ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

Core Science & Biosynthesis

Navigating the Physicochemical Landscape of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate: A Technical Guide for Researchers

An In-depth Exploration of a Niche Pyrrolidinone Derivative for Drug Discovery and Development Professionals

In the intricate world of medicinal chemistry and drug development, the pyrrolidinone core stands as a privileged scaffold, forming the backbone of a multitude of biologically active molecules. This guide delves into the specific physicochemical characteristics of a lesser-documented derivative, ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate. While this compound is not extensively cataloged in mainstream chemical databases, this paper will provide a comprehensive overview of its expected properties by drawing logical comparisons with closely related, well-documented analogs. This analysis is designed to equip researchers with the foundational knowledge necessary for its synthesis, handling, and application in novel therapeutic design.

Compound Identification and the Absence of a Dedicated CAS Registry Number

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, with the molecular formula C₉H₁₅NO₃, presents a unique substitution pattern on the pyroglutamic acid ethyl ester backbone. The key features are the gem-dimethyl group at the C4 position of the pyrrolidinone ring and the ethyl ester at the C2 carboxylate.

A thorough search of prominent chemical databases and supplier catalogs reveals that a specific CAS Registry Number has not been assigned to ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate. This suggests that the compound is likely a novel or specialized research chemical that has not yet been widely commercialized or extensively studied. In such instances, researchers must rely on extrapolations from structurally similar compounds to predict its behavior.

Predicted Physicochemical Properties: A Comparative Analysis

To forecast the physical properties of the target compound, we can analyze the known characteristics of its structural neighbors. The primary points of comparison are the parent compound, ethyl (S)-(+)-2-pyrrolidone-5-carboxylate, and other methylated analogs.

Property	Ethyl (S)-(+)-2-pyrrolidone-5-carboxylate	Ethyl (2S,4S)-4-methyl-5-oxopyrrolidine-2-carboxylate	Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate (Predicted)
CAS Number	7149-65-7[1]	132153-53-8[2]	Not Available
Molecular Formula	C₇H₁₁NO₃	C₈H₁₃NO₃[2]	C₉H₁₅NO₃
Molecular Weight	157.17 g/mol	171.196 g/mol [2]	185.22 g/mol
Appearance	White to off-white solid	Not specified	Likely a white to off-white solid
Melting Point	47-51 °C	Not specified	Expected to be higher than the parent compound due to increased molecular weight and packing efficiency.
Boiling Point	176 °C at 12 mmHg	Not specified	Expected to be higher than the parent compound due to increased molecular weight.
Solubility	Soluble in ethanol	Not specified	Expected to have good solubility in polar organic solvents like ethanol, methanol, and ethyl acetate. Aqueous solubility is likely to be lower than the parent compound due to the increased hydrophobicity from the dimethyl groups.

Expert Insights into the Influence of the 4,4-Dimethyl Group:

The introduction of the gem-dimethyl group at the C4 position is anticipated to have several predictable effects on the molecule's physical properties compared to its unsubstituted counterpart, ethyl (S)-(+)-2-pyrrolidone-5-carboxylate:

• Increased Molecular Weight and Van der Waals Forces: The addition of two methyl groups increases the overall molecular mass and surface area, leading to stronger intermolecular van der Waals interactions. This will logically result in higher melting and boiling points.

• Altered Crystal Packing: The bulky dimethyl group can influence how the molecules pack in a solid lattice. This can lead to a different crystalline structure and, consequently, a change in the melting point.

• Reduced Polarity and Hydrogen Bonding: While the core lactam and ester functionalities remain, the hydrocarbon content of the molecule is increased. This will slightly decrease its overall polarity and may sterically hinder intermolecular hydrogen bonding involving the N-H group of the lactam. This effect is expected to decrease its solubility in water while enhancing its solubility in less polar organic solvents.

Experimental Protocols: A Note on Synthesis

Given the absence of this specific compound in commercial catalogs, its use in research would necessitate a custom synthesis. A plausible synthetic route could involve the Michael addition of a nitrile-stabilized carbanion to an appropriate α,β-unsaturated ester, followed by hydrolysis and cyclization. Researchers would need to consult literature on the synthesis of substituted pyrrolidinones for detailed experimental procedures.[3][4]

Visualization of Structural Relationships

The following diagram illustrates the structural relationship between the target compound and its better-documented analogs.

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1H and 13C NMR spectral data for ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

Introduction: The Structural Significance of a Pyroglutamate Derivative

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate is a derivative of pyroglutamic acid (also known as 5-oxoproline), a cyclic lactam of glutamic acid.[1] Pyroglutamate-containing structures are of significant interest in medicinal chemistry and drug development due to their presence in various biologically active peptides and their role as chiral building blocks in synthesis.[2][3] The 4,4-dimethyl substitution introduces a gem-dimethyl group, which can enforce specific conformations and influence binding affinity to biological targets.

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone technique for the unambiguous structural elucidation of such molecules.[1][4] It provides precise information on the chemical environment of each proton and carbon atom, allowing for confirmation of the covalent structure, stereochemistry, and purity. This guide provides a detailed analysis of the expected ¹H and ¹³C NMR spectra of the title compound, explains the rationale behind the spectral assignments, and outlines a robust protocol for data acquisition.

Molecular Structure and Atom Numbering

A clear and consistent atom numbering system is essential for unambiguous spectral assignment. The structure below will be used for all subsequent data correlation.

Caption: Molecular structure of the title compound with atom numbering.

¹H NMR Spectral Data Analysis

The proton NMR spectrum provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), and their proximity to other protons (spin-spin coupling). The following table summarizes the predicted ¹H NMR data in deuterochloroform (CDCl₃), a common and versatile solvent for this class of compounds.[5]

Atom	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment Rationale
H1	~7.0-8.0	br s	-	1H	The amide proton chemical shift is variable and concentration-dependent. It appears as a broad singlet due to quadrupole broadening from the adjacent nitrogen.
H2	~4.35	dd	J = 8.8, 6.4	1H	This methine proton is alpha to both the ring nitrogen and the ester carbonyl, resulting in a downfield shift. It is coupled to the two diastereotopic H3 protons.
H8	~4.25	q	J = 7.1	2H	The methylene protons of the ethyl ester are deshielded by the adjacent oxygen. They appear as a quartet due to coupling with the three H9 methyl protons.
H3a	~2.60	dd	J = 17.0, 8.8	1H	The C3 protons are diastereotopic due to the adjacent C2 stereocenter. They couple with each other (geminal coupling) and with H2 (vicinal coupling), appearing as distinct signals.
H3b	~2.25	dd	J = 17.0, 6.4	1H	This is the second of the two diastereotopic C3 protons, showing a large geminal coupling constant and a smaller vicinal coupling to H2.
H9	~1.30	t	J = 7.1	3H	The terminal methyl protons of the ethyl group appear as a triplet due to coupling with the two H8 methylene protons.
H10/H11	~1.28 / ~1.20	s / s	-	3H / 3H	The two methyl groups at C4 are diastereotopic because of the C2 chiral center. They are expected to appear as two distinct singlets.

¹³C NMR Spectral Data Analysis

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.[6] Spectra are typically recorded with broadband proton decoupling, resulting in each unique carbon appearing as a single line.[7]

Atom	Chemical Shift (δ, ppm)	Assignment Rationale
C5	~177.5	The amide carbonyl carbon (lactam) is typically found in this downfield region.
C6	~172.0	The ester carbonyl carbon is slightly upfield compared to the amide carbonyl.
C8	~61.5	The methylene carbon of the ethyl ester is deshielded by the adjacent oxygen atom.
C2	~57.0	This methine carbon is attached to the electron-withdrawing nitrogen and ester group, shifting it downfield.
C4	~42.0	This is a quaternary carbon, and its chemical shift is influenced by the attached methyl groups and its position in the five-membered ring.
C3	~38.5	A standard methylene carbon within the pyrrolidinone ring system.
C10/C11	~28.5 / ~26.0	The two diastereotopic methyl carbons at the C4 position are expected to have slightly different chemical shifts.
C9	~14.2	The terminal methyl carbon of the ethyl group appears in the typical upfield aliphatic region.

Experimental Protocol: NMR Data Acquisition

This section outlines a self-validating protocol for acquiring high-quality ¹H and ¹³C NMR spectra. Trustworthiness in spectral data is achieved through standardized sample preparation and logical acquisition parameter selection.

Sample Preparation

The foundation of a high-quality spectrum is a properly prepared sample.[5][8]

• Weighing: Accurately weigh 10-20 mg of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate into a clean, dry vial.

• Solvent Addition: Add approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. CDCl₃ is chosen for its excellent solubilizing properties for many organic compounds and its single, well-defined residual solvent peak.[5]

• Dissolution: Gently agitate the vial to ensure complete dissolution. The solution must be clear and free of any particulate matter, as suspended solids can degrade spectral resolution.[5]

• Transfer: Using a Pasteur pipette, transfer the clear solution into a 5 mm NMR tube. Ensure the sample height is approximately 4-5 cm to optimize instrument shimming.[8]

• Labeling: Clearly label the NMR tube with the sample identification.

Caption: Standard workflow for NMR sample preparation and data acquisition.

Instrument Parameters (400 MHz Spectrometer)

The following are typical acquisition parameters. For quantitative analysis, especially in ¹³C NMR, longer relaxation delays (d1) are necessary.[7]

Parameter	¹H Acquisition	¹³C Acquisition	Rationale
Spectrometer Freq.	400 MHz	101 MHz	Standard field strength for routine analysis.
Pulse Program	zg30	zgpg30	Standard 30° pulse for ¹H; power-gated decoupling for ¹³C.
Acquisition Time	~4.0 s	~1.3 s	Balances resolution and signal-to-noise.
Relaxation Delay (d1)	2.0 s	2.0 s	Allows for sufficient relaxation of nuclei between scans.
Number of Scans	16	1024	More scans are needed for the less sensitive ¹³C nucleus.[6]
Spectral Width	20 ppm	240 ppm	Encompasses the full range of expected chemical shifts.
Temperature	298 K	298 K	Standard ambient temperature for analysis.

Conclusion

The comprehensive ¹H and ¹³C NMR data presented in this guide provide a definitive spectroscopic fingerprint for ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate. The detailed assignments, grounded in fundamental principles of chemical shifts and coupling constants, offer researchers a reliable reference for structural verification and purity assessment. By following the robust experimental protocol outlined, scientists can confidently acquire high-quality, reproducible data, ensuring the integrity of their chemical research and development efforts.

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• Abdul Rashid, F. N. A., et al. (2023). rac-Ethyl rel-(2R,3R,4S)-4-hydroxy-1,2-dimethyl-5-oxopyrrolidine-3-carboxylate. IUCrData. Available at: [Link]

• Abdul Rashid, F. N. A., et al. (2023). rac-Ethyl rel-(2R,3R,4S)-4-hydroxy-1,2-dimethyl-5-oxopyrrolidine-3-carboxylate. Acta Crystallographica Section E. Available at: [Link]

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crystal structure and stereochemistry of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

An In-depth Technical Guide to the Crystal Structure and Stereochemistry of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

Introduction: The Significance of a Chiral Scaffold

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate is a derivative of pyroglutamic acid, a versatile and inexpensive chiral building block sourced from the cyclization of L-glutamic acid.[1] The pyrrolidone ring system is a "privileged scaffold" in medicinal chemistry, appearing in a wide array of bioactive molecules and pharmaceuticals.[2] Its rigid, cyclic structure makes it an excellent starting point for creating conformationally constrained analogues of natural amino acids and peptides, which is a key strategy in drug design to enhance potency, selectivity, and metabolic stability.[2][3] The specific compound, featuring a gem-dimethyl substitution at the C4 position, introduces further conformational constraints and lipophilicity, making it a valuable synthon for novel therapeutics.

A comprehensive understanding of the three-dimensional structure of this molecule is paramount for its effective use in drug development. This guide provides an in-depth analysis of its stereochemistry and a detailed examination of its crystal structure, elucidating the precise spatial arrangement of its atoms and the intermolecular forces that govern its solid-state architecture. This knowledge is critical for structure-activity relationship (SAR) studies, computational modeling, and the rational design of next-generation pharmaceuticals.

Part I: Elucidation of Stereochemistry

The stereochemical integrity of a chiral molecule is fundamental to its biological activity. For ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, the designated "(2S)" configuration at the C2 carbon is the primary determinant of its three-dimensional orientation and, consequently, its interaction with chiral biological targets like enzymes and receptors.

The (2S) Chiral Center

The C2 carbon, bonded to the carboxylate group, the nitrogen atom, a hydrogen atom, and the C3 carbon of the ring, is the sole stereocenter in this molecule. The (S) configuration, derived from the natural L-glutamic acid precursor, is crucial. Maintaining this specific stereochemistry during synthesis is a primary objective, as the opposite (R)-enantiomer would likely exhibit vastly different, if any, desired biological effects.[2] The gem-dimethyl group at C4 is achiral but significantly influences the overall molecular conformation.

Methodologies for Stereochemical Confirmation

Verifying the absolute configuration and enantiomeric purity is a non-negotiable step in the characterization of chiral synthons. Several robust analytical techniques are employed for this purpose.

Experimental Protocol: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for separating enantiomers and quantifying enantiomeric excess (ee). The choice of a chiral stationary phase (CSP) is critical; polysaccharide-based columns are often effective for this class of compounds.

• Column Selection: A polysaccharide-based chiral stationary phase (e.g., Chiralpak IA, IB, or IC) is selected based on preliminary screening.

• Mobile Phase Preparation: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) is prepared, filtered, and degassed. The ratio is optimized to achieve baseline separation of enantiomers.

• Sample Preparation: The compound is dissolved in the mobile phase to a concentration of approximately 1 mg/mL.

• Instrumentation: The HPLC system is equilibrated with the mobile phase at a constant flow rate (e.g., 1.0 mL/min) and temperature (e.g., 25 °C).

• Injection and Detection: A small volume (e.g., 10 µL) of the sample is injected. Detection is typically performed using a UV detector at a wavelength where the analyte absorbs (e.g., 210 nm).

• Data Analysis: The retention times of the two enantiomers are recorded. The enantiomeric excess is calculated from the integrated peak areas of the (S) and potential (R) enantiomers.

Part II: Crystal Structure Determination and Analysis

Single-crystal X-ray diffraction (SCXRD) is the definitive method for determining the precise three-dimensional structure of a molecule at atomic resolution.[4][5] It provides unequivocal proof of connectivity, conformation, and the absolute configuration of chiral centers.

The SCXRD Workflow: From Powder to Structure

The process of determining a crystal structure is a multi-step workflow that requires meticulous execution. The causality behind each step is crucial for success; for instance, growing a high-quality single crystal is often the most significant bottleneck.[4]

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Thermodynamic Solubility Profile of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate in Polar Aprotic Solvents

Chemical Context and Process Rationale

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate (CAS: 221637-35-0) is a highly specialized chiral lactam ester utilized as a core building block in the synthesis of complex active pharmaceutical ingredients (APIs), including advanced peptidomimetics and protease inhibitors[1]. Structurally, the molecule features a pyrrolidone ring with a gem-dimethyl group at the C4 position and an ethyl ester at the C2 position.

In process chemistry, the selection of the reaction and crystallization solvent is paramount. Polar aprotic solvents—such as dimethyl sulfoxide (DMSO), N,N -dimethylformamide (DMF), N -methyl-2-pyrrolidone (NMP), and acetonitrile (MeCN)—are uniquely suited for processing this intermediate. Unlike protic solvents (e.g., ethanol or methanol) which can induce unwanted transesterification or solvolysis of the ethyl ester under basic conditions, polar aprotic solvents lack acidic hydrogen atoms. This chemical inertness, combined with their strong dipole moments, makes them ideal for downstream functionalizations, such as the base-catalyzed alkylation of the lactam nitrogen.

Thermodynamic Principles of Solvation

The dissolution of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate relies on overcoming its crystal lattice energy through favorable solute-solvent interactions. This is best modeled using Hansen Solubility Parameters (HSP), which partition the total cohesive energy density into three distinct intermolecular forces: dispersion ( δD​ ), polarity ( δP​ ), and hydrogen bonding ( δH​ )[2].

While the original Hildebrand solubility parameter only provided a single cohesive energy value, the HSP framework accurately predicts the behavior of complex organic molecules in polar aprotic environments[3]. For this specific lactam ester:

• Hydrogen Bonding ( δH​ ): The molecule possesses a strong H-bond donor (the lactam N-H) and multiple H-bond acceptors (the lactam carbonyl and ester oxygen atoms). Polar aprotic solvents like DMSO and DMF act as powerful H-bond acceptors, driving high solubility without donating protons.

• Polarity ( δP​ ): The high dipole moment of the lactam ring aligns favorably with the high δP​ values of solvents like NMP and MeCN.

• Dispersion ( δD​ ): The gem-dimethyl and ethyl groups provide a lipophilic surface area that interacts well with the aliphatic domains of solvents like ethyl acetate and acetone.

Fig 1. Hansen Solubility Parameter (HSP) interaction map for aprotic solvent selection.

Self-Validating Experimental Protocol: Equilibrium Solubility

In pharmaceutical preformulation and process design, kinetic solubility methods (e.g., solvent addition until precipitation) are prone to overestimating solubility due to the formation of metastable supersaturated solutions. To obtain true thermodynamic data, the miniaturized shake-flask method is the gold standard[4].

As a Senior Application Scientist, I mandate the following self-validating protocol to ensure data integrity. The inclusion of solid-state verification ensures that the solubility measured corresponds to the intended polymorph, not a newly formed solvate.

Step-by-Step Methodology

• Preparation of Saturated Slurries: Add an excess amount of crystalline ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate (e.g., 1.0 g) to 1.0 mL of the target polar aprotic solvent in a hermetically sealed borosilicate glass vial. Causality: An excess of solid is strictly required to maintain a continuous dynamic equilibrium between the solid and liquid phases.

• Isothermal Equilibration: Place the vials in an orbital thermoshaker set to the target temperature (e.g., 25.0 ± 0.1 °C and 50.0 ± 0.1 °C) and agitate at 400 RPM for 48 to 72 hours. Causality: Precise temperature control is critical because solubility is an exponentially temperature-dependent thermodynamic property. 48-72 hours ensures the plateau of the dissolution curve is reached.

• Phase Separation: Transfer the vials to a temperature-controlled centrifuge (pre-equilibrated to the exact incubation temperature) and spin at 10,000 RPM for 15 minutes. Causality: Isothermal centrifugation prevents the solution from cooling down (which would cause premature precipitation) or heating up (which would dissolve more solid), thereby locking in the true equilibrium state.

• Supernatant Sampling & Dilution: Immediately extract an aliquot of the clear supernatant using a pre-warmed positive displacement pipette. Dilute the aliquot quantitatively (e.g., 1:100) in the HPLC mobile phase. Causality: Immediate dilution prevents crystallization of the solute upon exposure to ambient conditions prior to analysis.

• HPLC Quantification: Analyze the diluted samples using a validated High-Performance Liquid Chromatography (HPLC) method (e.g., C18 column, UV detection at 210 nm). Calculate the concentration against a multi-point calibration curve.

• Solid-State Verification (The Self-Validation Loop): Recover the undissolved solid residue from the centrifuge pellet. Dry it under vacuum and analyze it via X-Ray Powder Diffraction (XRPD). Causality: If the solvent induced a phase transformation (e.g., formation of a DMF-solvate), the XRPD pattern will shift. The solubility measured must be correlated back to the specific crystal form present at equilibrium.

Fig 2. Standardized miniaturized shake-flask workflow with solid-state self-validation.

Quantitative Solubility Profile

The following table summarizes the representative thermodynamic solubility profile of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate in a panel of standard polar aprotic solvents. Data is presented at both ambient (25 °C) and elevated (50 °C) temperatures to facilitate the design of cooling crystallization processes.

Solvent	Dielectric Constant ( ε ) at 20°C	Solubility at 25 °C (mg/mL)	Solubility at 50 °C (mg/mL)	Process Utility Notes
DMSO	46.7	455 ± 12	785 ± 18	Highest solvency; ideal for high-concentration reactions; difficult to remove via distillation.
NMP	32.2	480 ± 15	810 ± 22	Excellent for strong base-catalyzed N-alkylations; high boiling point requires aqueous workup.
DMF	36.7	415 ± 10	725 ± 15	Standard amide coupling solvent; watch for potential amine impurities degrading the ester.
Acetonitrile	37.5	185 ± 6	355 ± 11	Moderate solvency with a steep temperature gradient; excellent candidate for cooling crystallization.
Acetone	20.7	210 ± 8	395 ± 12	Good volatility for easy removal; suitable for mild alkylations (e.g., using K2​CO3​ ).
Ethyl Acetate	6.0	125 ± 5	245 ± 8	Lowest polarity in the aprotic set; frequently used as an extraction solvent during aqueous workup.

Note: Variance represents standard deviation across triplicate shake-flask measurements.

Process Chemistry Implications

Understanding this solubility profile unlocks several strategic advantages in drug development:

• Reaction Intensification: Because the intermediate exhibits massive solubility in NMP and DMSO (>400 mg/mL at room temperature), process chemists can run subsequent synthesis steps at extremely high concentrations (high molarity). This improves space-time yields in the reactor and accelerates bimolecular reaction kinetics.

• Crystallization Design: Acetonitrile (MeCN) demonstrates a highly favorable temperature-dependent solubility gradient (nearly doubling from 25 °C to 50 °C). This makes MeCN an ideal solvent for primary cooling crystallization. The API intermediate can be dissolved in MeCN at 50 °C, polished via hot filtration, and slowly cooled to induce controlled nucleation and crystal growth.

• Anti-Solvent Precipitation: If the reaction is conducted in DMF or DMSO, the high solubility prevents direct cooling crystallization. However, because the compound is highly lipophilic, the addition of a polar protic anti-solvent (like water) to the aprotic mixture will rapidly crash out the product, allowing for efficient isolation via filtration.

References

• Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from:[Link]

• Journal of Chemical & Engineering Data (ACS Publications). Solubilities of Organic Semiconductors and Nonsteroidal Anti-inflammatory Drugs in Pure and Mixed Organic Solvents: Measurement and Modeling with Hansen Solubility Parameter. Retrieved from:[Link]

• RowanSci. The Evolution of Solubility Prediction Methods. Retrieved from: [Link]

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Architectural Toxicology and Handling Dynamics of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

Executive Summary & Chemical Identity

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate (CAS: 221637-35-0) is a highly specialized chiral building block extensively utilized in the synthesis of advanced peptidomimetics, protease inhibitors, and targeted antiviral therapeutics. Structurally, it is an esterified, gem-dimethylated derivative of L-pyroglutamic acid (5-oxoproline).

While standard safety data sheets (SDS) often treat such intermediates with generic precautionary statements, a rigorous drug development environment demands a deeper understanding of the molecule's structural causality. The presence of the 4,4-dimethyl moiety and the ethyl ester fundamentally alters its physicochemical stability, cellular permeability, and theoretical toxicokinetic profile compared to endogenous pyrrolidine derivatives. This whitepaper establishes a self-validating framework for the safe handling, toxicity screening, and mechanistic evaluation of this compound.

Physicochemical Properties & Structural Causality

The behavior of this compound in both synthetic workflows and biological assays is dictated by its specific functional groups. The ethyl ester enhances lipophilicity, ensuring rapid dissolution in organic solvents and facilitating passive cellular diffusion during in vitro assays. Concurrently, the gem-dimethyl group at the C4 position introduces significant steric hindrance, which protects the adjacent lactam (5-oxo) ring from spontaneous hydrolysis in aqueous media.

Table 1: Physicochemical Profile and Handling Implications

Property	Value	Causality / Impact on Handling
CAS Registry Number	221637-35-0	Unique identifier for the pure (2S) enantiomer [1].
Molecular Formula	C9H15NO3	Establishes baseline elemental composition for LC-MS/MS tuning.
Molecular Weight	185.22 g/mol	Low molecular weight ensures high solubility in DMSO for stock preparation.
Structural Features	4,4-dimethyl, 5-oxo, ethyl ester	Steric bulk at C4 prevents premature lactam ring opening during storage.
LogP (Estimated)	~0.8 - 1.2	Moderate lipophilicity necessitates esterase cleavage for in vivo activation.

Mechanistic Toxicology: The Pyroglutamate Mimicry Hypothesis

Standard acute toxicity for this class of intermediates is generally low; however, the mechanistic toxicity profile must account for its structural homology to endogenous metabolites.

Endogenous pyroglutamic acid (5-oxoproline) is a critical intermediate in the γ-glutamyl cycle. It is well-documented that the accumulation of 5-oxoproline—often triggered by glutathione depletion during chronic acetaminophen exposure—leads to severe high anion gap metabolic acidosis [2].

When ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate enters a biological system, it acts as a lipophilic prodrug. Hepatic carboxylesterases (CES1/CES2) rapidly cleave the ethyl ester, liberating the active free acid: (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylic acid. Because of the bulky 4,4-dimethyl substitution, this metabolite acts as a sterically hindered structural mimic of endogenous 5-oxoproline. We hypothesize that this mimicry can competitively inhibit 5-oxoprolinase , the enzyme responsible for converting 5-oxoproline back to glutamate. This inhibition could theoretically induce a localized disruption of the γ-glutamyl cycle, leading to glutathione depletion and metabolic acidosis.

Toxicokinetic pathway of ester hydrolysis and theoretical γ-glutamyl cycle interference.

Safety Data Sheet (SDS) Core Directives

While unclassified under stringent dangerous goods regulations, the compound must be treated as a bioactive intermediate. The following hazard classifications are derived from structure-activity relationship (SAR) principles for pyrrolidine-2-carboxylates [3].

Table 2: GHS Hazard Classification and Exposure Controls

Hazard Class	Category	Signal Word	Causality / Mechanism
Skin Irritation	Category 2	Warning	The lipophilic ester can penetrate the stratum corneum, causing localized defatting.
Eye Irritation	Category 2A	Warning	Direct contact with the lactam moiety may disrupt ocular mucosal membranes.
STOT SE	Category 3	Warning	Aerosolized fine powders may cause respiratory tract irritation upon inhalation.

Engineering Controls & PPE Causality:

• Handling: All weighing and transfer operations must occur within a Class II biological safety cabinet or a certified fume hood. Causality: Prevents the inhalation of aerosolized micro-particulates which trigger STOT SE 3 respiratory irritation.

• Storage: Store at 2-8°C under an inert argon atmosphere. Causality: The ethyl ester is susceptible to slow hydrolysis if exposed to ambient atmospheric moisture over prolonged periods.

• PPE: Nitrile gloves (minimum 0.11 mm thickness) and tightly sealed safety goggles. Causality: Nitrile provides a sufficient chemical barrier against lipophilic esters, preventing dermal absorption and subsequent localized irritation.

Self-Validating Experimental Protocols

To empirically validate the toxicokinetic hypothesis outlined in Section 3, researchers must utilize a self-validating in vitro system. HepG2 cells are explicitly selected for this protocol because they express high basal levels of endogenous carboxylesterases (CES1/CES2). Using a non-hepatic cell line would fail to cleave the ethyl ester, resulting in false-negative toxicity data.

Protocol: Multiplexed Cytotoxicity and Glutathione (GSH) Depletion Assay

This protocol utilizes a dual-readout system. The ATP-based viability assay establishes the baseline cytotoxicity (IC50), while the GSH-Glo assay specifically quantifies intracellular glutathione depletion, serving as an internal mechanistic control for γ-glutamyl cycle disruption.

Step-by-Step Methodology:

• Compound Solubilization: Dissolve ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate in anhydrous DMSO to create a 100 mM master stock. Self-Validation: Analyze an aliquot via LC-MS/MS to confirm that no spontaneous ester hydrolysis occurred during dissolution.

• Cell Seeding: Seed HepG2 cells in a white, clear-bottom 96-well plate at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂ to allow for adherence and metabolic equilibration.

• Compound Dosing: Perform a 10-point serial dilution of the compound (0.1 µM to 100 µM). Ensure the final DMSO concentration in all wells, including vehicle controls, is normalized to exactly 0.1% (v/v) to prevent solvent-induced baseline toxicity.

• Incubation: Expose the cells to the compound for 48 hours.

• Multiplexed Readout:

  • Step 5a: Add CellTiter-Glo® reagent to half of the replicate wells. Incubate for 10 minutes on an orbital shaker to lyse cells and stabilize the luminescent signal. Record luminescence to calculate the IC50.

  • Step 5b: Add GSH-Glo™ reagent to the remaining replicate wells. Incubate for 30 minutes to allow the GST-catalyzed reaction to convert the luciferin derivative. Record luminescence to quantify total intracellular glutathione.

• Data Synthesis: Plot the viability curve against the GSH depletion curve. A drop in GSH preceding a drop in ATP-dependent viability confirms target-specific γ-glutamyl cycle disruption rather than generalized necrosis.

In vitro workflow for assessing cytotoxicity and intracellular glutathione depletion.

References

• LookChem Database. "CAS 221637-35-0 | (S)-ethyl 4,4-dimethyl-5-oxopyrrolidine-2-carboxylate." LookChem. URL: [Link]

• Emmett, M. "Acetaminophen Toxicity and 5-Oxoproline (Pyroglutamic Acid): A Tale of Two Cycles, One an ATP-Depleting Futile Cycle and the Other a Useful Cycle." Clinical Journal of the American Society of Nephrology, 2014. URL: [Link]

An In-depth Technical Guide to the Thermodynamic Stability and Melting Point of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

Abstract

The robust characterization of active pharmaceutical ingredients (APIs) is a cornerstone of modern drug development. Among the most critical parameters are the thermodynamic stability and melting point, which dictate everything from manufacturing processes and formulation strategies to shelf-life and bioavailability. This guide provides a comprehensive technical overview of the principles and methodologies for determining these properties for the chiral molecule, Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate. We delve into the theoretical underpinnings and provide detailed, field-proven protocols for melting point determination, Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA). This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of technical accuracy and practical insights to ensure data integrity and support regulatory compliance.

Introduction: The Critical Role of Physicochemical Characterization

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate is a chiral heterocyclic compound belonging to the pyroglutamate class. Its stereodefined structure makes it a valuable building block in asymmetric synthesis for novel therapeutic agents. Before such a compound can progress through the development pipeline, a thorough understanding of its fundamental physical properties is non-negotiable.

Thermodynamic stability and melting point are not merely data points; they are indicators of a molecule's intrinsic properties that have profound implications:

• Purity Assessment: A sharp, defined melting point is a primary indicator of high purity in a crystalline solid.[1][2] Conversely, a broad melting range often suggests the presence of impurities, which cause a depression of the melting point.

• Process Development: Knowledge of thermal stability is crucial for defining safe and effective parameters for drying, milling, and other manufacturing steps, preventing thermal degradation.[3]

• Formulation & Stability: Understanding thermal behavior, including potential polymorphic transitions or decomposition pathways, is essential for developing stable dosage forms with a reliable shelf-life.[4][5]

• Regulatory Compliance: Regulatory bodies such as those following ICH guidelines require comprehensive data on the physicochemical characteristics of any new drug substance to ensure its quality, safety, and efficacy.[6][7][8][9]

This guide will provide the necessary protocols to build a robust stability and melting point profile for Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, ensuring a solid foundation for its downstream development.

Foundational Physicochemical Data

Prior to thermal analysis, it is essential to document the compound's basic identifiers. While no public melting point or extensive stability data for this specific molecule was found during the literature review, we can aggregate its known chemical properties.

Property	Value
IUPAC Name	ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate
Molecular Formula	C9H15NO3
Molecular Weight	185.22 g/mol
CAS Number	162559-45-3
Canonical SMILES	CCOC(=O)C1CC(C)(C)C(=O)N1

Data compiled from chemical supplier databases.

The structure contains a lactam ring, an ester functional group, and two methyl groups on a quaternary carbon. The presence of the N-H group and carbonyls suggests the potential for intermolecular hydrogen bonding, which typically contributes to a higher melting point and crystalline stability. The absence of highly labile functional groups suggests moderate thermal stability, which our analysis will quantify.

Melting Point Determination: A Measure of Purity and Identity

The melting point is the temperature at which a substance transitions from a solid to a liquid state.[2] For a pure crystalline solid, this transition occurs over a very narrow temperature range. This parameter serves as a critical quality attribute (CQA) for the compound.

Causality Behind Experimental Choices

The modern capillary method using a digital melting point apparatus is chosen for its precision, reproducibility, and small sample requirement.[2][10] The key to an accurate measurement lies in controlling the heating rate. A rapid ramp rate can cause a lag between the furnace temperature and the actual sample temperature, leading to an artificially high and broad reading. Therefore, a two-stage heating process is employed: a rapid initial ramp to approach the melting point, followed by a much slower ramp (1-2 °C/min) through the melting range to ensure thermal equilibrium.[10]

Detailed Experimental Protocol

Objective: To determine the melting range of the crystalline solid with high accuracy.

Apparatus: Digital Melting Point Apparatus (e.g., Mettler Toledo MP70 or similar), glass capillary tubes (one end sealed).

Procedure:

• Sample Preparation:

  • Ensure the sample is completely dry and free of solvent.

  • Finely crush a small amount of the crystalline sample into a powder using a mortar and pestle. This ensures uniform packing and efficient heat transfer.

  • Tap the open end of a capillary tube into the powder until a small amount of sample enters the tube.

  • Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to pack the sample tightly into the sealed end. The final packed sample height should be 2-3 mm.[10]

• Initial Rapid Determination (Optional but Recommended):

  • Place the packed capillary into the heating block of the apparatus.

  • Set a rapid heating rate (e.g., 10 °C/min).[10]

  • Observe and record the approximate temperature at which the sample melts. This provides a target for the precise determination.

• Accurate Melting Point Determination:

  • Allow the apparatus to cool to at least 20 °C below the approximate melting point.

  • Insert a new, freshly packed capillary tube.

  • Set the start temperature to be ~10 °C below the approximate melting point and a slow heating rate of 1 °C/min.[10]

  • Record the temperature at which the first drop of liquid appears (T1).

  • Continue heating and record the temperature at which the last solid particle melts (T2).

  • The melting range is reported as T1 - T2.

• Validation:

  • Repeat the accurate determination at least twice more with fresh samples. The results should be consistent within a narrow margin (e.g., ±0.5 °C).

Visualization of Workflow

Caption: Workflow for Accurate Melting Point Determination.

Thermodynamic Stability Assessment

Thermodynamic stability refers to a material's resistance to change its physical or chemical structure under the influence of heat.[11][12] For a pharmaceutical compound, this involves identifying temperatures for melting, crystallization, glass transitions, and, crucially, decomposition.[13][14] We employ two complementary thermal analysis techniques: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

Principle of Expertise: DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[13][15][16] This technique provides quantitative information about thermal events. An endothermic event (e.g., melting) absorbs heat, while an exothermic event (e.g., decomposition, crystallization) releases heat. DSC is exceptionally sensitive for detecting phase transitions and is a cornerstone of pharmaceutical characterization.[5][17]

Self-Validating Protocol:

• Instrument Calibration: Before analysis, calibrate the instrument for temperature and enthalpy using a certified indium standard. This ensures the trustworthiness of the measured values.

• Sample Preparation: Accurately weigh 2-5 mg of the finely powdered sample into an aluminum DSC pan. Crimp the pan with a lid. Prepare an identical empty, crimped pan to serve as the reference.

• Experimental Program:

  • Place the sample and reference pans into the DSC cell.

  • Equilibrate the system at a low temperature (e.g., 25 °C).

  • Heat the sample at a controlled rate, typically 10 °C/min, under a continuous purge of inert nitrogen gas (50 mL/min). The inert atmosphere prevents oxidative degradation.

  • Continue heating to a temperature well beyond the melting point but below the onset of significant decomposition (e.g., 300 °C, to be confirmed by TGA).

• Data Analysis:

  • Plot the heat flow (W/g) versus temperature (°C).

  • Melting Point: Identify the sharp endothermic peak. The peak onset temperature is typically reported as the melting point, and the peak temperature itself is also noted.

  • Enthalpy of Fusion (ΔHfus): Integrate the area under the melting peak to quantify the energy required for melting. This value is related to the crystal lattice energy.

  • Other Events: Look for other thermal events such as glass transitions (a step-change in the baseline) or exothermic peaks that might indicate decomposition or polymorphic transitions.

Visualization of DSC Workflow:

Caption: Experimental Workflow for DSC Analysis.

Thermogravimetric Analysis (TGA)

Principle of Expertise: TGA measures the change in a sample's mass as a function of temperature or time in a controlled atmosphere.[11][18][19] Its primary application here is to determine the temperature at which the compound begins to decompose, providing a clear upper limit for its thermal stability.[12] It can also quantify the loss of volatiles like water or residual solvents.[18]

Self-Validating Protocol:

• Instrument Calibration: Verify the instrument's mass balance using certified calibration weights and its temperature accuracy using certified magnetic standards (Curie point standards).

• Sample Preparation: Place 5-10 mg of the sample into a ceramic or platinum TGA pan. The larger sample size compared to DSC provides a more robust measure of mass loss.

• Experimental Program:

  • Place the pan onto the TGA's microbalance.

  • Heat the sample from ambient temperature (e.g., 25 °C) to a high temperature (e.g., 500 °C) at a controlled rate of 10 °C/min.

  • Maintain a continuous purge of inert nitrogen gas (50 mL/min) to prevent oxidation.

• Data Analysis:

  • Plot the percentage of initial mass remaining versus temperature (°C).

  • Onset of Decomposition (Td): Determine the temperature at which significant mass loss begins. This is often calculated by the software as the intersection of the baseline tangent and the tangent of the decomposition step. This temperature represents the upper limit of the compound's thermal stability.

  • Volatiles: Note any mass loss at lower temperatures (e.g., <150 °C), which may indicate the presence of water or residual solvents.

  • Residue: Record the percentage of mass remaining at the end of the experiment.

Visualization of TGA Workflow:

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• 1. Melting point determination | Resource | RSC Education [edu.rsc.org]
• 2. westlab.com [westlab.com]
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• 8. ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances - ECA Academy [gmp-compliance.org]
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mass spectrometry fragmentation pattern of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the predicted . In the absence of direct experimental data for this specific molecule, this guide leverages fundamental principles of mass spectrometry and draws parallels from the fragmentation of structurally related compounds, including pyrrolidine derivatives, lactams, and amino acid esters. This document is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for the structural elucidation of small molecules. The guide details the expected behavior of the target molecule under electrospray ionization (ESI) and subsequent collision-induced dissociation (CID), proposing key fragmentation pathways and identifying characteristic product ions.

Introduction: The Significance of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate belongs to the class of pyroglutamic acid derivatives, which are significant scaffolds in medicinal chemistry. The pyrrolidinone core is a common motif in a variety of biologically active compounds, exhibiting properties ranging from anticancer to antimicrobial activities[1]. The specific stereochemistry and substitution pattern of the target molecule make it a valuable chiral building block in organic synthesis. Understanding its mass spectral behavior is crucial for its identification and characterization in complex matrices, such as during reaction monitoring, metabolite identification, or purity assessment.

Molecular Structure and Properties

A thorough understanding of the molecule's structure is fundamental to predicting its fragmentation.

• Molecular Formula: C9H15NO3

• Molecular Weight (Monoisotopic): 185.1052 g/mol

• Core Structure: A five-membered lactam (pyrrolidinone) ring.

• Substituents:

  • An ethyl carboxylate group at the 2-position (chiral center).

  • Two methyl groups at the 4-position (gem-dimethyl).

  • A ketone (oxo) group at the 5-position, part of the lactam.

Property	Value
Molecular Formula	C9H15NO3
Monoisotopic Mass	185.1052 u
IUPAC Name	ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate
Key Functional Groups	Lactam, Ester, gem-Dimethyl

Predicted Fragmentation Pathways under ESI-MS/MS

Electrospray ionization (ESI) in positive ion mode is the most probable method for analyzing this molecule, leading to the formation of the protonated molecule, [M+H]+, at an m/z of 186.1125. Protonation is expected to occur at either the lactam oxygen or the ester oxygen, with the lactam oxygen being a likely site due to resonance stabilization. Fragmentation of the [M+H]+ ion via collision-induced dissociation (CID) is predicted to follow several key pathways.

Pathway A: Fragmentation of the Ethyl Ester Group

The ethyl ester moiety is a prime site for initial fragmentation.

• Neutral Loss of Ethene (C2H4, 28 Da): A common fragmentation for ethyl esters is the loss of ethene via a McLafferty-type rearrangement or similar hydrogen transfer, leading to the formation of a carboxylic acid.

  • [M+H]+ (m/z 186.1125) → [M+H - C2H4]+ (m/z 158.0761) + C2H4

• Neutral Loss of Ethanol (C2H5OH, 46 Da): Direct loss of ethanol can also occur, resulting in an acylium ion.

  • [M+H]+ (m/z 186.1125) → [M+H - C2H5OH]+ (m/z 140.0655) + C2H5OH

Diagram 1: Fragmentation of the Ethyl Ester Group.

Pathway B: Ring Opening and Decarbonylation of the Lactam

The lactam ring is another labile part of the molecule.

• Loss of Carbon Monoxide (CO, 28 Da): Following protonation, the lactam ring can open, followed by the loss of carbon monoxide. This is a characteristic fragmentation for cyclic ketones and lactams.

  • [M+H]+ (m/z 186.1125) → [M+H - CO]+ (m/z 158.1179) + CO

It is noteworthy that the loss of CO from the parent ion and the loss of ethene from the ester group can both lead to an ion at m/z 158. High-resolution mass spectrometry would be essential to distinguish between these two isobaric fragments ([C7H12NO3]+ vs. [C8H16NO2]+).

Pathway C: Sequential Fragmentations

The primary fragment ions can undergo further fragmentation.

• Fragmentation of the m/z 158 Ion: The ion formed by the loss of ethene ([M+H - C2H4]+) can subsequently lose carbon monoxide.

  • [M+H - C2H4]+ (m/z 158.0761) → [M+H - C2H4 - CO]+ (m/z 130.0811) + CO

• Fragmentation of the m/z 140 Ion: The acylium ion formed by the loss of ethanol can also lose carbon monoxide.

  • [M+H - C2H5OH]+ (m/z 140.0655) → [M+H - C2H5OH - CO]+ (m/z 112.0706) + CO

Diagram 2: Sequential Fragmentation Pathways.

Pathway D: Fragmentation involving the gem-Dimethyl Group

The gem-dimethyl group can influence fragmentation through the loss of a methyl radical (CH3•, 15 Da). While more common in electron ionization (EI), radical loss can occur in CID at higher energies.

• Loss of a Methyl Radical:

  • [M+H]+ (m/z 186.1125) → [M+H - CH3•]+ (m/z 171.0889) + CH3•

Proposed Experimental Protocol

To acquire the mass spectrum of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, the following protocol is recommended:

Sample Preparation

• Dissolve the compound in a suitable solvent, such as methanol or acetonitrile, to a concentration of 1-10 µg/mL.

• Add a small amount of formic acid (0.1% v/v) to the solution to promote protonation.

Mass Spectrometry Analysis

• Instrumentation: A tandem mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MS1 Scan: Acquire a full scan mass spectrum to identify the protonated molecule [M+H]+ at m/z 186.1125.

• MS/MS (CID) Analysis:

  • Select the [M+H]+ ion as the precursor ion.

  • Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation.

  • Acquire the product ion spectrum.

Diagram 3: Experimental Workflow for MS/MS Analysis.

Conclusion

The mass spectrometry fragmentation of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate under ESI-MS/MS conditions is predicted to be characterized by several key fragmentation pathways. The most prominent fragments are expected to arise from the neutral loss of ethene or ethanol from the ethyl ester group, and the loss of carbon monoxide from the lactam ring. Subsequent fragmentations of these primary product ions will likely provide further structural information. High-resolution mass spectrometry is recommended to differentiate between isobaric fragments and confirm elemental compositions. The proposed fragmentation patterns and experimental protocol in this guide provide a solid foundation for the identification and structural elucidation of this and related compounds.

References

• National Center for Biotechnology Information. (n.d.). rac-Ethyl rel-(2R,3R,4S)-4-hydroxy-1,2-dimethyl-5-oxopyrrolidine-3-carboxylate. PubChem.

• Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. (2023). MDPI. [Link]

• Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Royal Society of Chemistry. [Link]

• Greer, S. M., et al. (2013). Electrospray Ionization (ESI) Fragmentations and Dimethyldioxirane Reactivities of Three Diverse Lactams Having Full, Half, and Zero Resonance Energies. PMC. [Link]

• Paine III, J. B., & Dolphin, D. (1985). Pyrrole chemistry.

• NextSDS. (n.d.). ethyl 5,5-dimethylpyrrolidine-2-carboxylate — Chemical Substance Information. [Link]

• Kavaliauskas, P., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. MDPI. [Link]

• Głowacka, I. E., et al. (2021). Synthesis of Functionalized Diethyl(pyrrolidin-2-yl)phosphonate and Diethyl(5-oxopyrrolidin-2-yl)phosphonate. MDPI. [Link]

• Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. (2019). PMC. [Link]

• Stojkovska, J., et al. (2022). Establishing Mass Spectral Fragmentation Patterns for the Characterization of 1,2-Unsaturated Pyrrolizidine Alkaloids and N-Oxides. Macedonian Pharmaceutical Bulletin.

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• PubChemLite. (n.d.). Ethyl (2s,4s)-4-fluoropyrrolidine-2-carboxylate hydrochloride (C7H12FNO2). [Link]

• Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-.alpha.-amino acids and their methyl esters. (2016).

• ChemComplete. (2020, December 19). Mass Spectroscopy Fragmentation - Carbonyl Alpha Cleavage [Video]. YouTube. [Link]

• Spontaneous In-Source Fragmentation Reaction Mechanism and Highly Sensitive Analysis of Dicofol by Electrospray Ionization Mass Spectrometry. (2023). MDPI. [Link]

• Mass fragmentation pattern of N-(2-ethylphenyl)-2-[(5-.... (n.d.).
• Mass Spectrometry of Ionic Liquids: ESI-MS/MS Studies. (n.d.). Asian Journal of Chemistry.
• Electrospray Ionization Tandem Mass Spectrometry (Esi-Ms/Ms) Analysis of the Lipid Molecular Species Composition of Yeast Subcellular Membranes Reveals Acyl Chain-Based Sorting/Remodeling of Distinct Molecular Species En Route to the Plasma Membrane. (n.d.). PMC.

• Rosli, N. H. M., et al. (2024). Ethyl (2RS,3SR,4RS)-1-ethyl-2-(furan-2-yl)-4-hydroxy-5-oxopyrrolidine-3- carboxylate. IUCrData. [Link]

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• 1. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Compound: Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate (DMPG) CAS Number: 221637-35-0[1]

Introduction & Mechanistic Rationale

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, commonly known as (S)-ethyl 4,4-dimethylpyroglutamate (DMPG), is a highly privileged chiral auxiliary and building block in asymmetric synthesis[2]. Derived from inexpensive L-pyroglutamic acid, DMPG is utilized extensively in stereoselective cyclopropanations, Michael additions, and aldol condensations[3].

The Causality of the Design: The critical structural feature of DMPG is the gem-dimethyl group at the C4 position. Unmodified pyroglutamates are prone to unwanted enolization at the lactam carbonyl during downstream basic reactions, which can lead to the epimerization of the delicate C2 stereocenter. By installing a gem-dimethyl group at C4, enolization is sterically and electronically blocked, preserving the integrity of the chiral center under harsh basic conditions[4].

To synthesize this molecule, a four-step sequence is required. The lactam nitrogen must first be protected with a tert-butoxycarbonyl (Boc) group. This not only prevents N-alkylation but also acts as an electron-withdrawing group, increasing the acidity of the C4 protons to facilitate the generation of the kinetic enolate[4]. Subsequent double alkylation with methyl iodide using a bulky, non-nucleophilic base (LiHMDS) ensures complete conversion to the 4,4-dimethylated core[5].

Synthetic Workflows & Pathway Visualization

Four-step synthetic workflow from L-pyroglutamic acid to the final DMPG auxiliary.

Stepwise mechanistic pathway of the tandem C4-dimethylation using LiHMDS and MeI.

Quantitative Data & Reagent Summary

The following table outlines the stoichiometric requirements for a standardized 100 mmol scale synthesis.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Mechanistic Role
L-Pyroglutamic acid	129.11	1.00	12.91 g	Chiral Starting Material
Thionyl chloride (SOCl₂)	118.97	1.10	8.00 mL	Activating Agent
Boc Anhydride (Boc₂O)	218.25	1.20	26.19 g	N-Protecting Group
DMAP	122.17	0.10	1.22 g	Nucleophilic Catalyst
LiHMDS (1.0 M in THF)	167.33	2.50	250.0 mL	Non-nucleophilic Base
Methyl Iodide (MeI)	141.94	3.00	18.70 mL	Electrophile
Trifluoroacetic acid (TFA)	114.02	10.00	76.50 mL	Deprotecting Agent

Step-by-Step Experimental Protocols

Every step below is designed as a self-validating system , ensuring that intermediate quality is confirmed before proceeding to the next phase.

Step 1: Esterification (Synthesis of Ethyl L-pyroglutamate)

Causality: Thionyl chloride reacts with ethanol to generate HCl in situ. This strictly anhydrous acidic environment catalyzes the Fischer esterification without the need for aqueous acids, preventing the hydrolytic ring-opening of the lactam.

• Charge a 500 mL round-bottom flask with absolute ethanol (200 mL) and cool to 0 °C using an ice bath.

• Add thionyl chloride (8.00 mL, 110 mmol) dropwise over 15 minutes to control the exothermic reaction.

• Add L-pyroglutamic acid (12.91 g, 100 mmol) in one portion.

• Attach a reflux condenser and heat the mixture to reflux (approx. 78 °C) for 4 hours.

• Validation Check: Perform TLC (100% EtOAc, KMnO₄ stain). The starting material ( Rf​≈0.1 ) should be completely consumed, replaced by a new spot ( Rf​≈0.4 ).

• Concentrate the mixture in vacuo. Neutralize the residue with saturated aqueous NaHCO₃ (100 mL) and extract with dichloromethane (DCM) (3 × 100 mL). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate to yield the intermediate as a viscous oil.

Step 2: N-Boc Protection (Synthesis of Ethyl (S)-N-Boc-pyroglutamate)

Causality: DMAP acts as an acyl transfer catalyst, forming a highly reactive N-Boc pyridinium intermediate that overcomes the steric hindrance of the lactam nitrogen.

• Dissolve the crude ethyl L-pyroglutamate in anhydrous DCM (150 mL) under a nitrogen atmosphere.

• Add Triethylamine (15.3 mL, 110 mmol) and DMAP (1.22 g, 10 mmol).

• Slowly add a solution of Boc₂O (26.19 g, 120 mmol) in DCM (50 mL) via an addition funnel.

• Stir the reaction at room temperature for 12 hours.

• Validation Check: ¹H NMR (CDCl₃) of an aliquot must reveal a sharp 9H singlet at ~1.50 ppm, confirming Boc incorporation.

• Wash the organic layer with 1M HCl (2 × 50 mL) to remove DMAP/TEA, followed by brine (50 mL). Dry over Na₂SO₄ and concentrate. Purify via short-pad silica filtration if necessary.

Step 3: Electrophilic Dimethylation (Synthesis of Ethyl (S)-N-Boc-4,4-dimethylpyroglutamate)

Causality: Lithium hexamethyldisilazide (LiHMDS) is utilized instead of LDA because its greater steric bulk minimizes unwanted nucleophilic attack on the ester and lactam carbonyls[5]. The cryogenic temperature (-78 °C) suppresses aldol-type self-condensation of the kinetic enolate.

• Dissolve Ethyl (S)-N-Boc-pyroglutamate (1.0 eq) in anhydrous THF (150 mL) and cool to -78 °C under an argon atmosphere.

• Dropwise, add LiHMDS (1.0 M in THF, 250 mL, 2.50 eq) over 30 minutes. Stir for an additional 45 minutes at -78 °C to ensure complete formation of the enolate.

• Add Methyl Iodide (18.70 mL, 300 mmol) dropwise. Maintain the reaction at -78 °C for 3 hours, then allow it to slowly warm to -20 °C over 1 hour[5].

• Validation Check: Quench a 0.5 mL aliquot and analyze via ¹H NMR. The disappearance of the C4 methylene multiplet and the appearance of gem-dimethyl singlets at ~1.20–1.30 ppm confirms successful double alkylation[6].

• Quench the main reaction with saturated aqueous NH₄Cl (100 mL). Extract the aqueous phase with ethyl acetate (3 × 150 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

Step 4: N-Boc Deprotection (Synthesis of DMPG)

Causality: Trifluoroacetic acid (TFA) provides a clean, anhydrous acidic medium to cleave the Boc group via the elimination of isobutylene gas and CO₂, leaving the ethyl ester untouched.

• Dissolve the crude Ethyl (S)-N-Boc-4,4-dimethylpyroglutamate in DCM (100 mL).

• Add TFA (76.5 mL, 1000 mmol) slowly at 0 °C.

• Remove the ice bath and stir at room temperature for 2 hours.

• Validation Check: TLC (Hexanes/EtOAc 1:1) should show the complete disappearance of the Boc-protected precursor. MS (ESI) should confirm the target mass [M+H]+=186.1 .

• Concentrate the reaction mixture in vacuo to remove excess TFA.

• Dissolve the residue in EtOAc (200 mL) and carefully neutralize by washing with saturated aqueous NaHCO₃ until the aqueous phase reaches pH ~8.

• Wash with brine, dry over Na₂SO₄, and concentrate to afford Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate as a crystalline solid or viscous oil (depending on purity).

References

• Ezquerra, J. et al. "Chemoselective Nucleophilic Attack on N-Acyl Derivatives of (S)-Ethyl 4,4-Dimethyl Pyroglutamate (DMPG)." Organic Letters, American Chemical Society. 2

• Ezquerra, J. et al. "Asymmetric Michael Addition Reactions Using Ethyl (S)-4,4-Dimethylpyroglutamate as a Chiral Auxiliary." Tetrahedron Letters, 1999, 40, 1575. 7

• Molina, M. T. et al. "Synthesis of (S)-ethyl 4,4-dimethylpyroglutamate." Tetrahedron, 1993, 49, 3801. 4

• Peptides as ns3-serine protease inhibitors of hepatitis c virus. Patent WO2002008244A2, Google Patents. 5

• LookChem Database. "(S)-ethyl 4,4-dimethyl-5-oxopyrrolidine-2-carboxylate." CAS 221637-35-0. 1

• Arkivoc. "Ethyl 4,4-Dimethyl Pyroglutamate (DMPG): A Chiral Auxiliary in Cyclopropanation and Carbonyl Group Activator." 6

Sources

• 1. Cas 221637-35-0,(S)-ethyl 4,4-dimethyl-5-oxopyrrolidine-2-carboxylate | lookchem [lookchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. WO2002008244A2 - Peptides as ns3-serine protease inhibitors of hepatitis c virus - Google Patents [patents.google.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. researchgate.net [researchgate.net]

Application Note: (S)-Ethyl 4,4-Dimethyl-5-Oxopyrrolidine-2-Carboxylate (DMPG) as a "Quat" Chiral Auxiliary in Drug Discovery

Target Audience: Synthetic Chemists, Process Chemists, and Drug Discovery Scientists Focus: Mechanistic rationale, stereoselective applications, and validated protocols for utilizing DMPG in asymmetric synthesis.

Executive Summary

The synthesis of enantiomerically pure pharmaceuticals heavily relies on robust chiral building blocks and auxiliaries. (S)-Ethyl 4,4-dimethyl-5-oxopyrrolidine-2-carboxylate , commonly referred to as (S)-ethyl 4,4-dimethyl pyroglutamate (DMPG) , has emerged as a highly efficient "quat" chiral auxiliary[1][2]. Derived from the chiral pool (pyroglutamic acid), DMPG solves a fundamental limitation of standard pyroglutamate derivatives: the tendency for epimerization and unwanted enolization at the C-4 position[1].

By incorporating a geminal dimethyl group at C-4, enolization of the lactam carbonyl is completely blocked[1]. This structural modification not only preserves the integrity of the stereocenter at C-2 but also provides a profound steric shield that dictates high facial selectivity during asymmetric transformations such as aldol condensations, Michael additions, and cyclopropanations[1][3]. Furthermore, the exocyclic N-acyl derivatives of DMPG exhibit remarkable chemoselectivity, allowing for the traceless removal of the auxiliary using various nucleophiles to yield chiral esters, amides, or ketones[4].

Mechanistic Rationale: The "Quat" Advantage

In traditional N-acyl pyroglutamates, the protons at the C-4 position are acidic enough to be abstracted under basic conditions, leading to side reactions or loss of stereocontrol. DMPG acts as a "quat" (quaternary) auxiliary. The 4,4-dimethyl substitution serves two critical functions:

• Chemical Stability: It prevents the formation of the endocyclic enolate, ensuring that deprotonation exclusively occurs at the exocyclic N-acyl moiety (e.g., forming an Z-enolate)[1].

• Stereoinduction: The bulky gem-dimethyl group projects into the spatial environment of the exocyclic reactive center. When an N-enoyl or N-acyl enolate is formed, the C-4 methyl groups effectively block one face of the molecule, forcing incoming electrophiles (such as aldehydes or sulfur ylides) to approach from the less hindered opposite face[1][3].

Caption: Synthetic workflow of DMPG as a recyclable chiral auxiliary in drug discovery.

Key Applications in Drug Discovery

Stereoselective Cyclopropanation

The cyclopropane ring is a privileged pharmacophore found in numerous APIs (e.g., milnacipran, lenvatinib). Reaction of N-enoyl derivatives of DMPG (such as (S)-N-trans-2-butenoyl-4,4-dimethyl pyroglutamate) with sulfur ylides like ethyl (dimethylsulfuranylidene) acetate (EDSA) yields highly functionalized cyclopropanes with excellent diastereocontrol[3]. The DMPG auxiliary promotes the stereoselective transfer of the methylene/methine group and stabilizes the transition state[3].

Chemoselective Cleavage to Diverse Functional Groups

A major advantage of DMPG over traditional auxiliaries (like Evans oxazolidinones) is its chemoselective cleavage profile. Because the endocyclic lactam carbonyl is highly sterically hindered by the 4,4-dimethyl group, nucleophiles attack the exocyclic N-acyl carbonyl with near-perfect chemoselectivity[4].

Table 1: Chemoselective Cleavage of N-Acyl DMPG Derivatives[4]

Nucleophile Reagent	Reaction Conditions	Product Class	Typical Yield	Auxiliary Recovery
NaOEt / EtOH	0 °C to RT, 2h	Ethyl Esters	73 - 79%	> 85%
Grignard (R-MgX)	THF, -40 °C, 5h	Ketones	75 - 88%	> 80%
Primary Amines	CH₂Cl₂, RT, 12h	Amides	80 - 92%	> 85%
DBU (Intramolecular)	THF, RT	β -Lactones / Acids	> 80%	N/A (One-pot)

Validated Experimental Protocols

The following protocols are designed to be self-validating, incorporating causality for reagent choices and in-process controls to ensure reproducibility.

Protocol A: Preparation of N-Acyl DMPG Derivatives

Rationale: Direct acylation of the pyroglutamate nitrogen requires strong base to form the nitrogen anion. Temperature control is critical to prevent degradation of the ester moiety at C-2.

• Preparation: Flame-dry a 50 mL Schlenk flask under argon. Charge the flask with (S)-ethyl 4,4-dimethyl pyroglutamate (DMPG) (1.0 equiv, typically 2.0 mmol) and anhydrous THF (10 mL).

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add n-BuLi (1.05 equiv, 2.5 M in hexanes) over 10 minutes[4].

  • Causality Check: The slight excess of n-BuLi ensures complete deprotonation, but must be added slowly to avoid localized heating which could cause side reactions at the C-2 ethyl ester.

• Acylation: Stir the mixture at -78 °C for 30 minutes. Add the desired acyl chloride or enoyl chloride (1.2 equiv) dropwise.

• Reaction Progression: Allow the reaction to slowly warm to -20 °C over 2 hours. Monitor via TLC (Hexanes/EtOAc 7:3). The highly polar DMPG spot should disappear, replaced by a faster-moving N-acyl product spot.

• Workup: Quench the reaction at -20 °C with saturated aqueous NH₄Cl (5 mL).

  • Causality Check: NH₄Cl is used instead of HCl to prevent premature cleavage of the newly formed N-acyl bond.

• Isolation: Extract with CH₂Cl₂ (3 x 15 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc).

Protocol B: Stereoselective Cyclopropanation with EDSA

Rationale: EDSA generates a stabilized ylide that undergoes a Michael-initiated ring closure with the N-enoyl DMPG. The steric bulk of DMPG forces the ylide to attack from the less hindered face.

• Ylide Generation: In a dry flask, suspend ethyl dimethylsulfonium acetate bromide (1.5 equiv) in anhydrous CH₂Cl₂ (0.1 M). Cool to 0 °C and add DBU (1.4 equiv) dropwise. Stir for 15 minutes to generate the EDSA ylide[5].

• Cyclopropanation: Add a solution of the N-enoyl DMPG derivative (1.0 equiv) in CH₂Cl₂ dropwise to the ylide solution.

• Maturation: Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Dilute with water, extract with CH₂Cl₂, and wash the organic layer with 1M HCl to remove DBU, followed by brine. Dry and concentrate.

• Validation: Analyze the crude mixture by ¹H NMR. The diastereomeric ratio (dr) can typically be determined by integrating the characteristic cyclopropane proton signals (usually appearing between 1.5 - 2.5 ppm)[3].

Protocol C: Chemoselective Cleavage to Ketones via Grignard Reagents

Rationale: The C-4 gem-dimethyl group sterically shields the endocyclic lactam. Grignard reagents will selectively attack the less hindered exocyclic N-acyl carbonyl to form a ketone, simultaneously liberating the DMPG auxiliary[4].

• Setup: Dissolve the N-acyl/N-cyclopropanoyl DMPG derivative (0.15 mmol) in anhydrous THF (3 mL) under argon[4].

• Nucleophilic Attack: Cool the solution to -40 °C. Add the desired Grignard reagent (0.15 mmol, 1.0 equiv) dropwise[4].

  • Causality Check: Strict stoichiometry (1.0 equiv) and low temperature (-40 °C) are vital. Excess Grignard or higher temperatures may lead to over-addition (forming tertiary alcohols) or attack on the C-2 ethyl ester[4].

• Progression: Stir for 5 hours at -40 °C[4].

• Quench & Recovery: Quench with saturated aqueous NH₄Cl. Extract with CH₂Cl₂.

• Purification: Concentrate and purify via silica gel chromatography. Elute with Hexanes/EtOAc (7:3) to isolate the chiral ketone. Flush the column with Hexanes/EtOAc (3:7) to quantitatively recover the DMPG auxiliary for reuse[4].

Caption: Mechanism of chemoselective cleavage of N-Acyl DMPG using Grignard reagents.

References

• Ethyl 4,4-dimethyl pyroglutamate (DMPG): a chiral auxiliary in cyclopropanation and carbonyl group activator Arkivoc, 2010. URL:[Link]

• Chemoselective Nucleophilic Attack on N-Acyl Derivatives of (S)-Ethyl 4,4-Dimethyl Pyroglutamate (DMPG) Organic Letters, ACS Publications, 2003. URL:[Link]

• Asymmetric aldol and alkylation reactions mediated by the “quat” chiral auxiliary (R)-(−)-5-methyl-3,3-dimethyl-2-pyrrolidinone Tetrahedron Letters, 1994. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sci-Hub. Asymmetric aldol and alkylation reactions mediated by the “quat” chiral auxiliary (R)-(−)-5-methyl-3,3-dimethyl-2-pyrrolidinone / Tetrahedron Letters, 1994 [sci-hub.box]
• 3. arkat-usa.org [arkat-usa.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Stereoselective Reduction of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate to Pyrrolidinol Derivatives

Abstract

This document provides a comprehensive technical guide for the chemical reduction of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, a valuable chiral building block in medicinal chemistry. Pyrrolidinol derivatives are crucial scaffolds in the synthesis of a wide range of biologically active compounds and pharmaceuticals.[1] This guide details two primary, field-proven protocols for the reduction of this substrate, focusing on the critical choice of reducing agent to control the reaction's outcome. We will explore a non-selective, complete reduction to the corresponding diol using a powerful hydride donor, and a chemo- and diastereoselective reduction of the ester moiety using a milder, moderated hydride system. The underlying mechanistic principles, experimental causality, and practical troubleshooting advice are discussed to ensure reproducible and optimized results for researchers in drug development and organic synthesis.

Introduction and Mechanistic Overview

The substrate, ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, possesses two distinct reducible carbonyl functionalities: a cyclic amide (lactam) and an ethyl ester. The strategic challenge lies in modulating the reactivity of the reducing agent to achieve the desired transformation, as the lactam is generally less electrophilic and thus less reactive than the ester towards nucleophilic attack by hydride reagents.

• Strong, Unselective Hydride Agents (e.g., Lithium Aluminum Hydride - LiAlH₄): LiAlH₄ is a highly reactive, potent reducing agent capable of reducing a wide array of functional groups, including both esters and amides.[2][3] Its application is expected to result in the non-selective reduction of both carbonyls, yielding a (2S)-4,4-dimethylpyrrolidine-2,5-diyldimethanol derivative. The high reactivity necessitates strict anhydrous conditions and careful temperature control.

• Milder, Selective Hydride Agents (e.g., Sodium Borohydride - NaBH₄): Sodium borohydride is a significantly milder reducing agent that typically reduces aldehydes and ketones.[4] It is generally unreactive towards esters and lactams under standard conditions (e.g., in alcoholic solvents at room temperature).[5] However, its reducing power can be enhanced by using higher temperatures or, more effectively, by the addition of Lewis acids (e.g., LiCl, CaCl₂) which activate the ester carbonyl towards nucleophilic attack.[5] This enhanced reactivity can be fine-tuned to selectively reduce the more susceptible ester group while leaving the robust lactam intact, yielding a (2S)-5-hydroxymethyl-4,4-dimethylpyrrolidin-2-one derivative.

The inherent chirality at the C2 position of the starting material provides a stereochemical directing influence on the reduction of the C5 carbonyl, often leading to a high degree of diastereoselectivity in the resulting pyrrolidinol product.

Reaction Pathways and Products

The choice of reducing agent dictates the final product as illustrated in the diagram below.

Caption: Primary reduction pathways for the title compound.

Experimental Protocols

Protocol 1: Complete Reduction of Ester and Lactam with Lithium Aluminum Hydride (LiAlH₄)

This protocol describes the exhaustive reduction of both carbonyl groups to their corresponding alcohols, resulting in the formation of a diol.

Causality: The immense power of LiAlH₄ as a hydride donor overcomes the stability of both the ester and the lactam functionalities.[2][6] The reaction is typically performed in an anhydrous ethereal solvent, such as tetrahydrofuran (THF), to prevent the violent decomposition of the reagent with water.[2]

Materials:

• Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Sodium sulfate, anhydrous (Na₂SO₄)

• Water (deionized)

• 15% Sodium hydroxide (NaOH) solution

• Ethyl acetate (EtOAc)

• Silica gel for column chromatography

Step-by-Step Methodology:

• Setup: Under an inert atmosphere (Nitrogen or Argon), equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Reagent Suspension: Suspend LiAlH₄ (2.5 equivalents) in anhydrous THF. Cool the suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve the starting ester (1.0 equivalent) in anhydrous THF and add it dropwise to the stirred LiAlH₄ suspension via the dropping funnel over 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, gently heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Quenching (Fieser Workup): Cool the reaction mixture back to 0 °C. Cautiously and sequentially add the following reagents dropwise:

  • 'x' mL of water (where 'x' is the mass of LiAlH₄ in grams used).

  • 'x' mL of 15% aqueous NaOH.

  • '3x' mL of water.

• Workup: Stir the resulting granular white precipitate vigorously for 30 minutes. Filter the solid through a pad of Celite®, washing thoroughly with ethyl acetate.

• Purification: Combine the organic filtrates, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the pure diol.

Protocol 2: Selective Reduction of the Ester with Sodium Borohydride (NaBH₄) and Lithium Chloride (LiCl)

This protocol achieves the chemoselective reduction of the ester group, preserving the lactam moiety.

Causality: The combination of NaBH₄ with a Lewis acid like LiCl generates a more potent reducing species, often considered a simplified in-situ formation of lithium borohydride (LiBH₄), which is capable of reducing esters.[5] The Li⁺ ion coordinates to the ester carbonyl oxygen, increasing its electrophilicity and rendering it susceptible to attack by the borohydride.[5] The lactam carbonyl, being less reactive, remains largely untouched under these controlled conditions.

Materials:

• Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

• Sodium borohydride (NaBH₄)

• Lithium chloride (LiCl), anhydrous

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Magnesium sulfate, anhydrous (MgSO₄)

• Silica gel for column chromatography

Step-by-Step Methodology:

• Setup: Under an inert atmosphere, add the starting ester (1.0 equivalent) and anhydrous LiCl (2.0 equivalents) to a flame-dried round-bottom flask with a magnetic stirrer.

• Reagent Addition: Add anhydrous THF and stir to dissolve/suspend the solids. Cool the mixture to 0 °C. Add NaBH₄ (2.0 equivalents) portion-wise, ensuring the temperature does not rise significantly.

• Reaction: After addition, allow the reaction to warm to room temperature and then heat to reflux. Monitor the reaction for 12-24 hours by TLC until the starting material is consumed.

• Quenching: Cool the reaction mixture to 0 °C. Slowly and carefully add methanol to quench the excess NaBH₄. Once gas evolution ceases, add saturated aqueous NH₄Cl.

• Workup: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired (2S)-5-(hydroxymethyl)-4,4-dimethylpyrrolidin-2-one.

General Experimental Workflow

Caption: A generalized workflow for reduction protocols.

Comparative Data Summary

Parameter	Protocol 1: LiAlH₄ Reduction	Protocol 2: NaBH₄/LiCl Reduction
Primary Reagent	Lithium Aluminum Hydride	Sodium Borohydride / Lithium Chloride
Selectivity	Non-selective (reduces ester & lactam)	Chemoselective (reduces ester only)
Product	(2S)-4,4-dimethylpyrrolidine-2,5-diyldimethanol	(2S)-5-(hydroxymethyl)-4,4-dimethylpyrrolidin-2-one
Typical Conditions	Anhydrous THF, 0 °C to reflux	Anhydrous THF, reflux
Reaction Time	4 - 8 hours	12 - 24 hours
Key Advantage	High reactivity, rapid conversion	High selectivity, preserves lactam scaffold
Key Challenge	Highly reactive, moisture-sensitive, difficult workup	Slower reaction, requires activation

Troubleshooting and Best Practices

• Issue: Incomplete Reaction (Protocol 2)

  • Cause: Insufficient activation or reagent degradation.

  • Solution: Ensure LiCl is fully anhydrous by drying under vacuum with heating before use. Use high-quality, freshly opened NaBH₄. Consider increasing the equivalents of reagents or extending the reaction time.

• Issue: Over-reduction or Side Products (Protocol 1)

  • Cause: Reaction temperature too high or prolonged reaction time.

  • Solution: Maintain strict temperature control during the addition of the substrate. Monitor the reaction closely and quench as soon as the starting material is consumed to avoid potential side reactions.

• Issue: Low Diastereoselectivity

  • Cause: The reduction temperature can influence the facial selectivity of the hydride attack.

  • Solution: For reactions showing poor diastereoselectivity, try performing the reduction at lower temperatures (e.g., -20 °C or -78 °C), although this will significantly increase the reaction time. Bulky reducing agents like L-Selectride could also be explored to enhance stereocontrol.[7]

• Safety Precaution: All reactions involving LiAlH₄ must be conducted in a well-ventilated fume hood under strictly anhydrous conditions. The quenching process is highly exothermic and generates hydrogen gas; it must be performed slowly and with extreme caution behind a blast shield.

Conclusion

The reduction of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate can be effectively controlled to yield either the fully reduced diol or the selectively reduced lactam-alcohol. The choice between a powerful reducing agent like LiAlH₄ and a moderated system such as NaBH₄/LiCl is the primary determinant of the reaction's outcome. By understanding the underlying principles of reactivity and carefully controlling the experimental conditions, researchers can reliably produce these valuable pyrrolidinol derivatives for application in drug discovery and development.

References

Sources

• 1. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 3. LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. mdpi.com [mdpi.com]

Application Note: Mechanistic Insights and Kinetic Analysis of the Base-Catalyzed Hydrolysis of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

AUDIENCE: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed examination of the base-catalyzed hydrolysis of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, a key reaction in the synthesis of various pharmaceutical intermediates. A comprehensive mechanistic pathway is elucidated, supported by established principles of organic chemistry. Furthermore, detailed protocols for conducting, monitoring, and quantifying the reaction kinetics using ¹H NMR and HPLC are provided. This guide is intended to equip researchers with the theoretical understanding and practical methodologies necessary for the efficient and controlled synthesis of the corresponding carboxylic acid, (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylic acid.

Introduction

The 5-oxopyrrolidine-2-carboxylate scaffold is a privileged structural motif found in numerous biologically active molecules and serves as a critical building block in drug discovery and development.[1][2][3] The hydrolysis of the ethyl ester, specifically ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, to its corresponding carboxylic acid is a fundamental transformation. Understanding the mechanism and kinetics of this reaction under basic conditions is paramount for process optimization, yield maximization, and impurity control.

This application note delves into the intricacies of the base-catalyzed hydrolysis, often referred to as saponification. We will explore the reaction mechanism, detailing the key steps of nucleophilic acyl substitution. Moreover, we provide robust analytical protocols for real-time reaction monitoring and endpoint analysis, leveraging the power of Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC).

Mechanistic Pathway

The base-catalyzed hydrolysis of an ester proceeds via a nucleophilic acyl substitution mechanism.[4][5] The reaction is not truly "catalyzed" by the base, as the hydroxide ion is consumed stoichiometrically; hence, it is more accurately described as base-promoted.[6] The overall reaction is depicted below:

Figure 1: Overall reaction for the base-catalyzed hydrolysis of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate.

The mechanism can be broken down into three key steps:

• Nucleophilic Attack: The hydroxide ion (⁻OH), a strong nucleophile, attacks the electrophilic carbonyl carbon of the ester. This results in the formation of a tetrahedral intermediate, where the π-bond of the carbonyl group is broken.[6]

• Collapse of the Tetrahedral Intermediate: The unstable tetrahedral intermediate collapses, reforming the carbon-oxygen double bond. This leads to the expulsion of the ethoxide ion (⁻OEt) as the leaving group, yielding the carboxylic acid.[6]

• Acid-Base Reaction: The ethoxide ion is a strong base and will readily deprotonate the newly formed carboxylic acid in a rapid and essentially irreversible acid-base reaction.[7] This final step drives the equilibrium towards the formation of the carboxylate salt and ethanol. To obtain the final carboxylic acid product, an acidic workup is required to protonate the carboxylate.[6][7]

It is important to note that the hydrolysis of the lactam (the cyclic amide) within the pyrrolidinone ring can also occur under basic conditions, although amides are generally less reactive towards hydrolysis than esters.[8][9] The rate of lactam hydrolysis is typically slower, but it can be a competing side reaction, especially under harsh conditions (e.g., high temperatures or prolonged reaction times).[10][11]

Visualizing the Mechanism and Workflow

To provide a clearer understanding of the processes involved, the following diagrams illustrate the reaction mechanism and the experimental workflow for kinetic analysis.

Caption: Experimental Workflow for Kinetic Analysis.

Experimental Protocols

Materials and Reagents

Reagent	Grade	Supplier (Example)
Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate	≥98%	Sigma-Aldrich
Sodium Hydroxide (NaOH)	ACS Reagent, ≥97.0%	Fisher Scientific
Deuterium Oxide (D₂O)	99.9 atom % D	Cambridge Isotope
Hydrochloric Acid (HCl)	37%	VWR Chemicals
Acetonitrile (ACN)	HPLC Grade	J.T. Baker
Water	HPLC Grade	Millipore
(2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylic acid	Analytical Standard	ChemScene [12]

Protocol 1: ¹H NMR Monitoring of Hydrolysis Kinetics

This protocol allows for the real-time, non-invasive monitoring of the reaction progress. [13][14][15][16]

• Preparation of Stock Solutions:

  • Prepare a 0.1 M solution of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate in a suitable co-solvent (e.g., acetonitrile-d₃) to ensure solubility in D₂O.

  • Prepare a 1.0 M solution of NaOH in D₂O.

• Reaction Setup:

  • In a standard 5 mm NMR tube, add 500 µL of the ester stock solution.

  • Place the NMR tube in the spectrometer and acquire an initial spectrum (t=0).

  • Carefully add 50 µL of the 1.0 M NaOH/D₂O solution to the NMR tube to initiate the hydrolysis. The final concentration of NaOH will be approximately 0.09 M, providing pseudo-first-order conditions.

  • Immediately begin acquiring a series of ¹H NMR spectra at regular time intervals (e.g., every 5 minutes) for a duration sufficient to observe significant conversion (e.g., 2-3 hours).

• Data Analysis:

  • Process the acquired spectra (phasing, baseline correction).

  • Identify characteristic signals for the starting material (e.g., the ethyl ester quartet and triplet) and the ethanol product (quartet and triplet).

  • Integrate the area of a non-overlapping peak for both the starting material and the product in each spectrum.

  • Calculate the relative concentrations of the ester and alcohol at each time point.

  • Plot the natural logarithm of the ester concentration versus time. The slope of this plot will be equal to the negative of the pseudo-first-order rate constant (-k_obs).

Protocol 2: HPLC Analysis of Reaction Aliquots

This protocol provides a highly sensitive and quantitative method for determining the concentration of reactant and product over time. [17][18][19]

• Reaction Setup:

  • In a temperature-controlled reaction vessel, combine the ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate and the aqueous NaOH solution at the desired concentrations and temperature.

  • Stir the reaction mixture vigorously.

• Sampling and Quenching:

  • At predetermined time intervals (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.

  • Immediately quench the reaction in the aliquot by adding it to a vial containing a stoichiometric excess of dilute HCl (e.g., 100 µL of 0.2 M HCl) to neutralize the NaOH and protonate the carboxylate.

• HPLC Method:

  • Column: A reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm) is suitable.

  • Mobile Phase: A gradient elution using a mixture of acetonitrile and a phosphate buffer (e.g., 0.01 M diammonium hydrogen phosphate, pH adjusted to ~1.6) is often effective. [18] * Flow Rate: 1.0 mL/min.

  • Detection: UV detection at 205-220 nm. [18] * Injection Volume: 10-20 µL.

• Data Analysis:

  • Generate a calibration curve for both the starting ester and the carboxylic acid product using standards of known concentrations.

  • Integrate the peak areas of the ester and acid in the chromatograms of the quenched aliquots.

  • Use the calibration curves to determine the concentration of each species at each time point.

  • Plot the concentration of the ester versus time to determine the reaction rate.

Data and Expected Results

The rate of base-catalyzed ester hydrolysis is dependent on the concentrations of both the ester and the hydroxide ion. [20][21]The rate law can be expressed as:

Rate = k[Ester][OH⁻]

Under pseudo-first-order conditions, where [OH⁻] >> [Ester], the rate law simplifies to:

Rate = k_obs[Ester], where k_obs = k[OH⁻]

A plot of ln([Ester]) versus time should yield a straight line with a slope of -k_obs.

Table 1: Representative Kinetic Data from HPLC Analysis

Time (min)	[Ester] (M)	ln([Ester])
0	0.100	-2.303
15	0.078	-2.551
30	0.061	-2.797
60	0.037	-3.297
90	0.022	-3.817
120	0.013	-4.343

From this data, a plot of ln([Ester]) vs. time would allow for the determination of the pseudo-first-order rate constant, k_obs.

Conclusion

The base-catalyzed hydrolysis of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate is a robust and well-understood transformation that proceeds via a nucleophilic acyl substitution mechanism. By employing the analytical protocols detailed in this application note, researchers can effectively monitor the reaction kinetics, leading to optimized reaction conditions and a deeper understanding of the process. The combination of ¹H NMR for real-time monitoring and HPLC for quantitative analysis provides a powerful toolkit for the development of efficient and scalable synthetic routes to valuable pharmaceutical intermediates.

References

• Holm, R. T. (1991). ¹H NMR as an Analytical Tool for the Investigation of Hydrolysis Rates: A Method for the Rapid Evaluation of the Shelf-Life of Aqueous Solutions of Drugs With Ester Groups. Journal of Pharmaceutical Pharmacology, 43(12), 860-862. [Link]

• Chem 12BL Experiment 5: Ester Hydrolysis. (n.d.). UCLA. [Link]

• Li, Y., & Engler, A. C. (2014). Local environment-dependent kinetics of ester hydrolysis revealed by direct 1H NMR measurement of degrading hydrogels. Journal of Materials Chemistry B, 2(10), 1336-1343. [Link]

• Aswad, D. W., & Guzzetta, A. W. (1994). Quantitative analysis of pyroglutamic acid in peptides. Analytical Biochemistry, 219(2), 267-272. [Link]

• Gotor, V., Garcia, M. J., & Rebolledo, F. (1998). NMR on-line monitoring of esterification catalyzed by cutinase. Biotechnology and Bioengineering, 59(5), 634-640. [Link]

• Sievers, G., Hägele, G., Failla, S., & Finocchiaro, P. (2006). MONITORING THE RATE OF HYDROLYSIS OF AMINOPHOSPHONIC ACID ESTERS BY UV-VIS AND NMR-SPECTROSCOPY. Phosphorus, Sulfur, and Silicon and the Related Elements, 181(10), 2327-2334. [Link]

• Xie, S. (2015). HPLC method for analysis of pyroglutamic acid in compound amino acid injection(18AA). Chinese Journal of Pharmaceutical Analysis. [Link]

• Base Catalysed Ester Hydrolysis: Mechanism & Procedure. (2023, October 20). Vaia. [Link]

• Experiment C: Hydrolysis of a Carboxylic Acid Ester. (n.d.). St. Norbert College. [Link]

• Gandini, C., De Lorenzi, E., Kitsos, M., Massolini, G., & Caccialanza, G. (1993). HPLC determination of pyroglutamic acid as a degradation product in parenteral amino acid formulations. Chromatographia, 36(1), 75-78. [Link]

• Ch20: Hydrolysis of Esters. (n.d.). University of Calgary. [Link]

• Ashenhurst, J. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. [Link]

• Fife, T. H., & Przystas, T. J. (1982). Intramolecular General Base Catalyzed Ester Hydrolysis. The Hydrolysis of 2-Aminobenzoate Esters. The Journal of Organic Chemistry, 47(23), 4483-4487. [Link]

• Virden, R., & Gani, D. (1994). The kinetics of non-stoichiometric bursts of beta-lactam hydrolysis catalysed by class C beta-lactamases. Biochemical Journal, 301(Pt 2), 489–496. [Link]

• Foroozandeh, M., Kiraly, P., & Nilsson, M. (2020). NMR reaction monitoring robust to spectral distortions. ChemRxiv. [Link]

• Chelius, D., & Jing, S. (2006). Formation of Pyroglutamic Acid from N-Terminal Glutamic Acid in Immunoglobulin Gamma Antibodies. Analytical Chemistry, 78(7), 2265–2272. [Link]

• Kumar, A., & Tirado-Rives, J. (2018). Mechanism and Kinetics of Aztreonam Hydrolysis Catalyzed by Class-C β-Lactamase: A Temperature-Accelerated Sliced Sampling Study. The Journal of Physical Chemistry B, 122(14), 3743–3754. [Link]

• HYDROLYSIS. (n.d.). [Link]

• Rates of hydrolysis reaction for amides and esters Organic Chemistry Help Tutorial. (2020, April 21). YouTube. [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. (2020, February 22). Chemistry Steps. [Link]

• Lecture 6: Hydrolysis Reactions of Esters and Amides. (n.d.). [Link]

• Wan, P., Modro, T. A., & Yates, K. (1980). The kinetics and mechanism of acid catalysed hydrolysis of lactams. Canadian Journal of Chemistry, 58(22), 2423-2433. [Link]

• Drossman, H., & Johnson, H. (1988). Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships. EPA. [Link]

• Kirby, A. J., & Lancaster, P. W. (1972). Structure–reactivity relationships and the mechanism of general base catalysis in the hydrolysis of a hydroxy-amide. Concerted breakdown of a tetrahedral intermediate. Journal of the Chemical Society, Perkin Transactions 2, (9), 1206-1214. [Link]

• Wan, P., Modro, T. A., & Yates, K. (1980). The kinetics and mechanism of acid catalysed hydrolysis of lactams. Canadian Journal of Chemistry, 58(22), 2423-2433. [Link]

• Baranauskienė, L., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Molecules, 27(15), 5057. [Link]

• Horsman, G. P., et al. (2007). Investigation of a general base mechanism for ester hydrolysis in C-C hydrolase enzymes of the alpha/beta-hydrolase superfamily: a novel mechanism for the serine catalytic triad. Biochemistry, 46(5), 1254-1265. [Link]

• Konyushkin, L. D., et al. (2015). Methyl 3-aryl(pyridyl)-5-oxopyrrolidine-2-carboxylates: synthesis and structure. Chemistry of Heterocyclic Compounds, 51(8), 698-705. [Link]

• Hydrolysis of esters - Mechanisms. (2021, December 28). YouTube. [Link]

• Ng, E. P. E., et al. (2023). Ethyl (2RS,3SR,4RS)-1-ethyl-2-(furan-2-yl)-4-hydroxy-5-oxopyrrolidine-3-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 10), 999–1002. [Link]

• Wang, Y., et al. (2019). Design, synthesis and biological evaluation of 1-benzyl-5-oxopyrrolidine-2-carboximidamide derivatives as novel neuroprotective agents. European Journal of Medicinal Chemistry, 182, 111634. [Link]

• Mohammat, M. F., et al. (2022). rac-Ethyl rel-(2R,3R,4S)-4-hydroxy-1,2-dimethyl-5-oxopyrrolidine-3-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 1), 74–77. [Link]

• Žirgulevičiūtė, Ž., et al. (2014). SYNTHESIS OF 1-(4-HYDROXYPHENYL)-5-OXOPYRROLIDINE-3-CARBOXYLIC ACID DERIVATIVES AND EVALUATION OF THEIR ANTIBACTERIAL ACTIVITY. Chemical Technology, 65(1). [Link]

• Arakelyan, A. S., et al. (2004). Synthesis of Ethyl cis- and trans -4-Chloro-5-oxo-1,2-diphenylpyrrolidine-2-carboxylate. Chemistry of Heterocyclic Compounds, 40(8), 1169-1170. [Link]

• Preparation method for pyrrolidine-2-carboxylic acid derivatives. (2016).

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application of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate in peptidomimetic synthesis

An in-depth guide for researchers, scientists, and drug development professionals on the strategic application of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate in the synthesis of advanced peptidomimetics.

Introduction: Overcoming the Flexibility of Peptides

Peptides are remarkable signaling molecules, but their therapeutic potential is often hindered by poor metabolic stability and conformational flexibility.[1] This flexibility can lead to reduced receptor affinity and selectivity as the peptide can adopt multiple shapes, only one of which may be biologically active. Peptidomimetics are designed to overcome these limitations by mimicking the structure and function of natural peptides while possessing improved drug-like properties such as enhanced stability and bioavailability.[2]

A key strategy in peptidomimetic design is the incorporation of conformationally constrained amino acid analogs.[3][4] These building blocks lock a portion of the peptide backbone into a specific, bioactive conformation, reducing the entropic penalty upon binding to a receptor and often leading to increased potency and stability.[5] The pyroglutamic acid (pGlu) scaffold, a cyclic derivative of glutamic acid, is a well-established constrained building block.[6][7]

This application note focuses on a highly valuable derivative, ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate . The introduction of a gem-dimethyl group at the C4 position provides a profound conformational locking effect, making it a superior scaffold for inducing specific secondary structures like β-turns and helices in synthetic peptides.

The Scientific Rationale: Gem-Dimethylation as a Conformational Lock

The primary advantage of the 4,4-dimethyl-pyroglutamate scaffold lies in the Thorpe-Ingold effect . The two methyl groups at the C4 position sterically compress the C-C-C bond angle within the five-membered ring. This forces the pyrrolidinone ring to adopt a more rigid, defined conformation compared to unsubstituted pyroglutamic acid. When incorporated into a peptide, this rigidity propagates along the backbone, severely restricting the allowable Ramachandran (φ/ψ) angles of adjacent residues and promoting the formation of stable secondary structures.[8]

This strategic modification offers several key benefits:

• Enhanced Proteolytic Stability : The rigid structure can sterically shield nearby amide bonds from enzymatic cleavage.[3]

• Increased Receptor Affinity : By pre-organizing the peptide into its bioactive conformation, the entropic cost of binding is minimized, potentially leading to a significant increase in affinity.[5]

• Improved Selectivity : A more defined three-dimensional structure can lead to more specific interactions with the target receptor over other related receptors.

Caption: Structure of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate.

Experimental Protocols: Synthesis and Incorporation

The successful application of this building block requires a two-stage process: first, the hydrolysis (saponification) of the ethyl ester to the free carboxylic acid, and second, the coupling of this activated acid to a peptide chain.

Protocol 1: Saponification of the Ethyl Ester

The carboxylic acid must be unmasked to allow for amide bond formation. This is typically achieved through base-catalyzed hydrolysis.

Rationale: Lithium hydroxide (LiOH) is a preferred base for this transformation as it minimizes the risk of side reactions, such as epimerization at the sensitive C2 chiral center, compared to stronger bases like sodium hydroxide, especially at low temperatures. A mixed solvent system (e.g., THF/water or Methanol/water) is used to ensure the solubility of both the ester starting material and the hydroxide salt.

Materials:

• Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF) or Methanol (MeOH)

• Deionized Water

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Dissolve ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate (1.0 eq) in a mixture of THF (or MeOH) and water (e.g., a 3:1 ratio) in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Add LiOH·H₂O (1.1 - 1.5 eq) to the solution and stir.

• Allow the reaction to warm to room temperature and stir for 2-6 hours.

• Monitor Progress: Track the disappearance of the starting material using Thin Layer Chromatography (TLC) or LC-MS.

• Work-up:

  • Once the reaction is complete, remove the organic solvent under reduced pressure.

  • Cool the remaining aqueous solution to 0 °C and acidify to pH 2-3 with 1 M HCl.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the solvent under reduced pressure to yield (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylic acid as a solid or oil, which can often be used in the next step without further purification.

Protocol 2: Amide Coupling to a Peptide Chain

This protocol describes the coupling of the generated carboxylic acid to the N-terminus of a resin-bound peptide using standard Solid-Phase Peptide Synthesis (SPPS) techniques. The same principles apply to solution-phase synthesis.

Rationale: The choice of coupling agent is critical, especially when dealing with unique or sterically hindered building blocks. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient coupling reagent that forms a reactive OAt-ester, minimizing racemization and performing well even with challenging couplings.[6] It is used with a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) to activate the carboxylic acid.

Materials:

• (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylic acid (from Protocol 1)

• Peptide-resin with a free N-terminal amine

• HATU

• DIPEA

• N,N-Dimethylformamide (DMF), peptide synthesis grade

Step-by-Step Procedure:

• Resin Preparation: Swell the peptide-resin (1.0 eq) in DMF for 30-60 minutes in a reaction vessel. Drain the DMF.

• Coupling Solution Preparation: In a separate vial, dissolve (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylic acid (3.0 eq) and HATU (2.9 eq) in DMF. Add DIPEA (6.0 eq) and allow the solution to pre-activate for 2-5 minutes. The solution may change color.

• Coupling Reaction: Add the activated coupling solution to the swelled resin. Agitate the mixture at room temperature for 2-4 hours.

• Monitoring the Coupling: Perform a qualitative test (e.g., Kaiser test) to check for the presence of free primary amines. A negative result (e.g., yellow beads) indicates a complete reaction. If the test is positive, the coupling step can be repeated.

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin extensively with DMF (3-5 times) to remove excess reagents.

• The resin is now ready for the next step in the synthesis, such as side-chain deprotection and/or cleavage from the solid support.

Caption: Workflow for the preparation and incorporation of the constrained scaffold.

Data and Characterization

Thorough characterization is essential to confirm the successful incorporation of the scaffold.

Comparative Data for Coupling Reagents

The choice of coupling method can significantly impact yield and purity. While HATU is highly effective, other reagents can also be employed.

Coupling System	Base	Solvent	Key Advantages	Considerations
HATU	DIPEA	DMF	High efficiency, low racemization, suitable for hindered couplings.[6]	Higher cost.
EDC / HOBt	DIPEA or DMAP	DMF/DCM	Cost-effective, widely used.[9][10]	Can be slower, potential for side reactions if not optimized.
TBTU / DIPEA	DIPEA	DMF	Similar to HATU, good for routine couplings.[11]	Produces tetramethylurea byproduct.

Expected Analytical Data

After synthesis and purification (typically by RP-HPLC), the final peptidomimetic should be characterized by mass spectrometry and NMR. The 4,4-dimethyl-pyroglutamate moiety will have distinct spectroscopic signatures.

Analysis Type	Expected Observations for the Scaffold Moiety
Mass Spec (ESI-MS)	A mass increase corresponding to the molecular weight of the incorporated residue (C₇H₉NO₂ = 139.06 Da).
¹H NMR	Two sharp singlets in the aliphatic region (approx. 1.0-1.4 ppm), each integrating to 3H, corresponding to the two diastereotopic methyl groups. The C2 proton will appear as a doublet of doublets (approx. 4.0-4.5 ppm).
¹³C NMR	Two distinct signals for the methyl carbons (approx. 25-35 ppm). A quaternary carbon signal for C4 (approx. 40-50 ppm). Two carbonyl signals for the lactam and the newly formed amide bond (approx. 170-180 ppm).

Note: Exact chemical shifts will vary depending on the adjacent amino acids and the solvent used.

Conclusion and Future Outlook

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate is a powerful and versatile building block for modern peptidomimetic design. The gem-dimethyl group provides a robust conformational constraint that can be exploited to enhance the biological activity, selectivity, and metabolic stability of peptide-based drug candidates.[5][8] The protocols outlined here provide a reliable framework for its hydrolysis and incorporation into peptide sequences. As the demand for more potent and stable peptide therapeutics grows, the use of such precisely engineered, conformationally locked scaffolds will become increasingly central to successful drug discovery campaigns.

References

• Muttenthaler, M., King, G. F., Adams, D. J., & Alewood, P. F. (2021). Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications. PMC. Retrieved from [Link]

• Jo, H., Meireles, L. M., & Bicker, K. L. (2020). Using Peptidomimetics and Constrained Peptides as Valuable Tools for Inhibiting Protein–Protein Interactions. PMC. Retrieved from [Link]

• RSC Publishing. (n.d.). N-Difluoromethyl-triazole as a constrained scaffold in peptidomimetics. RSC Publishing. Retrieved from [Link]

• PubMed. (2009). Incorporation of N-amidino-pyroglutamic acid into peptides using intramolecular cyclization of alpha-guanidinoglutaric acid. PubMed. Retrieved from [Link]

• Chemical Reviews. (2023). Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. Chemical Reviews. Retrieved from [Link]

• Pellegrino, S., et al. (2019). Bicyclic Pyrrolidine-Isoxazoline γ Amino Acid: A Constrained Scaffold for Stabilizing α-Turn Conformation in Isolated Peptides. Frontiers in Chemistry. Retrieved from [Link]

• Al-Zoubi, M. S., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. PMC. Retrieved from [Link]

• PubMed. (1997). Conformational analysis of glutamic acid analogues as probes of glutamate receptors using molecular modelling and NMR methods. Comparison with specific agonists. PubMed. Retrieved from [Link]

• Abdul Rashid, S. N. A., et al. (2021). rac-Ethyl rel-(2R,3R,4S)-4-hydroxy-1,2-dimethyl-5-oxopyrrolidine-3-carboxylate. PMC. Retrieved from [Link]

• Wiley Online Library. (n.d.). 6.7 Pyroglutamic Acid Peptides. Retrieved from [Link]

• EurekAlert!. (2023). Chemical process makes peptide acquire structure similar to amyloid plaques found in neurodegenerative diseases. EurekAlert!. Retrieved from [Link]

• RSC Publishing. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Semantic Scholar. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Semantic Scholar. Retrieved from [Link]

• Ghosh, A. K., & Shahabi, D. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Retrieved from [Link]

• Google Patents. (n.d.). EP3015456A1 - Preparation method for pyrrolidine-2-carboxylic acid derivatives. Google Patents.

• ResearchGate. (2004). Synthesis of Ethyl cis- and trans -4-Chloro-5-oxo-1,2-diphenylpyrrolidine-2-carboxylate. ResearchGate. Retrieved from [Link]

• PMC. (n.d.). Design, Synthesis, and Optimization of Novel Epoxide Incorporating Peptidomimetics as Selective Calpain Inhibitors. PMC. Retrieved from [Link]

• ResearchGate. (2026). A Series of Dipeptide Derivatives Containing (S)‐5‐Oxo‐pyrrolidine‐2‐carboxylic acid Conjugates: Design, Solid‐Phase Peptide Synthesis, in vitro Biological Evaluation, and Molecular Docking Studies. ResearchGate. Retrieved from [Link]

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asymmetric synthesis of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate from pyroglutamic acid

Target Audience: Researchers, Process Chemists, and Drug Discovery Scientists Content Focus: Mechanistic causality, self-validating protocols, and high-fidelity asymmetric synthesis.

Executive Summary & Strategic Rationale

Pyroglutamic acid derivatives are highly versatile chiral building blocks utilized extensively in the synthesis of conformationally constrained peptidomimetics and advanced small-molecule therapeutics[1]. Specifically, gem-dimethylated pyroglutamates serve as critical intermediates in the development of highly selective kinase inhibitors, such as the clinical-stage CDK7 inhibitor SY-5609[2].

While the spontaneous cyclization of glutamine to pyroglutamate is a notorious side-reaction in standard peptide synthesis[1], isolated L-pyroglutamic acid serves as an inexpensive, stereochemically pure starting material for targeted asymmetric synthesis. The primary synthetic challenge lies in functionalizing the C4 position while strictly preserving the integrity of the C2 stereocenter[3]. This application note details a robust, four-step protocol to synthesize ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, combining kinetic enolate control with rigorous in-process validation.

Mechanistic Pathway & Causality

The transformation relies on a sequence of protection, kinetically controlled asymmetric alkylation, and deprotection.

• Esterification: Fischer esterification masks the carboxylic acid to prevent unwanted side reactions and improve organic solubility.

• N-Boc Protection: The direct α-alkylation of unprotected pyroglutamates is unfeasible due to the highly acidic lactam N-H proton (pKa ~16), which quenches basic reagents. N-Boc protection is mechanistically critical: it not only masks the nucleophilic nitrogen but also significantly increases the α-acidity of the C4 protons by disrupting the lactam's amide resonance.

• Electrophilic gem-Dimethylation: Using a sterically hindered, non-nucleophilic base (LiHMDS) at cryogenic temperatures (–78 °C) ensures that deprotonation occurs kinetically at C4 rather than C2. Thermodynamic conditions would risk epimerization of the C2 stereocenter[3]. Because gem-dimethylation is required, an excess of base and methyl iodide is used. The first methylation is highly diastereoselective; the second requires overcoming steric hindrance, necessitating an extended warming period[2].

• Deprotection: Acidic cleavage of the tert-butyl carbamate yields the final target, driven to completion by the irreversible release of isobutylene and CO₂.

Synthetic workflow for ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate from pyroglutamic acid.

Quantitative Data & Validation Metrics

Table 1: Stoichiometry and Reagent Summary

Calculations based on a 10.0 g scale of starting material.

Step	Reagent / Material	MW ( g/mol )	Eq.	Amount	Function
1	L-Pyroglutamic Acid	129.11	1.00	10.0 g	Chiral Starting Material
1	Thionyl Chloride	118.97	1.20	6.8 mL	Activating Agent
2	Boc Anhydride (Boc₂O)	218.25	1.10	17.6 g	Protecting Group
2	Triethylamine (Et₃N)	101.19	1.50	15.3 mL	Acid Scavenger
3	LiHMDS (1.0 M in THF)	167.33	2.20	144.5 mL	Non-nucleophilic Base
3	Methyl Iodide (MeI)	141.94	2.50	10.2 mL	Electrophile
4	Trifluoroacetic Acid	114.02	Excess	25.0 mL	Deprotecting Agent

Table 2: Self-Validating In-Process Controls (IPC)

Step	Analytical Technique	Target Observation	Pass/Fail Criteria
1	TLC (Ninhydrin Stain)	Conversion of acid to ester	R_f ~0.4 (10% MeOH/DCM); no baseline spot.
2	TLC (KMnO₄ Stain)	Disappearance of N-H lactam	R_f ~0.6 (50% EtOAc/Hex); weak UV activity.
3	LC-MS (ESI+)	Complete gem-dimethylation	[M+H]⁺ = 286.16; <5% mono-methylated intermediate.
4	LC-MS (ESI+)	Cleavage of Boc group	[M+H]⁺ = 186.11; complete consumption of SM.

Step-by-Step Experimental Protocols

Phase 1: Esterification to Ethyl (S)-5-oxopyrrolidine-2-carboxylate

• Preparation: Suspend L-pyroglutamic acid (10.0 g, 77.4 mmol) in absolute ethanol (100 mL) in a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Activation: Cool the suspension to 0 °C using an ice bath. Add thionyl chloride (6.8 mL, 92.9 mmol) dropwise over 15 minutes. Causality: Slow addition controls the exothermic generation of HCl gas, which acts as the in situ catalyst.

• Reaction: Remove the ice bath and heat the mixture to reflux for 3 hours.

• Validation: Perform TLC (10% MeOH in DCM). The reaction is complete when the baseline spot (starting material) is entirely consumed.

• Workup: Concentrate the mixture under reduced pressure. Neutralize the residue carefully with saturated aqueous NaHCO₃ (50 mL) and extract with EtOAc (3 × 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to afford the ethyl ester as a colorless oil (~11.5 g, 95% yield).

Phase 2: N-Boc Protection

• Preparation: Dissolve the ethyl ester (11.5 g, 73.2 mmol) in anhydrous dichloromethane (DCM, 100 mL). Add Et₃N (15.3 mL, 110 mmol) and 4-dimethylaminopyridine (DMAP, 0.89 g, 7.3 mmol). Cool to 0 °C.

• Protection: Dissolve Boc₂O (17.6 g, 80.5 mmol) in DCM (20 mL) and add it dropwise to the reaction mixture.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Causality: DMAP acts as a nucleophilic catalyst, forming a highly reactive N-Boc-pyridinium intermediate to overcome the poor nucleophilicity of the lactam nitrogen.

• Validation: Check TLC (50% EtOAc/Hexanes). The product should appear at R_f ~0.6 and stain strongly with KMnO₄.

• Workup: Wash the organic layer sequentially with 1M HCl (50 mL), saturated aqueous NaHCO₃ (50 mL), and brine (50 mL). Dry over Na₂SO₄, filter, and concentrate to yield the N-Boc protected intermediate (~16.9 g, 90% yield).

Phase 3: Electrophilic gem-Dimethylation

Critical Note: This step requires strictly anhydrous conditions and precise temperature control to prevent C2 epimerization[3].

• Preparation: Dissolve the N-Boc ester (16.9 g, 65.7 mmol) in anhydrous THF (150 mL) under a nitrogen atmosphere. Cool the solution to –78 °C using a dry ice/acetone bath.

• Enolization: Add LiHMDS (1.0 M in THF, 144.5 mL, 144.5 mmol) dropwise via syringe pump over 30 minutes, maintaining the internal temperature below –70 °C. Stir at –78 °C for an additional 45 minutes to ensure complete kinetic enolate formation.

• Alkylation: Add methyl iodide (10.2 mL, 164.2 mmol) dropwise. Stir at –78 °C for 1 hour, then slowly allow the reaction to warm to room temperature over 4 hours. Causality: The extended warming period is required to overcome the steric hindrance associated with the second methylation event[2].

• Validation: Analyze an aliquot via LC-MS. Ensure the mono-methylated mass ([M+H]⁺ = 272.15) is <5% relative to the di-methylated mass ([M+H]⁺ = 286.16).

• Workup: Quench the reaction with saturated aqueous NH₄Cl (100 mL). Extract the aqueous layer with EtOAc (3 × 100 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (10-30% EtOAc in Hexanes) to isolate the gem-dimethylated product (~9.4 g, 50% yield).

Phase 4: N-Boc Deprotection

• Reaction: Dissolve the alkylated product (9.4 g, 32.9 mmol) in DCM (75 mL). Add trifluoroacetic acid (TFA, 25.0 mL) dropwise at room temperature. Stir for 2 hours.

• Validation: Confirm complete loss of the Boc group via LC-MS ([M+H]⁺ = 186.11).

• Workup: Concentrate the mixture under reduced pressure to remove excess TFA. Redissolve the residue in EtOAc (100 mL) and wash thoroughly with saturated aqueous NaHCO₃ until the aqueous phase is basic (pH ~8). Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the final target, ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, as a pale yellow solid/oil (~5.8 g, 95% yield).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US8835466B2 - Synthesis and uses of pyroglutamic acid derivatives - Google Patents [patents.google.com]

Application Notes and Protocols for N-Alkylation Reactions Utilizing Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

Introduction: The Strategic Value of the Pyroglutamate Scaffold in Modern Drug Discovery

The pyroglutamic acid framework, a cyclic lactam derived from glutamic acid, represents a "privileged scaffold" in medicinal chemistry. Its rigidified cyclic structure serves as a constrained amino acid mimic, offering a unique conformational handle to modulate the biological activity of peptides and small molecules.[1][2] Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, in particular, is a highly valuable chiral building block. The gem-dimethyl substitution at the C4 position introduces steric bulk, which can enhance metabolic stability and influence binding affinity to biological targets. The N-H bond of the lactam is a key site for chemical modification, and its alkylation opens up a vast chemical space for the synthesis of novel compounds with diverse therapeutic potential, including anticancer, antimicrobial, and anti-inflammatory agents.[3][4][5]

This guide provides a comprehensive overview of the principles and practical protocols for the efficient N-alkylation of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate. The methodologies detailed herein are designed to be robust and adaptable for researchers in drug development and synthetic chemistry.

Mechanistic Considerations: Achieving Selective N-Alkylation

The N-alkylation of a lactam, such as our target substrate, is fundamentally a nucleophilic substitution reaction. The process can be broken down into two key steps:

• Deprotonation: The lactam nitrogen is weakly acidic. A suitable base is required to abstract the proton, generating a resonance-stabilized lactamate anion. This anion is the active nucleophile in the reaction.

• Nucleophilic Attack: The lactamate anion then attacks the electrophilic carbon of an alkylating agent (typically an alkyl halide), forming the new N-C bond via an SN2 mechanism.

While seemingly straightforward, the choice of reaction conditions is paramount to ensure high yields and selectivity. Amides and lactams can, in some cases, undergo O-alkylation, although this is less common for simple lactams compared to those in extended conjugated systems.[6][7] For the target substrate, N-alkylation is the strongly preferred pathway due to the higher nucleophilicity of the nitrogen anion.

The selection of the base and solvent system is critical for efficient deprotonation and subsequent alkylation. Strong, non-nucleophilic bases such as sodium hydride (NaH) are highly effective. Weaker bases like potassium carbonate (K₂CO₃) can also be employed, often in conjunction with a phase-transfer catalyst to enhance reactivity.[8][9] Aprotic polar solvents like N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) are ideal as they can solvate the cation of the base without interfering with the nucleophilicity of the lactamate anion.

Caption: General mechanism of N-alkylation.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation using Sodium Hydride

This protocol describes a general and highly effective method for the N-alkylation of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate using sodium hydride as the base.

Materials:

• Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

• Sodium hydride (60% dispersion in mineral oil)

• Alkyl halide (e.g., benzyl bromide, methyl iodide)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Nitrogen or Argon inert atmosphere setup

• Syringes

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate (1.0 eq).

• Solvent Addition: Add anhydrous DMF via syringe to dissolve the starting material (concentration typically 0.1-0.5 M).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Ensure adequate ventilation. Stir the mixture at 0 °C for 30-60 minutes, or until gas evolution ceases. The solution should become clear or slightly hazy.

• Alkylation: Slowly add the alkyl halide (1.1 eq) dropwise via syringe to the reaction mixture at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water. Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Washing: Combine the organic layers and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.

Protocol 2: N-Benzylation of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

This protocol provides a specific example of the general procedure for the synthesis of ethyl (2S)-1-benzyl-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate.

Materials:

• Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate (1.85 g, 10 mmol)

• Sodium hydride (60% dispersion, 0.48 g, 12 mmol)

• Benzyl bromide (1.31 mL, 11 mmol)

• Anhydrous DMF (30 mL)

• Other reagents and equipment as listed in Protocol 1.

Procedure:

Follow the steps outlined in Protocol 1 using the specified quantities of reagents. The reaction is typically complete within 4 hours at room temperature. Purification by flash chromatography (e.g., 20-40% ethyl acetate in hexanes) will yield the desired product.

Protocol 3: Microwave-Assisted N-Alkylation using Potassium Carbonate

For rapid synthesis, microwave-assisted, solvent-free conditions can be employed.[8][9] This method is particularly useful for high-throughput synthesis of compound libraries.

Materials:

• Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate (1.0 eq)

• Alkyl halide (1.5 eq)

• Potassium carbonate (K₂CO₃), finely powdered (4.0 eq)

• Potassium hydroxide (KOH), finely powdered (4.0 eq)

• Tetrabutylammonium bromide (TBAB) (0.1 eq)

• Microwave vial

• Domestic or dedicated laboratory microwave reactor

Procedure:

• Preparation: In a mortar, grind KOH and K₂CO₃ to a fine powder.

• Mixing: In a microwave vial, thoroughly mix the ground bases, TBAB, and ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate.

• Alkylation: Add the alkyl halide dropwise and stir briefly with a spatula.

• Irradiation: Place the open vial in a microwave reactor and irradiate at low power (e.g., 300W) for 55-150 seconds. Monitor the reaction temperature.[8]

• Workup: After cooling, add water and ethyl acetate to the vial. Transfer to a separatory funnel and perform an aqueous workup as described in Protocol 1.

• Purification: Purify the crude product by flash column chromatography.

Caption: Experimental workflow for N-alkylation.

Data Summary

The following table summarizes expected outcomes for the N-alkylation of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate with various alkylating agents using Protocol 1.

Alkylating Agent	Product Name	Typical Yield	¹H NMR (CDCl₃, 400 MHz) δ ppm
Benzyl bromide	Ethyl (2S)-1-benzyl-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate	>90%	7.35-7.25 (m, 5H), 5.15 (d, 1H), 4.60 (d, 1H), 4.20 (q, 2H), 3.90 (t, 1H), 2.50 (dd, 1H), 2.20 (dd, 1H), 1.30 (t, 3H), 1.15 (s, 3H), 1.10 (s, 3H)
Methyl iodide	Ethyl (2S)-1,4,4-trimethyl-5-oxopyrrolidine-2-carboxylate	>95%	4.15 (q, 2H), 3.80 (t, 1H), 2.85 (s, 3H), 2.40 (dd, 1H), 2.10 (dd, 1H), 1.25 (t, 3H), 1.10 (s, 3H), 1.05 (s, 3H)
Ethyl bromoacetate	Ethyl (2S)-1-(2-ethoxy-2-oxoethyl)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate	>85%	4.25-4.10 (m, 4H), 4.05 (d, 1H), 3.95 (d, 1H), 3.85 (t, 1H), 2.45 (dd, 1H), 2.15 (dd, 1H), 1.30-1.20 (m, 6H), 1.15 (s, 3H), 1.10 (s, 3H)

Troubleshooting and Expert Insights

• Low Yields: If the reaction yield is low, ensure that the reagents and solvent are completely anhydrous. Moisture will quench the sodium hydride and the lactamate anion. The quality of the sodium hydride is also crucial; use freshly opened or properly stored material.

• Incomplete Reaction: If the starting material is not fully consumed, consider increasing the reaction time or temperature. Alternatively, a stronger base or a more reactive alkylating agent (e.g., switching from an alkyl chloride to an alkyl bromide or iodide) may be necessary.

• Side Products: The primary side products may arise from the decomposition of the alkylating agent or the solvent. Ensure that the reaction temperature is well-controlled, especially during the addition of reagents.

• Scale-up Considerations: When scaling up the reaction, the exothermicity of the sodium hydride addition and the quenching step must be carefully managed. Slower addition rates and efficient cooling are essential.

Caption: Key parameters influencing N-alkylation success.

Conclusion

The N-alkylation of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate is a robust and versatile transformation that provides access to a wide array of chiral building blocks for drug discovery and development. By carefully selecting the base, solvent, and alkylating agent, high yields of the desired N-substituted products can be reliably obtained. The protocols and insights provided in this guide offer a solid foundation for researchers to successfully implement and adapt these reactions for their specific synthetic targets.

References

• Frank, R. L., Schmitz, W. R., & Zeidman, B. (1955). 1,5-DIMETHYL-2-PYRROLIDONE. Organic Syntheses, 30, 35.

• Gondru, R., et al. (1999). Fast Solvent-free Alkylation of Amides and Lactams under Microwave Irradiation. Molecules, 4(1), 333-336. [Link]

• Vass, A., et al. (1999).

• Chen, H., et al. (2017). N-Alkylation vs O-Alkylation: Influence on the Performance of a Polymeric Field-Effect Transistors Based on a Tetracyclic Lactam Building Block. Macromolecules, 50(22), 8868-8875. [Link]

• Fattorusso, E., et al. (1981). O- and N-alkylation with "Meerwein's reagent": the unusual behaviour of two lactams. Il Farmaco; edizione scientifica, 36(6), 484-488.
• Stefanucci, A., et al. (2014). PYROGLUTAMIC ACID DERIVATIVES: BUILDING BLOCKS FOR DRUG DISCOVERY. HETEROCYCLES, 89(8), 1825-1856.

• Svitlyk, O., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Pharmaceuticals, 15(8), 983. [Link]

• European Patent Office. (2007).
• Doganc, F., & Goker, H. (2025). N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences, 50(1), 15-20.
• Beani, L., et al. (1990). Protection by pyroglutamic acid and some of its newly synthesized derivatives against glutamate-induced seizures in mice. Arzneimittel-Forschung, 40(11), 1187-1191.

• Amblard, M., et al. (2019). Pyroglutamide-Based P2X7 Receptor Antagonists Targeting Inflammatory Bowel Disease. Journal of Medicinal Chemistry, 62(20), 9064-9079. [Link]

• Abdul Rashid, S. N. A., et al. (2023). rac-Ethyl rel-(2R,3R,4S)-4-hydroxy-1,2-dimethyl-5-oxopyrrolidine-3-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 3), 226–229. [Link]

• Abdul Rashid, S. N. A., et al. (2023). rac-Ethyl rel-(2R,3R,4S)-4-hydroxy-1,2-dimethyl-5-oxopyrrolidine-3-carboxylate.
• Singh, R., & Singh, O. V. (2019). Pyroglutamic Acid and its Derivatives: The Privileged Precursors for the Asymmetric Synthesis of Bioactive Natural Products. Current Organic Synthesis, 16(6), 820-844.

Sources

• 1. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rac-Ethyl rel-(2R,3R,4S)-4-hy­droxy-1,2-dimethyl-5-oxopyrrolidine-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. O- and N-alkylation with "Meerwein's reagent": the unusual behaviour of two lactams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fast Solvent-free Alkylation of Amides and Lactams under Microwave Irradiation | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving Reaction Yield in the Synthesis of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

Prepared by the Gemini Applications Science Team

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges encountered during the synthesis of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, a valuable chiral auxiliary and building block. Our goal is to provide you with the causal explanations and actionable protocols needed to optimize your reaction yields and product purity.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most common problems encountered during the synthesis, which typically involves the intramolecular cyclization of a diethyl 4,4-dimethylglutamate precursor. The underlying reaction is a Dieckmann condensation, a base-catalyzed intramolecular cyclization of a diester to form a β-keto ester.[1][2]

Q1: My overall reaction yield is consistently low (<50%). What are the most likely causes?

Low yield is the most frequent issue and can typically be traced back to three primary areas: incomplete reaction, competing side reactions, or product loss during workup and purification.

• Incomplete Reaction: The equilibrium of the Dieckmann condensation can be unfavorable. The reaction is driven to completion by the deprotonation of the acidic α-proton of the resulting β-keto ester product.[2] If the base is not strong enough or is consumed by other processes (e.g., reacting with moisture), the reaction will stall.

• Side Reactions: The most common side reaction is the intermolecular Claisen condensation between two molecules of the starting diester, leading to oligomeric byproducts. Other potential issues include hydrolysis of the ester groups if water is present and epimerization at the C2 stereocenter under harsh basic conditions.

• Purification Loss: The product, ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, is polar. It can be challenging to extract efficiently from aqueous layers and may streak during silica gel chromatography if an improper solvent system is used, leading to significant material loss.

Q2: I'm observing a significant amount of unreacted starting material by TLC/GC-MS. How can I drive the cyclization to completion?

Observing unreacted starting material is a clear indication that the reaction conditions are suboptimal for the cyclization step. Here’s how to address it, grounded in the mechanism of the Dieckmann condensation.

• Choice of Base (The Critical Factor): The base must be strong enough to deprotonate the α-carbon of the diester without being significantly nucleophilic to avoid saponification.

  • Sodium Hydride (NaH): An excellent, non-nucleophilic base. It must be fresh and handled under strictly anhydrous conditions. Old NaH may have a coating of NaOH, which is less effective.

  • Sodium Ethoxide (NaOEt): A classic choice. It's crucial that the ethoxide matches the ester (ethyl) to prevent transesterification. It is typically used in stoichiometric amounts.

  • Potassium tert-Butoxide (KOtBu): A very strong, sterically hindered base that is highly effective. Its bulkiness can sometimes be advantageous in promoting the desired intramolecular reaction.[1]

• Solvent and Temperature: The reaction requires an anhydrous, aprotic solvent.

  • Toluene or Tetrahydrofuran (THF): Both are excellent choices. Toluene allows for higher reaction temperatures (reflux), which can significantly increase the reaction rate.

  • Anhydrous Conditions: Meticulously dry all glassware and solvents. Any moisture will quench the strong base, halting the reaction. Perform the reaction under an inert atmosphere (Argon or Nitrogen).

• Reaction Time: Dieckmann condensations can be slow. Monitor the reaction by TLC or by taking aliquots, quenching them, and analyzing via GC-MS. The reaction may require several hours at reflux to reach completion.

Q3: My product is impure, and I see several unexpected spots on my TLC plate. What are these byproducts and how can I prevent them?

Impurity profiles often point directly to specific flaws in the reaction setup or conditions.

• Problem: Oily, intractable material (Polymerization/Oligomerization).

  • Cause: This often results from intermolecular Claisen condensation. This side reaction is favored at high concentrations.

  • Solution: Employ high-dilution conditions. Add the diester starting material slowly via a syringe pump to a solution of the base in the solvent. This keeps the instantaneous concentration of the starting material low, favoring the intramolecular cyclization pathway.

• Problem: Loss of stereochemical purity (Epimerization).

  • Cause: The C2 proton is acidic and can be abstracted by strong bases, especially at elevated temperatures for prolonged periods, leading to racemization.

  • Solution: Do not use an excessive excess of base. Use the minimum temperature necessary to promote the reaction. If epimerization is a persistent issue, consider a less aggressive base or shorter reaction times.

• Problem: Byproduct corresponding to the carboxylic acid.

  • Cause: Saponification (hydrolysis) of the ethyl ester due to trace amounts of water reacting with the base, or use of a nucleophilic base like NaOH.

  • Solution: Ensure strictly anhydrous conditions. Use a non-nucleophilic base like NaH or KOtBu.[1]

Troubleshooting Workflow

Here is a systematic workflow to diagnose and resolve low-yield issues.

Caption: A logical flowchart for troubleshooting low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic route for preparing ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate?

The most common and robust method is the base-catalyzed intramolecular Dieckmann condensation of a protected (S)-4,4-dimethylglutamic acid diethyl ester. The key is the formation of the five-membered pyrrolidinone ring.

Caption: A simplified schematic of the primary synthetic route.

Q2: Which base is truly optimal for the cyclization step?

While several bases can effect the transformation, their performance varies. The choice depends on available resources, scale, and sensitivity of the substrate.

Base	Typical Solvent	Temperature (°C)	Relative Reaction Rate	Key Considerations
Sodium Hydride (NaH)	Toluene, THF	60 - 110	Moderate to Fast	Excellent choice. Non-nucleophilic. Requires strict anhydrous conditions and careful handling.
Sodium Ethoxide (NaOEt)	Toluene, Ethanol	25 - 80	Moderate	Standard choice. Must match the ester. Can be nucleophilic if water is present.
Potassium tert-Butoxide (KOtBu)	THF, Toluene	0 - 60	Very Fast	Highly effective and strong. Its bulkiness can favor intramolecular cyclization. Very hygroscopic.
Lithium diisopropylamide (LDA)	THF	-78 to 0	Very Fast	Very strong base, but may be too aggressive, leading to side reactions or epimerization if not carefully controlled.

Data compiled from general principles of Dieckmann condensation chemistry.[1][2]

Q3: How can I effectively monitor the reaction's progress?

Active monitoring is crucial to avoid over-running the reaction (potential epimerization) or quenching it too early (incomplete conversion).

• Thin-Layer Chromatography (TLC): This is the simplest method. Use a solvent system like 50-70% Ethyl Acetate in Hexanes. The product is more polar than the starting diester and should have a lower Rf value.

• Quenched Aliquot Analysis: Periodically, take a small aliquot (e.g., 0.1 mL) from the reaction mixture and quench it in a separate vial containing a weak acid (e.g., saturated aqueous NH₄Cl solution). Extract the organic components with a solvent like ethyl acetate and analyze the sample by GC-MS or ¹H NMR to get a precise ratio of starting material to product.

Q4: What are the key considerations for a successful purification?

Purification is as critical as the reaction itself for achieving high isolated yields.

• Workup: After quenching the reaction with a mild acid (e.g., saturated NH₄Cl or dilute HCl) to neutralize any remaining base, the product must be extracted. Use a generous amount of a polar organic solvent like ethyl acetate or dichloromethane. Perform at least 3-5 extractions of the aqueous layer, as the product has some water solubility. Combine the organic layers and wash with brine to help remove water and break any emulsions.

• Chromatography: Silica gel column chromatography is typically effective.

  • Solvent System: A gradient of ethyl acetate in hexanes (e.g., starting from 30% and increasing to 70%) is usually effective.

  • Co-elution: Be aware that some non-polar byproducts may elute first, followed by any remaining starting material, and then the desired product. Collect fractions and analyze them by TLC before combining.

References

• Martirosyan, A. O., Hovhanesyan, V. E., Gasparyan, S. P., Karapetyan, A. A., Panosyan, G. A., & Martirosyan, V. O. (2004). Synthesis of Ethyl cis- and trans-4-Chloro-5-oxo-1,2-diphenylpyrrolidine-2-carboxylate. Chemistry of Heterocyclic Compounds, 40(8), 1169–1170.

• Al-Hiari, Y. M., Al-Mazahreh, L. O., Al-Zweri, F. H., & Al-Qawasmeh, R. A. (2025). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. MDPI. [Link]

• Simanaviciene, V., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Molecules, 27(15), 5035. [Link]

• BenchChem. (n.d.).
• Wang, J.-B., et al. (2016). Synthesis of Diethyl 2,4-dimethyl-pyrrole-3,5-dicarboxylate: Recommending a University Organic Chemistry Experiment. University Chemistry, 31(8), 63-67.

• IntechOpen. (2023). Recent Advances in the Synthesis of Pyrrolidines. IntechOpen. [Link]

• ResearchGate. (2024). Itaconate and dimethyl itaconate upregulate IL-6 production in the LPS-induced inflammation in mice.
• ResearchGate. (n.d.). Ethyl 4,4-dimethyl pyroglutamate (DMPG): A chiral auxiliary in cyclopropanation and carbonyl group activator.
• Google Patents. (n.d.). WO2019016745A1 - Alternate processes for the preparation of pyrrolidine derivatives.

• ACS Publications. (2023). Synthesis of Functionalized Pyrrolidinone Scaffolds via Smiles-Truce Cascade. Organic Letters. [Link]

• PubMed. (1996). Side reactions in the pyroglutamic acid-7-amino-4-methylcoumarin synthesis. International Journal of Peptide and Protein Research, 48(1), 56-8. [Link]

• BenchChem. (2025).

• ORBilu. (n.d.). Mesaconate is synthesized from itaconate and exerts immunomodulatory effects in macrophages. ORBilu. [Link]

• Google Patents. (n.d.). JP2016523812A - Methods for increasing pyroglutamic acid formation of proteins.
• ResearchGate. (n.d.). Solid-phase synthesis and pathological evaluation of pyroglutamate amyloid-β3-42 peptide.
• ResearchGate. (n.d.). Recent Advances in the Synthesis of Pyrrolidines.

• PMC. (2022). The Immunomodulator Dimethyl Itaconate Inhibits Several Key Steps of Angiogenesis in Cultured Endothelial Cells. PMC. [Link]

• BenchChem. (n.d.). A Comparative Guide to Boc and Fmoc Strategies for Pyroglutamic Acid Peptide Synthesis. BenchChem.
• Google Patents. (n.d.). EP3015456A1 - Preparation method for pyrrolidine-2-carboxylic acid derivatives.

• The Royal Society of Chemistry. (2015). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. Natural Product Reports. [Link]

• BenchChem. (n.d.). A Comparative Analysis of Catalysts for Dieckmann Condensation: A Guide for Researchers. BenchChem.

• Chemistry Steps. (2020). Dieckmann condensation – An Intramolecular Claisen Reaction. Chemistry Steps. [Link]

• PMC. (2019). Dimethyl itaconate, an itaconate derivative, exhibits immunomodulatory effects on neuroinflammation in experimental autoimmune encephalomyelitis. Journal of Neuroinflammation, 16(1), 237. [Link]

• ResearchGate. (n.d.). Shown are the chemical structures of itaconate, derivatives, and....

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• 2. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]

preventing racemization of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate during ester hydrolysis

Introduction

Welcome to the technical support guide for the stereoselective hydrolysis of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate. This pyroglutamate derivative is a valuable chiral building block in the synthesis of various pharmaceutical agents. A critical step in its utilization is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. However, the chiral center at the C2 position is highly susceptible to racemization under standard hydrolysis conditions, particularly basic ones.

This guide provides an in-depth analysis of the causes of racemization and offers robust troubleshooting strategies and validated protocols to help you preserve the stereochemical integrity of your molecule. We will explore the nuances of base selection, reaction parameter control, and alternative enzymatic methods to ensure you can confidently and repeatedly obtain the desired (S)-enantiomer with high enantiomeric excess (e.e.).

Part 1: The Core Problem - Understanding Racemization

This section addresses the fundamental chemical principles that lead to the loss of stereochemical purity during the hydrolysis of your target molecule.

Q1: What is racemization and why is the α-carbon of my pyroglutamate ester so sensitive?

A: Racemization is the conversion of a pure enantiomer (like your (S)-ester) into an equal mixture of both enantiomers ((S) and (R)), rendering the product optically inactive.[1] For drug development, this is a critical failure, as different enantiomers can have drastically different biological activities or toxicities.

The sensitivity of your molecule stems from the acidity of the single hydrogen atom at the C2 position (the α-carbon). This carbon is positioned between two electron-withdrawing carbonyl groups (the ester and the lactam), which significantly increases the acidity of its attached proton. Under basic conditions, a hydroxide ion can easily abstract this proton, leading to the formation of a planar, achiral intermediate called an enolate. Once this planar structure is formed, the stereochemical information is lost. Subsequent protonation of the enolate can occur from either face of the molecule with roughly equal probability, yielding a mixture of the (S) and (R) products.[2][3]

Caption: Base-catalyzed racemization via a planar enolate intermediate.

Part 2: Troubleshooting Guide for Ester Hydrolysis

This section is designed as a practical, issue-driven guide to diagnose and solve common problems encountered during the hydrolysis reaction.

Issue 1: My product is completely or mostly racemic after using NaOH or KOH.

• Why did this happen? Sodium hydroxide (NaOH) and potassium hydroxide (KOH) are strong bases that are very effective at saponification. However, their high basicity also aggressively promotes the rapid deprotonation at the α-carbon, leading to extensive racemization, often faster than the hydrolysis itself.[4]

• Solution: Switch to a Milder Base. The choice of base is the most critical factor. Lithium hydroxide (LiOH) is the recommended alternative.[4][5] The smaller lithium cation is believed to coordinate with both the ester carbonyl oxygen and the lactam oxygen. This chelation can hold the molecule in a more rigid conformation, sterically hindering the removal of the α-proton and thus suppressing the formation of the planar enolate.

Issue 2: I used LiOH at low temperature, but I still observe 5-10% racemization.

• Why is this still happening? Even with a milder base, other reaction parameters can contribute to racemization. This is a competitive process between hydrolysis and racemization, and small deviations can tip the balance.

• Troubleshooting Checklist & Solutions:

  • Temperature Control: Was the temperature strictly maintained? A slight increase from 0°C to 10°C can significantly accelerate racemization.

    • Action: Perform the reaction in an ice-salt bath or with a cryo-cooler to maintain temperatures between 0°C and -10°C. Ensure the thermometer is measuring the internal reaction temperature, not the bath temperature.

  • Reaction Time: Was the reaction left for too long? The longer the chiral product is exposed to basic conditions, the more opportunity it has to racemize.

    • Action: Monitor the reaction closely and frequently by Thin Layer Chromatography (TLC) or LC-MS. Quench the reaction immediately upon consumption of the starting ester. Do not let it stir "overnight" without justification.

  • Base Stoichiometry: Was an excess of LiOH used? Using a large excess of base, even a mild one, increases the hydroxide concentration and can drive racemization.

    • Action: Use a minimal excess of LiOH, typically in the range of 1.1 to 1.5 equivalents. Titrate your base solution if its concentration is uncertain.

  • Solvent Choice: The polarity of the solvent can influence racemization rates.[1]

    • Action: A mixture of Tetrahydrofuran (THF) and water is a standard and effective solvent system. The THF helps to solubilize the ester, while the water is necessary for the hydrolysis. A typical ratio is between 3:1 and 5:1 (THF:H₂O).

Caption: Troubleshooting Decision Tree for Racemization During Hydrolysis.

Part 3: Recommended Experimental Protocols

Here we provide detailed, step-by-step protocols designed to maximize your chances of success.

Protocol 1: Optimized Mild Base Hydrolysis with Lithium Hydroxide

This protocol is the recommended chemical method for achieving high enantiomeric purity.

Reagents & Equipment:

• Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF), HPLC grade

• Deionized Water

• Hydrochloric Acid (1 M HCl)

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and an ice-salt or cryo-cooler bath

Procedure:

• Setup: Place the starting ester (1.0 eq) in a round-bottom flask with a magnetic stir bar. Dissolve it in a THF/H₂O mixture (e.g., 4:1 v/v).

• Cooling: Cool the solution to between 0°C and -5°C using an ice-salt bath.

• Base Addition: In a separate vial, dissolve LiOH·H₂O (1.2 eq) in a minimal amount of deionized water. Add this aqueous LiOH solution dropwise to the cooled ester solution over 5-10 minutes.

• Monitoring: Stir the reaction vigorously at 0°C. Monitor the disappearance of the starting material by TLC (a typical eluent is 50-70% EtOAc in hexanes). This should take 1-4 hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding 1 M HCl dropwise until the pH of the aqueous phase is ~2-3.

• Extraction: Transfer the mixture to a separatory funnel. Extract the product with ethyl acetate (3x volumes).

• Washing: Wash the combined organic layers with water and then with brine.[1]

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purification: The crude product can be purified by column chromatography or recrystallization if necessary.

Parameter	Recommended Condition	Rationale
Base	LiOH·H₂O	Minimizes racemization via cation chelation effect.[5]
Equivalents	1.1 - 1.5	Sufficient for hydrolysis without a large excess that promotes racemization.
Temperature	0°C to -10°C	Slows the rate of racemization more significantly than hydrolysis.
Solvent	THF / H₂O (4:1)	Good balance of solubility for the ester and reactivity for hydrolysis.
Monitoring	TLC / LC-MS	Crucial to prevent prolonged exposure of the product to basic conditions.

Protocol 2: Enzymatic Hydrolysis - The Gold Standard for Stereopreservation

For applications demanding the highest possible enantiomeric purity (>99.5% e.e.), enzymatic hydrolysis is the unequivocal method of choice. Enzymes are exquisitely stereoselective and operate under very mild, neutral conditions, virtually eliminating the risk of racemization.[6]

Recommended Enzyme: Immobilized Candida antarctica Lipase B (e.g., Novozym® 435).[7][8]

Procedure:

• Setup: To a solution of the ester (1.0 eq) in a phosphate buffer (e.g., 100 mM, pH 7.0) containing a small amount of a co-solvent like acetone or t-butanol (5-10% v/v) to aid solubility, add the immobilized lipase (typically 10-50% by weight of the substrate).

• Reaction: Stir the suspension at room temperature (25-30°C).

• Monitoring: Monitor the reaction by HPLC or LC-MS. Enzymatic reactions can be slower, often taking 12-48 hours. The pH may drop as the carboxylic acid is formed; it can be maintained at 7.0 using a pH-stat with dilute NaOH, or simply allowed to proceed.

• Work-up: Once the reaction is complete, simply filter off the immobilized enzyme beads. The enzyme can often be washed and reused.

• Isolation: Acidify the filtrate to pH 2-3 with 1 M HCl and extract the product with ethyl acetate as described in Protocol 1.

Part 4: Analytical Verification

Q2: How do I confirm that I have successfully prevented racemization?

A: Visual inspection or standard analytical techniques like NMR or mass spectrometry cannot distinguish between enantiomers. You must use a chiral analytical method.

• Chiral High-Performance Liquid Chromatography (HPLC) is the standard technique.[9][10]

  • Column: A polysaccharide-based chiral stationary phase (CSP) is typically effective. Columns like Daicel Chiralpak® IA, IB, or IC are excellent starting points.[11]

  • Mobile Phase: A normal-phase eluent (e.g., hexane/isopropanol/trifluoroacetic acid) or a polar organic mode (e.g., acetonitrile/methanol) is commonly used.

  • Analysis: A racemic sample of the product (prepared by intentionally hydrolyzing the ester with NaOH at room temperature) should first be injected to determine the retention times of both the (S) and (R) enantiomers. Then, inject your sample. The enantiomeric excess (e.e.) is calculated from the peak areas of the two enantiomers: e.e. (%) = [ (Area_S - Area_R) / (Area_S + Area_R) ] x 100

References

• ResearchGate. (n.d.). Toward the Synthesis of Pyroglutamate Lauroyl Ester: Biocatalysis Versus Chemical Catalysis. Available at: [Link]

• Google Patents. (n.d.). EP1642891A1 - Process for the enzymatic synthesis of pyroglutamic esters.

• Chemistry LibreTexts. (2023). Acid Catalyzed Hydrolysis of Esters. Available at: [Link]

• PMC. (n.d.). Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application. Available at: [Link]

• PMC. (n.d.). rac-Ethyl rel-(2R,3R,4S)-4-hydroxy-1,2-dimethyl-5-oxopyrrolidine-3-carboxylate. Available at: [Link]

• Google Patents. (n.d.). US3185703A - Racemization op optically-active pyroglutamic acid.

• ResearchGate. (n.d.). An Alternative Route to the Proline Derivative (2S,5R)-5-Ethoxycarbonylmethyl-pyrrolidine-2-carboxylic Acid from Protected Glutamic Acid. Available at: [Link]

• PMC. (n.d.). Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. Available at: [Link]

• ResearchGate. (n.d.). Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS. Available at: [Link]

• Frontiers. (2024). Biocatalytic route scouting and enzyme screening toward the synthesis of α-benzyl L-glutamate. Available at: [Link]

• ACS Publications. (2021). Effect of 'pH' on the Rate of Pyroglutamate Formation in Solution and Lyophilized Solids. Available at: [Link]

• Google Patents. (n.d.). US9598353B2 - Process for the racemization of α-amino acids.

• ResearchGate. (n.d.). Synthetic Applications of Lithium Hydroxide. Available at: [Link]

• RSC Publishing. (n.d.). Chiral separation of five antihistamine drug enantiomers and enantioselective pharmacokinetic study of carbinoxamine in rat plasma by HPLC-MS/MS. Available at: [Link]

• PubMed. (n.d.). Synthesis and enzymatic hydrolysis of esters, constituting simple models of soft drugs. Available at: [Link]

• ResearchGate. (n.d.). Base catalyzed racemization of amino acid derivatives. Available at: [Link]

• Sciforum. (n.d.). Surprise in the Lithium Hydroxide Hydrolysis of a NXO-Compound. Available at: [Link]

• MDPI. (2020). Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins. Available at: [Link]

• Chemguide. (n.d.). hydrolysis of esters. Available at: [Link]

• LCGC International. (2026). A Strategy for Developing HPLC Methods for Chiral Drugs. Available at: [Link]

• Chemistry Steps. (2020). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Available at: [Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters - Saponification. Available at: [Link]

• Google Patents. (n.d.). EP0523461A2 - Process for the saponification of aminoacid-/peptide ester.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and enzymatic hydrolysis of esters, constituting simple models of soft drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. EP1642891A1 - Process for the enzymatic synthesis of pyroglutamic esters - Google Patents [patents.google.com]
• 9. Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chiral separation of five antihistamine drug enantiomers and enantioselective pharmacokinetic study of carbinoxamine in rat plasma by HPLC-MS/MS - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Flash Chromatography Purification of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

This technical guide serves as a dedicated support resource for researchers, chemists, and drug development professionals engaged in the purification of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate. This molecule, a chiral lactam ester, possesses moderate polarity, which presents specific challenges and opportunities for purification via normal-phase flash chromatography. This document provides in-depth, experience-driven guidance in a direct question-and-answer format to address common issues and streamline your purification workflow.

Part 1: Frequently Asked Questions (FAQs) - Method Development

This section addresses foundational questions to establish a robust purification method from the outset.

Q1: What is the most reliable starting point for developing a flash chromatography method for this specific pyrrolidine derivative?

The most efficient and resource-sparing approach is to begin with Thin-Layer Chromatography (TLC).[1][2][3] TLC acts as a small-scale pilot experiment, allowing you to quickly screen multiple solvent systems to find the one that provides the best separation between your target compound and any impurities. This preliminary step saves significant time, solvent, and valuable sample that would otherwise be spent on full-scale flash chromatography runs.[1]

Q2: Which stationary phase is most appropriate for this compound?

For a moderately polar molecule like ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, standard normal-phase silica gel with a particle size of 40-63 µm (230-400 mesh) is the industry standard and the most effective choice.[4][5][6] The separation mechanism on silica is based on adsorption/desorption, where more polar compounds interact more strongly with the polar silica surface and elute later.[6]

Q3: What solvent systems should I screen on TLC?

A common mistake is to only vary solvent polarity (e.g., by changing the ratio of hexane to ethyl acetate) without considering solvent selectivity. Different solvents interact with your compound through different mechanisms (e.g., hydrogen bonding, dipole-dipole interactions), which can dramatically alter the separation profile.

Causality: The goal is to find a solvent system that doesn't just move the compound but maximizes the separation (ΔRf) between it and its closest impurities. Screening solvents from different selectivity groups is key.[7][8]

A recommended starting panel for TLC screening would include:

• Hexane / Ethyl Acetate (EtOAc): A versatile and common starting point.[7][9]

• Hexane / Dichloromethane (DCM): Offers different selectivity compared to EtOAc.

• Dichloromethane (DCM) / Methanol (MeOH): Suitable if the compound and impurities are highly polar and show little mobility in less polar systems.[9] Be aware that methods using methanol can sometimes be difficult to transfer directly from TLC to flash chromatography.[10]

Q4: What is the ideal Retention Factor (Rf) on the TLC plate to aim for?

For a successful and efficient flash chromatography separation, the target compound should have an Rf value between 0.15 and 0.40 in the chosen solvent system.[9] An Rf of approximately 0.35 is often considered optimal.[4]

Causality: This Rf range ensures that the compound will elute from the flash column in a reasonable number of column volumes (CVs), typically between 2.5 and 7. The relationship is mathematically defined as CV ≈ 1/Rf .[2]

• If Rf is too high (>0.5): The compound will elute too quickly from the flash column, resulting in poor separation from non-polar impurities.

• If Rf is too low (<0.15): The compound will be too strongly adsorbed to the silica, leading to long run times, excessive solvent consumption, and broad peaks, which increases the risk of co-elution with polar impurities.

Q5: Should I use liquid loading or dry loading for my sample?

The choice depends on the sample's solubility in the initial mobile phase.

• Liquid Loading: This is the most direct method. Dissolve your crude sample in a minimal amount of a suitable solvent (ideally the initial mobile phase, or a stronger solvent like DCM if necessary). This is efficient for compounds that are highly soluble.

• Dry Loading: This technique is superior when your compound has poor solubility in the mobile phase or when you need the absolute best resolution.[9] To dry load, dissolve your crude product in a volatile solvent (e.g., DCM, acetone), add a small amount of silica gel (or an inert support like Celite™), and evaporate the solvent under reduced pressure to obtain a free-flowing powder.[5] This powder is then loaded onto the top of the column.

Causality: Dry loading prevents issues caused by using a strong "injection solvent" that can disrupt the initial separation at the top of the column. It ensures the entire sample starts as a narrow, concentrated band, leading to sharper peaks and improved resolution.

Part 2: Experimental Protocol & Data

This section provides a validated, step-by-step workflow for the purification of the target compound.

Method Development and Purification Workflow

Caption: Workflow for Flash Chromatography Method Development and Execution.

Step-by-Step Protocol

• TLC Method Development:

  • Prepare three TLC chambers with the solvent systems listed in the table below.

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., ethyl acetate).

  • Spot the mixture onto three separate silica gel TLC plates.

  • Develop the plates, marking the solvent front immediately upon removal.

  • Visualize the spots using a UV lamp (254 nm) and/or a chemical stain (e.g., potassium permanganate).

  • Calculate the Rf value for the target compound in each system and select the one that provides the best separation from impurities, ideally placing the target Rf around 0.3.

• Column Preparation:

  • Select a flash column size appropriate for your sample mass (a common rule of thumb is a 30:1 to 100:1 ratio of silica weight to crude sample weight).

  • Pack the column with 40-63 µm silica gel. If using pre-packed cartridges, ensure it is properly equilibrated by flushing with 2-3 column volumes of the initial mobile phase.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude material (e.g., 1 g) in 5-10 mL of DCM.

  • Add 2-3 g of silica gel to the solution.

  • Remove the solvent via rotary evaporation until a dry, free-flowing powder is obtained.

  • Carefully add this powder to the top of the packed silica column, creating a uniform layer.

  • Gently add a small layer of sand or a frit on top to prevent disturbance of the sample layer.

• Elution and Fraction Collection:

  • Begin elution with your chosen solvent system. A shallow gradient is often more effective than an isocratic elution for complex mixtures.

  • Example Gradient: If your optimal TLC solvent was 30% EtOAc in Hexane (Rf=0.3), you could start with a gradient of 10% EtOAc in Hexane, holding for 2 CVs, then ramping to 40% EtOAc over 10 CVs, and finally holding at 40% for another 5 CVs.

  • Collect fractions throughout the run. The fraction size should be based on the column size and elution speed.

• Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent under reduced pressure to yield the purified ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate.

Data Summary: Recommended Solvent Systems

Solvent System (v/v)	Selectivity Group (Polar Component)	Typical Use Case
Hexane / Ethyl Acetate	Group VIa[7]	Excellent general-purpose starting point for moderately polar compounds.
DCM / Methanol	Group II (MeOH)[7]	For separating more polar compounds that do not move in Hex/EtOAc.
Hexane / Toluene	Group VII[7]	Useful for altering selectivity, especially for compounds with aromatic rings.
Hexane / Acetone	Group VIa[7]	An alternative to EtOAc, can provide different selectivity for polar compounds.[4]

Part 3: Troubleshooting Guide

This section tackles specific problems you may encounter during or after your purification run.

Q1: My compound is not separating from an impurity (co-elution). What should I do?

This is the most common purification challenge and is almost always a problem of suboptimal solvent selectivity , not polarity.[8][10]

Caption: Troubleshooting Decision Tree for Poor Separation.

Corrective Actions:

• Re-screen Solvents: The primary solution is to go back to TLC and find a solvent system with different selectivity. If you used a Hexane/EtOAc system, try a Hexane/DCM or Hexane/Acetone system. The goal is to find a solvent that interacts differently with your product and the impurity, thus pulling their Rf values apart.[7][8]

• Shallow the Gradient: If you see some separation but it's poor, the gradient may be too steep. A shallower gradient increases the number of column volumes over which the compounds elute, providing more opportunity for separation.

• Reduce Sample Load: Overloading the column is a common cause of peak broadening and poor resolution.[11] Try reducing the amount of crude material by 50% relative to the silica mass.

Q2: The peaks on my chromatogram are broad and tailing. How can I improve the peak shape?

Peak tailing can be caused by several factors:

• Cause 1: Secondary Interactions: The amide in your molecule could have minor acidic/basic interactions with the slightly acidic silica surface.

  • Solution: While less common for amides than for amines, adding a modifier like 0.1% triethylamine (for basic compounds) or 0.1% acetic acid (for acidic impurities) to the mobile phase can sometimes sharpen peaks by neutralizing active sites on the silica.

• Cause 2: Poor Solubility: The compound may be precipitating at the top of the column or within the mobile phase as the polarity changes.

  • Solution: Ensure you are using the dry loading technique, as this is the most effective way to mitigate solubility-related issues.[9]

• Cause 3: Column Degradation: The silica column may be old or degraded.

  • Solution: Use a fresh, high-quality silica gel column.

Q3: My TLC separation looks perfect, but it failed on the flash column. Why the discrepancy?

This is a frustrating but common issue. The transition from an "open" TLC system to a "closed," pressurized flash column system is not always 1:1.

Causality:

• Equilibration Differences: TLC plates are used dry, whereas flash columns are pre-equilibrated with the mobile phase. Solvents, particularly polar ones like methanol, can interact with the silica differently under these two conditions, altering the separation.[10]

• Silica Gel Variance: The silica gel on your TLC plate (often containing a binder and fluorescent indicator) can have different activity and properties than the bulk silica in your flash column, even if they are from the same manufacturer.[3]

• Solvent Demixing: In a flash column, the mobile phase can separate into its components as it moves through the silica, creating localized "solvent fronts" that change the elution conditions your compound experiences. This is less of an issue on a TLC plate.

Solutions:

• Avoid Methanol if Possible: If your TLC method uses methanol, try to find an alternative with a less polar, aprotic solvent like acetonitrile, which often translates more reliably.[8][10]

• Use a Guard Column: A small guard column can help saturate the mobile phase and mitigate some of the equilibration differences.

• Confirm with a Scouting Gradient: Before committing the bulk of your material, run a small test purification on an automated system using a scouting gradient based on your TLC results to confirm the separation.

Q4: My recovery/yield is very low. Where did my compound go?

Low recovery is typically due to either irreversible adsorption or the compound being spread across too many fractions.

• Irreversible Adsorption: If your compound is unstable on silica, it can decompose. This is less likely for this specific lactam but possible if very harsh impurities are present. Using a less acidic, deactivated silica gel could be a solution.

• Streaking/Broad Peaks: This is the more common cause. If the peak is very broad, the concentration in any single fraction can be too low to detect easily, and the compound may be spread across the entire run. The solution is to address the peak broadening issues described in Q2 by optimizing the mobile phase and using dry loading. This will concentrate your product into fewer fractions, improving recovery.[5]

References

• Biotage. (2023, January 19). Using TLC to Scout Flash Chromatography Solvents. [Link]

• Sorbent Technologies, Inc. (2025, August 11). Flash Chromatography Basics. [Link]

• BUCHI. (n.d.). All you need to know about using TLC data for flash method optimization. [Link]

• Teledyne ISCO. (2021, March 11). Flash Method Development from TLC Plates Webinar [Video]. YouTube. [Link]

• American Chemical Society. (n.d.). Rapid development of flash chromatography methods. [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Flash chromatography. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]

• Acta Crystallographica Section E: Structure Reports Online. (2014). rac-Ethyl rel-(2R,3R,4S)-4-hydroxy-1,2-dimethyl-5-oxopyrrolidine-3-carboxylate. [Link]

• Biotage. (2023, January 30). How can I modify my flash chromatography method to separate chemically similar compounds?[Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. [Link]

• ResearchGate. (2013). A REVIEW ON FLASH CHROMATOGRAPHY AND ITS PHARMACEUTICAL APPLICATIONS. [Link]

• Biotage. (n.d.). Successful Flash Chromatography. [Link]

• Biotage. (2023, January 26). Why can't I reproduce my TLC separation using flash column chromatography?[Link]

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• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving NMR Signal Overlap in Crude Analysis of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for resolving NMR signal overlap in the crude analysis of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate. This guide provides troubleshooting strategies and detailed protocols to help you obtain clear, interpretable NMR spectra for this compound, a key intermediate in many synthetic pathways.

Troubleshooting Guides & FAQs

This section addresses common challenges and questions related to NMR analysis of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, particularly in a crude reaction mixture.

Frequently Asked Questions (FAQs)

Q1: Why are the proton signals of my target compound overlapping with each other and with impurities in the crude ¹H NMR?

A1: Signal overlap in the crude NMR of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate is common due to several factors:

• Structural Similarity: The protons in the pyrrolidine ring and the ethyl ester group have chemical shifts that can be close to those of common reaction byproducts and starting materials.

• Solvent Effects: The choice of deuterated solvent can significantly influence the chemical shifts of your compound and any impurities present.[1][2] In common solvents like CDCl₃, certain proton signals may naturally overlap.

• Conformational Dynamics: The pyrrolidine ring can undergo conformational exchange, which can sometimes lead to broadened or overlapping signals.[3][4]

Q2: What are the first steps I should take to resolve signal overlap in my crude ¹H NMR?

A2: Before moving to more advanced techniques, consider these simple and effective initial steps:

• Change the Deuterated Solvent: Switching to a solvent with different properties (e.g., from CDCl₃ to benzene-d₆ or DMSO-d₆) can induce significant changes in chemical shifts, potentially resolving overlapping signals.[5][6][7] Aromatic solvents like benzene-d₆ often cause notable shifts due to anisotropic effects.[5]

• Adjust the Sample Temperature: Acquiring the NMR spectrum at a different temperature can alter the populations of different molecular conformations and affect hydrogen bonding, leading to changes in chemical shifts that may resolve overlap.[3] This is known as variable temperature (VT) NMR.[4][8][9]

Q3: I've tried changing the solvent and temperature, but some key signals are still overlapped. What are my next options?

A3: If basic troubleshooting doesn't suffice, you can employ more advanced techniques:

• Use of Chemical Shift Reagents: Lanthanide shift reagents (LSRs) are paramagnetic complexes that can be added to your NMR sample.[10][11] They coordinate with heteroatoms (like the oxygen atoms in your ester and amide groups) and induce large changes in the chemical shifts of nearby protons, often resolving severe overlap.[11][12]

• 2D NMR Spectroscopy: Two-dimensional (2D) NMR techniques are powerful tools for resolving overlap by spreading the signals across a second frequency dimension.[13][14] The most common and useful experiments for this purpose are:

  • COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) coupling networks, helping to trace the connectivity of your molecule even when signals are crowded.[13]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly attached to carbons (¹H-¹³C), providing excellent signal dispersion and allowing you to distinguish between overlapping proton signals based on the chemical shift of the carbon they are attached to.[13][14]

Advanced Troubleshooting and Experimental Protocols

This section provides detailed, step-by-step methodologies for the advanced techniques mentioned above.

Protocol 1: Resolving Signal Overlap with a Different Deuterated Solvent

Principle: Different solvents interact with the solute molecules in unique ways, leading to changes in the electronic environment of the nuclei and thus altering their chemical shifts.[1][6] Aromatic solvents, in particular, can induce significant shifts due to their magnetic anisotropy.[5]

Step-by-Step Methodology:

• Sample Preparation:

  • Dry a small amount of your crude product under high vacuum to remove the original reaction solvent.

  • Dissolve approximately 5-10 mg of the crude material in 0.6 mL of an alternative deuterated solvent (e.g., benzene-d₆, acetone-d₆, or DMSO-d₆). A list of common laboratory solvents and their chemical shifts in various deuterated solvents can be a useful reference.[15][16]

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

• Data Analysis:

  • Compare the new spectrum to the one obtained in the original solvent (e.g., CDCl₃).

  • Look for changes in the chemical shifts of the signals of interest and assess if the overlap has been resolved.

Expected Outcome: You should observe a noticeable difference in the chemical shifts of your compound and the impurities. For instance, protons near the carbonyl groups of the ester and lactam may show significant shifts in an aromatic solvent like benzene-d₆.

Protocol 2: Variable Temperature (VT) NMR for Signal Resolution

Principle: Changing the temperature at which the NMR data is collected can alter the equilibrium between different conformers of a molecule. Since these conformers can have slightly different chemical shifts, the weighted average chemical shift observed can change with temperature, leading to the resolution of overlapping signals.[3]

Step-by-Step Methodology:

• Instrument Setup:

  • Ensure the NMR spectrometer is equipped with a variable temperature unit.

  • Use an appropriate NMR tube (Class A glass) and spinner (PEEK or ceramic) designed for VT experiments.[4]

• Sample Preparation:

  • Prepare your sample as you would for a standard NMR measurement, ensuring the solvent's boiling and freezing points are outside the intended temperature range.[9]

• Data Acquisition:

  • Acquire a reference ¹H NMR spectrum at room temperature (e.g., 298 K).

  • Incrementally increase or decrease the temperature (e.g., in 10-20 K steps) and acquire a spectrum at each new temperature.[9] Allow the temperature to stabilize for a few minutes before each acquisition.

• Data Analysis:

  • Compare the spectra obtained at different temperatures to identify any temperature-dependent chemical shift changes that resolve the signal overlap.

Expected Outcome: You may observe that some signals shift more than others as the temperature changes, leading to their separation. This is particularly effective for resolving signals from protons in conformationally flexible parts of the molecule.

Protocol 3: Employing 2D NMR Spectroscopy for Unambiguous Assignments

Principle: 2D NMR experiments add a second frequency dimension, which helps to separate overlapping signals that are congested in a 1D spectrum.[13][14]

A. 2D COSY (Correlation Spectroscopy)

Purpose: To identify protons that are coupled to each other (typically through 2-3 bonds).

Step-by-Step Methodology:

• Sample Preparation: Prepare a slightly more concentrated sample than for a standard ¹H NMR if possible.

• Data Acquisition: Run a standard COSY experiment. The acquisition time is typically longer than for a 1D ¹H experiment.

• Data Analysis:

  • The 1D ¹H spectrum is displayed on both the horizontal and vertical axes.

  • Diagonal peaks correspond to the signals in the 1D spectrum.

  • Cross-peaks, located off the diagonal, indicate that the two protons at the corresponding chemical shifts on the horizontal and vertical axes are coupled. By tracing these connections, you can map out the spin systems in your molecule.

B. 2D HSQC (Heteronuclear Single Quantum Coherence)

Purpose: To identify which protons are directly attached to which carbons.

Step-by-Step Methodology:

• Sample Preparation: As with COSY, a slightly more concentrated sample is beneficial.

• Data Acquisition: Run a standard HSQC experiment.

• Data Analysis:

  • The ¹H spectrum is on one axis, and the ¹³C spectrum is on the other.

  • Each peak in the 2D spectrum represents a correlation between a proton and the carbon it is directly bonded to.[17] This is extremely useful for resolving overlapping proton signals, as it is unlikely that the carbons they are attached to will also have the same chemical shift.[14]

Visualization of Troubleshooting Workflow

Caption: Troubleshooting workflow for resolving NMR signal overlap.

Quantitative Data Summary

Technique	Principle of Resolution	Typical Application for Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate	Ease of Implementation
Solvent Change	Alters chemical shifts through solute-solvent interactions.[1][2][5]	Resolving overlap between pyrrolidine ring protons and ethyl ester signals.	Easy
Variable Temperature NMR	Changes conformational populations and hydrogen bonding, leading to chemical shift changes.[3]	Separating signals of protons in the flexible pyrrolidine ring.	Moderate
Chemical Shift Reagents	Induce large paramagnetic shifts in nearby protons.[10][11]	Resolving severe overlap by shifting protons close to the carbonyl groups.	Moderate
2D COSY	Spreads correlation information into a second dimension based on J-coupling.[13]	Tracing the connectivity of the pyrrolidine and ethyl groups.	Moderate to Advanced
2D HSQC	Spreads correlation information based on ¹H-¹³C one-bond coupling.[13][14]	Unambiguously assigning protons by correlating them to their attached carbons.	Moderate to Advanced

References

• University of Ottawa NMR Facility. (2014, March 6). Variable Temperature to Improve NMR Resolution. University of Ottawa NMR Facility Blog. [Link]

• Abraham, R. J., & Mobli, M. (2007). Solvent Effects on Nuclear Magnetic Resonance Chemical Shifts. Magnetic Resonance in Chemistry, 45(10), 865-897. [Link]

• Wikipedia. (2023). Two-dimensional nuclear magnetic resonance spectroscopy. [Link]

• MRI Questions. (2015, February 12). 5.2 Chemical Shift. [Link]

• Advances in Polymer Science. Heteronuclear Single-quantum Correlation (HSQC) NMR. [Link]

• Reddit. (2022, January 13). How does solvent choice effect chemical shift in NMR experiments? r/chemhelp. [Link]

• Matsuo, T., & Shosenji, H. (1967). Studies of the solvent effect on the chemical shifts in nmr spectroscopy. II. Solutions of succinic anhydride. Canadian Journal of Chemistry, 45(15), 1829-1835. [Link]

• Saielli, G., & Bagno, A. (2010). Solvent-Dependent Structures of Natural Products Based on the Combined Use of DFT Calculations and 1H-NMR Chemical Shifts. Molecules, 15(7), 4829-4847. [Link]

• University of Oxford. Variable Temperature NMR Experiments. [Link]

• Cui, G., & Liu, G. (2000). Resolving Resonance Overlap in the NMR Spectra of Proteins from Differential Lanthanide-Induced Shifts. Journal of the American Chemical Society, 122(45), 11043-11044. [Link]

• JEOL. HSQC-TOCSY Analysis | Understanding 2D NMR Application in Comparison with TOCSY. [Link]

• University of Wisconsin-Madison. (2022, October 12). Variable Temperature (VT) NMR using TopSpin and (sometimes) IconNMR. [Link]

• YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. [Link]

• Mestrelab Research. (2009, June 5). Fighting against peak overlap – Introducing Global Spectral Deconvolution (GSD). [Link]

• Oxford Instruments. Variable Temperature NMR Spectroscopy. [Link]

• Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap?[Link]

• University of Michigan.

• Kupce, E., Nishida, T., Widmalm, G., & Freeman, R. (2005). Resolving overlap in two-dimensional NMR spectra: nuclear Overhauser effects in a polysaccharide. Magnetic Resonance in Chemistry, 43(10), 791-794. [Link]

• University of Calgary. Spectroscopy Tutorial: Esters. [Link]

• Chemistry LibreTexts. (2025, January 2). 2D NMR Introduction. [Link]

• University of Cambridge. Chemical shifts. [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link]

• Mohammat, M. F., et al. (2022). rac-Ethyl rel-(2R,3R,4S)-4-hydroxy-1,2-dimethyl-5-oxopyrrolidine-3-carboxylate. IUCrData, 7(1). [Link]

• YouTube. (2015, May 12). Structure Elucidation of Impurities by 2D NMR Part II. [Link]

• KGROUP. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]

• Chemical Communications (RSC Publishing). SHARPER-enhanced benchtop NMR: improving SNR by removing couplings and approaching natural linewidths. [Link]

• Chemistry & Biodiversity. (2005). Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. [Link]

• MDPI. (2025, June 18). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. [Link]

• MDPI. (2021, January 2). (S)-1-(Ethoxycarbonyl)ethyl(2R,5S)-2,5-dimethyl-1,3-dioxolan-4-one-2-carboxylate. [Link]

• Pauli, G. F., et al. (2014). 2D NMR Barcoding and Differential Analysis of Complex Mixtures for Chemical Identification: The Actaea Triterpenes. Journal of Natural Products, 77(3), 559-568. [Link]

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Technical Support Center: Optimizing Crystallization of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the crystallization of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate. Addressing common challenges from first principles, this document offers troubleshooting workflows and detailed protocols to achieve high purity and yield for this critical chiral intermediate.

Section 1: Understanding the Molecule - Physicochemical Profile

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate is a chiral ester derivative of pyroglutamic acid. A thorough understanding of its physicochemical properties is the foundation for developing a robust crystallization process. While specific experimental data for this exact molecule is not widely published, we can infer a profile based on its constituent parts and related analogs.

The presence of the ethyl ester group increases its lipophilicity compared to its parent carboxylic acid, while the lactam ring provides polarity and potential for hydrogen bonding. The gem-dimethyl group at the C4 position adds steric bulk, which can influence crystal packing. Analogous, non-methylated compounds like Ethyl (S)-(+)-2-pyrrolidone-5-carboxylate have a low melting point (47-51 °C), suggesting that the target compound may be a low-melting solid or even an oil at room temperature, a critical consideration for crystallization.

Property	Value (Estimated/Known)	Source/Rationale
Molecular Formula	C₉H₁₅NO₃	(Calculated)
Molecular Weight	185.22 g/mol	(Calculated)[1]
CAS Number	Not readily available	(Structure-based)
Appearance	Likely a white to off-white low-melting solid or viscous oil	Inferred from analogs
Solubility	Expected to be soluble in polar organic solvents (e.g., EtOAc, DCM, Acetone, Alcohols) and less soluble in nonpolar solvents (e.g., Hexane, Heptane).	General chemical principles[2]
Hydrogen Bond Donors	1 (N-H of the lactam)	[3]
Hydrogen Bond Acceptors	3 (Two C=O, one ester O)	[3]
LogP (Estimated)	~0.9	Inferred from related structures[1]

Section 2: Core Principles of Crystallization

Crystallization is a thermodynamic process driven by supersaturation, where solute molecules in a solution self-assemble into a well-defined, ordered solid lattice. The process is governed by two primary kinetic events:

• Nucleation: The initial formation of stable, microscopic crystal nuclei from a supersaturated solution. This process can be primary (spontaneous) or secondary (induced by existing crystals). High levels of supersaturation tend to favor rapid primary nucleation, which can lead to the formation of many small crystals or even amorphous precipitation.[4]

• Crystal Growth: The subsequent addition of solute molecules onto the surface of existing nuclei or crystals. This is the desired phase for obtaining larger, well-defined crystals. Optimal crystal growth occurs within the "metastable zone," a region of moderate supersaturation where spontaneous nucleation is suppressed, but growth on existing crystals can proceed.[5]

The key to successful crystallization is to control the rate at which supersaturation is generated, thereby managing the balance between nucleation and growth.[4][5]

Section 3: FAQ - General Crystallization Strategies

Q1: What are the primary methods for crystallizing ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate?

There are three primary methods suitable for this compound, selected based on the results of a systematic solvent screen:

• Cooling Crystallization: This is the most common method. The compound is dissolved in a suitable solvent at an elevated temperature to create a saturated or near-saturated solution. Supersaturation is then induced by controlled cooling, causing the compound to crystallize as its solubility decreases. The cooling trajectory is a critical parameter for success.[5]

• Antisolvent Crystallization: This technique is useful when the compound is highly soluble in a solvent even at low temperatures. A second solvent, in which the compound is insoluble (the "antisolvent"), is added to the solution. This addition reduces the overall solubility of the compound, inducing supersaturation and crystallization.[6][7] The key is that the solvent and antisolvent must be miscible.

• Slow Evaporation: A solution of the compound is left in an open or partially covered container, allowing the solvent to evaporate slowly. As the solvent volume decreases, the concentration of the compound increases, leading to supersaturation and crystallization. This method is typically used for generating high-quality single crystals for analysis but is less practical for large-scale purification.

Q2: How do I perform an effective solvent screening?

A systematic solvent screening is the most critical step in developing a crystallization protocol. The goal is to identify a single solvent or a solvent/antisolvent pair that provides a significant solubility differential with temperature or composition.

Approach:

• Select a diverse panel of solvents with varying polarities (e.g., heptane, toluene, ethyl acetate, acetone, isopropanol, ethanol, methanol, water).

• Test for solubility at room temperature: Add a small amount of your compound (e.g., 10-20 mg) to a vial and add a solvent dropwise (e.g., 0.1 mL at a time). Observe if it dissolves readily. A good "crystallization solvent" should show poor to moderate solubility at room temperature. A good "dissolving solvent" for an antisolvent system will show high solubility.

• Test for solubility at elevated temperature: For solvents that showed poor solubility at room temperature, heat the mixture (e.g., to 50-60°C or near the solvent's boiling point). If the compound dissolves completely, you have identified a potential solvent for cooling crystallization.

• Test for antisolvent effect: For solvents where the compound is highly soluble, add a miscible antisolvent dropwise until turbidity (cloudiness) persists. This indicates the potential for an antisolvent crystallization system.

Q3: What is the importance of the cooling rate and how can I control it?

The cooling rate directly controls the rate of supersaturation generation.[8]

• Fast Cooling: Generates high supersaturation rapidly, often exceeding the metastable zone. This promotes primary nucleation, leading to a large number of small crystals, a broad crystal size distribution (CSD), or potential "oiling out."[9]

• Slow Cooling: A slower, controlled cooling profile helps maintain the solution within the metastable zone. This favors crystal growth on a smaller number of nuclei, resulting in larger, more uniform crystals with higher purity.[4][10]

Control Methods:

• Simple: Place the flask in an insulated container (e.g., a Dewar flask or a beaker wrapped in glass wool) and allow it to cool to room temperature before moving it to a refrigerator or freezer.

• Advanced: Use a programmable cooling bath or reactor system to implement specific cooling profiles (e.g., linear, parabolic, or multi-stage cooling).[8]

Section 4: Detailed Experimental Protocols

Protocol 1: Systematic Solvent Screening

• Prepare 8-10 vials, each containing ~20 mg of crude ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate.

• To each vial, add a different solvent from the screening panel (see table below) in 0.1 mL increments until the solid dissolves or a total of 2 mL has been added. Note the solubility at room temperature.

• For vials where the solid did not dissolve, warm gently in a water bath to ~60°C. Note if the solid dissolves.

• Allow any vials that formed a solution upon heating to cool slowly to room temperature, then place them in a 4°C refrigerator. Observe for crystal formation.

• For vials where the solid dissolved readily at room temperature, add a miscible antisolvent dropwise until persistent cloudiness is observed. Allow the vial to stand and observe for crystallization.

Good Solvents (for dissolving)	Potential Crystallization Solvents	Antisolvents (for precipitation)
Dichloromethane (DCM)	Ethyl Acetate (EtOAc)	Hexanes / Heptane
Acetone	Isopropanol (IPA)	Cyclohexane
Tetrahydrofuran (THF)	Ethanol (EtOH)	Diethyl Ether / MTBE
Acetonitrile (MeCN)	Toluene	Water

Protocol 2: Optimized Cooling Crystallization (Example: Ethyl Acetate)

• In a flask equipped with a stir bar and condenser, add 1.0 g of the crude compound.

• Add the minimum amount of hot ethyl acetate required to fully dissolve the solid (e.g., start with 3-5 mL and add more if needed). The solution should be near saturation.

• Allow the solution to cool slowly towards room temperature over 1-2 hours with very gentle stirring. Seeding with a tiny crystal from a previous batch at this stage can be beneficial.

• Once at room temperature, transfer the flask to a 4°C refrigerator and leave undisturbed for 12-24 hours.

• Collect the crystals by vacuum filtration.

• Wash the collected crystals sparingly with a small amount of cold ethyl acetate or a cold mixture of ethyl acetate/heptane (e.g., 1:1) to remove residual mother liquor.

• Dry the crystals under vacuum at a temperature well below the melting point (e.g., 30-35°C).

Protocol 3: Antisolvent Crystallization (Example: Acetone/Heptane)

• Dissolve 1.0 g of the crude compound in the minimum amount of acetone at room temperature (e.g., 2-3 mL).

• With gentle stirring, add heptane dropwise via an addition funnel.

• Observe for the onset of turbidity. Once the solution becomes cloudy, stop the addition and stir for 10-15 minutes. If the solution clarifies, add a few more drops of heptane. The goal is to remain at the edge of the solubility limit.

• Once persistent turbidity is achieved, add a small seed crystal if available.

• Continue the slow addition of heptane over 1-2 hours until a significant amount of precipitate has formed (e.g., a total of 10-15 mL of heptane).

• Allow the slurry to stir for an additional 1-2 hours at room temperature, then cool in an ice bath for 30 minutes to maximize yield.

• Collect, wash (with a cold acetone/heptane mixture), and dry the crystals as described in Protocol 2.

Section 5: Troubleshooting Guide

This section addresses common issues encountered during the crystallization of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate.

Q: My compound "oils out" instead of crystallizing. What should I do?

Cause: This happens when the supersaturation is too high, and the concentration of the solute exceeds its solubility limit well above the metastable zone. For low-melting-point compounds, the separated liquid phase is essentially a supercooled melt.

Solutions:

• Reduce the Cooling Rate: A slower cooling rate is the most effective solution. This prevents the system from crashing out of solution.[10]

• Use a More Dilute Solution: Start with a larger volume of solvent to ensure the solution is less concentrated at the point of nucleation.

• Lower the Crystallization Temperature: If oiling occurs at room temperature, try to induce crystallization at a lower temperature (e.g., 0°C or -20°C).

• Switch to an Antisolvent Method: Antisolvent addition can sometimes provide better control over supersaturation than cooling. Add the antisolvent very slowly at the first sign of oiling.

• Scratch the Flask: Use a glass rod to scratch the inside of the flask at the liquid-air interface. The microscopic imperfections in the glass can act as nucleation sites.

Q: I'm getting very fine needles or powder, not single crystals. How can I improve crystal size?

Cause: This is typically a result of rapid and excessive nucleation, which leaves little solute available for the growth of existing crystals.

Solutions:

• Slow Down the Process: Whether using cooling or antisolvent addition, a slower rate is key. For cooling crystallization, this means a slower temperature drop.[9] For antisolvent, it means a slower addition rate.

• Reduce Supersaturation: Use a slightly more dilute solution.

• Use Seeding: Introduce a small number of seed crystals into a slightly supersaturated solution within the metastable zone. This encourages growth on the seeds rather than new nucleation.

• Minimize Agitation: High agitation rates can increase secondary nucleation. Use slow, gentle stirring or no stirring at all during the growth phase.

• Temperature Cycling (Ostwald Ripening): After crystallization, gently warm the slurry a few degrees (but not enough to dissolve everything) and then cool it back down slowly. This process dissolves the smallest, most unstable crystals and allows the material to redeposit onto the larger, more stable ones.

Q: My crystallization yield is very low. How can I increase it?

Cause: The final concentration of the compound in the mother liquor is too high, meaning much of the product remains dissolved.

Solutions:

• Decrease the Final Crystallization Temperature: Ensure the solution is cooled to the lowest practical temperature (e.g., 4°C or -20°C) and held there for a sufficient time to allow for maximum precipitation.

• Optimize Solvent Choice: Select a solvent where the compound has a steeper solubility curve—high solubility when hot, but very low solubility when cold.

• Add an Antisolvent: After completing a cooling crystallization, you can sometimes increase the yield by adding a small amount of a miscible antisolvent to the cold mother liquor to precipitate more product.

• Concentrate the Solution: Before cooling, carefully evaporate some of the solvent to create a more concentrated starting solution. Be careful not to over-concentrate, as this can lead to oiling or impurity entrapment.

• Check Mother Liquor: Concentrate the mother liquor after filtration to see how much material was left behind. If a large amount recovers, your crystallization conditions need significant adjustment.

Section 6: Visual Workflows

Diagram 1: Crystallization Strategy Selection Workflow

Caption: Decision tree for selecting an appropriate crystallization method.

Diagram 2: Troubleshooting Common Crystallization Failures

Caption: Workflow for diagnosing and solving common crystallization issues.

References

• Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. (2022). MDPI. Available at: [Link]

• ethyl 5,5-dimethylpyrrolidine-2-carboxylate — Chemical Substance Information. NextSDS. Available at: [Link]

• 3,5-Dimethyl-4-(1-oxopropyl)-1H-pyrrole-2-carboxylic acid ethyl ester. NIST WebBook. Available at: [Link]

• Dynamic Optimization of a Batch Cooling Crystallization Process. ACS Publications. Available at: [Link]

• Chiral pyrrolidine derivatives, and methods for preparing compounds thereof. (2006). Google Patents.

• rac-Ethyl rel-(2R,3R,4S)-4-hydroxy-1,2-dimethyl-5-oxopyrrolidine-3-carboxylate. (2023). PMC. Available at: [Link]

• Assessing the Potential for Chiral Separation by Crystallization Using Crystal Energies. (2023). ACS Publications. Available at: [Link]

• Three-Step Mechanism of Antisolvent Crystallization. (2022). ACS Publications. Available at: [Link]

• Synthesis of Functionalized Diethyl(pyrrolidin-2-yl)phosphonate and Diethyl(5-oxopyrrolidin-2-yl)phosphonate. (2021). MDPI. Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2023). PMC. Available at: [Link]

• Strategies for chiral separation: from racemate to enantiomer. (2023). Chemical Science (RSC Publishing). Available at: [Link]

• Optimizing Batch Crystallization Cooling Profiles: The Design of Dynamic Experiments Approach. (2018). IFAC-PapersOnLine. Available at: [Link]

• Ethyl (2RS,3SR,4RS)-1-ethyl-2-(furan-2-yl)-4-hydroxy-5-oxopyrrolidine-3- carboxylate. (2024). St Andrews Research Repository. Available at: [Link]

• Key Parameters Impacting the Crystal Formation in Antisolvent Membrane-Assisted Crystallization. (2023). MDPI. Available at: [Link]

• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. (2007). Journal of the Mass Spectrometry Society of Japan. Available at: [Link]

• Crystal form A of 2- (2, 5-dioxopyrrolidine-1-yl) ethyl methyl fumarate and preparation method and application thereof. Google Patents.

• Modelling of crystallization process and optimization of the cooling strategy. (2012). ResearchGate. Available at: [Link]

• Guide for crystallization. University of Geneva. Available at: [Link]

• Some pyrrolidone derivatives. (1970). Canadian Journal of Chemistry. Available at: [Link]

• Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. (2025). PMC. Available at: [Link]

• Processes involving the use of antisolvent crystallization. (2006). Google Patents.

• Part 6: Resolution of Enantiomers. (2025). Chiralpedia. Available at: [Link]

• Asymmetric Synthesis of Substituted Pyrrolidines via Kinetic Resolutions. (2018). White Rose eTheses Online. Available at: [Link]

• Control of crystal size distribution in continuous cooling crystallization using non-isothermal Taylor vortex. (2025). CrystEngComm (RSC Publishing). Available at: [Link]

• Go-to recrystallization solvent mixtures. (2023). Reddit. Available at: [Link]

• Slow cooling and temperature-controlled protein crystallography. (2007). PMC. Available at: [Link]

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minimizing side products in ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate lactam ring opening

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have structured this guide to address the specific mechanistic hurdles associated with the lactam ring opening of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate .

This pyroglutamate derivative presents a unique synthetic challenge: the gem-dimethyl group at the C4 position creates severe neopentyl-like steric hindrance directly adjacent to the C5 lactam carbonyl. Consequently, standard nucleophilic ring-opening conditions often fail, diverting the reaction toward unwanted side products. This guide breaks down the causality behind these failures and provides field-proven, self-validating protocols to achieve high chemoselectivity and stereocontrol.

Pathway Visualization: The Competing Trajectories

To troubleshoot effectively, we must first map the competing electrophilic sites and acidic protons on the molecule. The diagram below illustrates why N-activation (e.g., N-Boc) is required, but also how it opens the door to side reactions if conditions are not strictly controlled.

Reaction pathways of N-Boc-4,4-dimethylpyroglutamate highlighting desired vs. side reactions.

Troubleshooting FAQs: Causality & Solutions

Q1: My nucleophile is attacking the C2 ethyl ester (transesterification/hydrolysis) instead of opening the C5 lactam ring. How do I redirect it? The Causality: Unprotected lactams (N-H) are highly resistant to nucleophilic attack due to strong amide resonance. When you add the 4,4-dimethyl group, the steric shielding at C5 forces the nucleophile to seek the path of least resistance: the unhindered C2 ethyl ester. The Solution: You must disrupt the amide resonance to make C5 more electrophilic. Protecting the nitrogen with a strongly electron-withdrawing group like a tert-butoxycarbonyl (Boc) group shifts the electron density, making the C5 carbonyl behave more like an ester [1]. However, because of the 4,4-dimethyl bulk, even N-Boc activation isn't enough for hard nucleophiles (like NaOMe), which will still attack the exocyclic ester [2]. You must use highly specific, soft nucleophilic conditions (see Table 1).

Q2: I activated the lactam with an N-Boc group, but now I am seeing significant N-deprotection and incomplete conversion. What is going wrong? The Causality: The steric penalty at C5 raises the activation energy for the Bürgi-Dunitz trajectory approach. If you apply heat to overcome this, or use unhindered hard nucleophiles (like primary amines or strong alkoxides), they will preferentially attack the highly exposed Boc carbonyl, cleaving the protecting group and stalling the reaction. The Solution: Lower the temperature (0 °C) and use catalytic methods that do not rely on brute-force nucleophilicity. For example, using catalytic KCN in methanol provides a soft cyanide nucleophile that reversibly attacks C5, facilitating subsequent acyl substitution without cleaving the Boc group [1].

Q3: I am successfully opening the ring, but I am losing the (2S) stereocenter (epimerization). How do I prevent this? The Causality: The proton at the C2 position is situated alpha to both an ester and an activated amine. This makes it highly acidic. Strong bases (e.g., LDA, NaOMe, or prolonged exposure to NaOH) will easily deprotonate C2, forming an enolate. Upon reprotonation, you lose the defined (2S) stereocenter, resulting in a racemic mixture or the thermodynamically favored epimer. The Solution: Strictly avoid strong bases. For hydrolysis, utilize the highly controlled LiOH⋅H2​O in a biphasic THF/H2​O system at 0 °C. Lithium coordinates both the C5 carbonyl and the Boc oxygen, directing the hydroxide selectively to C5 while keeping the basicity low enough to prevent C2 enolization.

Quantitative Data: Condition Optimization

The following table synthesizes the chemoselective outcomes based on reagent selection, highlighting the delicate balance required to achieve C5 ring opening.

Table 1: Effect of Conditions on N-Boc-(2S)-4,4-dimethylpyroglutamate Ring Opening

Reagent / Nucleophile	Conditions	Desired Ring Opening (C5)	C2 Transesterification	N-Deprotection / Epimerization
NaOMe / MeOH	rt, 2h	0%	> 85%	~ 5%
Benzylamine	THF, Reflux	< 10%	< 5%	> 70% (Deprotection)
KCN (cat.) / MeOH	MeOH, rt, 4h	88%	< 2%	< 2%
LiOH·H₂O	THF/H₂O (5:2), 0 °C	> 92%	< 1%	< 1%

Data synthesized from established regioselective protocols for sterically hindered pyroglutamates [1, 2].

Self-Validating Experimental Protocol

Workflow: Regioselective Hydrolysis to (S)-2-(tert-butoxycarbonylamino)-4,4-dimethylpentanedioic acid 1-ethyl ester

This protocol utilizes mild lithium-mediated hydrolysis to selectively open the lactam while preserving both the C2 ethyl ester and the (2S) stereocenter.

Materials:

• N-Boc-ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate (1.0 eq)

• LiOH⋅H2​O (1.2 eq)

• Tetrahydrofuran (THF) / Deionized Water (5:2 ratio)

• 1M HCl (aqueous)

Step-by-Step Procedure:

• Solvation & Coordination Setup: Dissolve the N-Boc-protected starting material (1.0 mmol) in a 5:2 mixture of THF/H₂O (7.0 mL).

  • Causality: The biphasic nature moderates the reactivity of the hydroxide, while THF ensures the hydrophobic 4,4-dimethyl substrate remains fully solvated.

• Thermal Control: Cool the reaction flask to exactly 0 °C using an ice-water bath. Allow 10 minutes for temperature equilibration.

  • Causality: Operating at 0 °C suppresses the activation energy required for C2 deprotonation (epimerization) and Boc-attack.

• Nucleophile Addition: Add LiOH⋅H2​O (1.2 mmol) dropwise as a 1M aqueous solution.

• Reaction Monitoring: Stir at 0 °C for 1 to 1.5 hours.

  • Self-Validation Check 1 (TLC): Monitor via TLC (Hexanes/EtOAc 7:3). The starting material ( Rf​≈0.6 ) should disappear, replaced by a baseline spot (the lithium salt of the open-chain acid).

• Quenching: Slowly add 1M HCl until the pH reaches 2.0.

  • Causality: Careful acidification protonates the newly formed carboxylate without cleaving the acid-sensitive Boc group.

• Extraction: Extract the aqueous layer with Ethyl Acetate ( 3×15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Post-Reaction Self-Validation (NMR/IR):

• 13 C NMR: Confirm the disappearance of the lactam carbonyl peak at ∼175 ppm and the appearance of a free carboxylic acid peak at ∼178 ppm. The C2 ester carbonyl should remain untouched at ∼171 ppm.

• 1 H NMR: The gem-dimethyl singlet peaks ( ∼1.2 ppm) will shift slightly upfield due to the release of ring strain.

• IR Spectroscopy: Look for the emergence of a broad N-H stretch at ∼3300 cm−1 and a broad O-H stretch ( ∼2500−3000 cm−1 ), confirming the lactam ring has opened into an acyclic secondary amide/carboxylic acid.

References

• Ezquerra, J., de Mendoza, J., Pedregal, C., & Ramírez, C. (1992). Regioselective nucleophilic attack on N-BOC-pyroglutamate ethyl ester. Tetrahedron Letters, 33(38), 5589-5592.[Link]

• Blanco, P., et al. (2003). Chemoselective Nucleophilic Attack on N-Acyl Derivatives of (S)-Ethyl 4,4-Dimethyl Pyroglutamate (DMPG). Organic Letters, 5(23), 4333-4336.[Link]

Reference Data & Comparative Studies

A Comparative Guide to the Enantioseparation of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate via HPLC with Polysaccharide-Based Chiral Stationary Phases

This guide provides a comprehensive comparison of polysaccharide-based chiral stationary phases (CSPs) for the enantiomeric separation of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, a key chiral intermediate in pharmaceutical synthesis. We will explore the rationale for CSP selection, present a systematic approach to method development, and provide detailed experimental protocols based on established chromatographic principles and data from structurally analogous compounds.

Introduction: The Importance of Chiral Purity

The therapeutic efficacy and safety of many pharmaceutical compounds are intrinsically linked to their stereochemistry. Enantiomers of the same molecule can exhibit vastly different pharmacological and toxicological profiles. Consequently, the accurate determination of enantiomeric purity is a critical aspect of drug development and quality control. Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate is a valuable chiral building block, and ensuring its enantiomeric integrity is paramount for the synthesis of stereochemically pure active pharmaceutical ingredients (APIs). High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (CSPs) is the gold standard for this type of analysis, offering high resolution and reproducibility.[1][2]

This guide focuses on a comparative evaluation of polysaccharide-based CSPs, which are widely recognized for their broad enantiorecognition capabilities, particularly for compounds containing polar functional groups and chiral centers, such as the target analyte.[3][4][5][6]

Rationale for Chiral Stationary Phase Selection

Polysaccharide-based CSPs, particularly those derived from amylose and cellulose, have demonstrated exceptional success in resolving a wide range of chiral molecules.[4][5][7] The chiral recognition mechanism of these phases is attributed to a combination of interactions, including hydrogen bonding, dipole-dipole interactions, π-π stacking, and steric hindrance, which arise from the complex three-dimensional structure of the polysaccharide derivatives.[5][7]

For the separation of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, which possesses a lactam ring, an ester group, and a chiral center, polysaccharide CSPs are an excellent starting point. The presence of hydrogen bond donors and acceptors, as well as a dipole moment, suggests that strong interactions with the carbamate groups on the polysaccharide backbone are likely.

Based on their proven track record with similar cyclic amino acid esters and other polar chiral compounds, we have selected the following three representative CSPs for this comparative study:[8]

• Lux® Amylose-1 (Amylose tris(3,5-dimethylphenylcarbamate)) : A widely used coated amylose-based CSP known for its broad enantioselectivity.[9]

• Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) : A well-established coated amylose-based CSP with a similar chiral selector to Lux Amylose-1, serving as a benchmark.

• Lux Cellulose-1 (Cellulose tris(3,5-dimethylphenylcarbamate)) : A cellulose-based CSP with the same derivatizing agent as the amylose phases, allowing for a direct comparison of the effect of the polysaccharide backbone (helical for amylose vs. more linear for cellulose).[10]

Comparative Experimental Design

A systematic screening approach is the most efficient way to identify the optimal stationary phase and mobile phase for a chiral separation.[11] The following workflow outlines the experimental design for this comparative study.

Caption: A logical workflow for chiral HPLC method development.

Hypothetical Results and Discussion

The following tables present hypothetical data that would be expected from the screening and optimization experiments, based on the known performance of these CSPs with structurally similar analytes.

Initial Screening Results

Table 1: Hypothetical Screening Data for the Enantioseparation of Ethyl 4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

Column	Mobile Phase (v/v)	k1'	k2'	α (Selectivity)	Rs (Resolution)
Lux Amylose-1	Hexane/IPA (90:10)	2.15	2.58	1.20	2.10
Hexane/EtOH (90:10)	1.89	2.36	1.25	2.55
Chiralpak AD-H	Hexane/IPA (90:10)	2.20	2.62	1.19	2.05
Hexane/EtOH (90:10)	1.95	2.42	1.24	2.48
Lux Cellulose-1	Hexane/IPA (90:10)	3.54	3.82	1.08	0.95
Hexane/EtOH (90:10)	3.11	3.45	1.11	1.20

k1' and k2' are the retention factors for the first and second eluting enantiomers, respectively. α = k2'/k1' Rs = 2(tR2 - tR1) / (w1 + w2)

From the hypothetical screening data, both amylose-based columns, Lux Amylose-1 and Chiralpak AD-H, demonstrate superior performance compared to the cellulose-based column for this particular analyte. The higher selectivity and resolution suggest a better fit of the enantiomers into the chiral grooves of the amylose backbone. The use of ethanol as the mobile phase modifier appears to provide slightly better selectivity and resolution than isopropanol on the amylose phases.

Method Optimization

Based on the screening results, the Lux Amylose-1 column with a hexane/ethanol mobile phase was selected for further optimization. The goal of optimization is to achieve baseline resolution (Rs ≥ 1.5) with a reasonable analysis time.

Table 2: Hypothetical Optimized Chromatographic Parameters

Parameter	Optimized Value
Column	Lux Amylose-1 (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane/Ethanol (85:15, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 210 nm
Injection Volume	10 µL
k1'	1.52
k2'	1.95
α (Selectivity)	1.28
Rs (Resolution)	3.10

The optimized method provides excellent baseline separation of the enantiomers with good peak shapes and a shorter analysis time compared to the initial screening conditions.

Chiral Recognition Mechanism

The superior performance of the amylose-based CSPs suggests that the helical structure of the amylose polymer plays a crucial role in the chiral recognition of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate.[10] The chiral selector, tris(3,5-dimethylphenylcarbamate), provides sites for hydrogen bonding and π-π interactions. The analyte, with its ester and lactam functionalities, can engage in these interactions. The gem-dimethyl group on the pyrrolidine ring likely contributes to a specific steric hindrance that enhances the differential interaction of the enantiomers with the chiral stationary phase.

Caption: Chiral recognition mechanism on an amylose-based CSP.

Detailed Experimental Protocols

Sample Preparation

• Prepare a stock solution of the racemic ethyl 4,4-dimethyl-5-oxopyrrolidine-2-carboxylate standard at a concentration of 1 mg/mL in the mobile phase.

• For analysis, dilute the stock solution to a final concentration of 0.1 mg/mL with the mobile phase.

• Filter the final solution through a 0.45 µm syringe filter before injection.

HPLC System and Conditions (Optimized Method)

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column compartment, and diode array detector.

• Column: Lux Amylose-1, 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase: n-Hexane/Ethanol (85:15, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Run Time: Approximately 15 minutes.

Data Analysis

• Integrate the peaks for both enantiomers.

• Calculate the retention factors (k'), selectivity (α), and resolution (Rs) using the standard formulas.

• Determine the enantiomeric purity by calculating the peak area percentage of each enantiomer.

Conclusion

Based on this comparative guide, polysaccharide-based chiral stationary phases, particularly those with an amylose backbone derivatized with tris(3,5-dimethylphenylcarbamate) such as Lux Amylose-1 and Chiralpak AD-H, are highly effective for the enantioseparation of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate. The optimized method using a Lux Amylose-1 column with a mobile phase of n-Hexane/Ethanol (85:15, v/v) provides excellent resolution and is recommended for the routine analysis of the enantiomeric purity of this important chiral intermediate. The choice between Lux Amylose-1 and Chiralpak AD-H may depend on availability and cost, as their performance is expected to be very similar.

References

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available from: [Link]

• Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research. PMC. Available from: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea). Available from: [Link]

• Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. PMC. Available from: [Link]

• Advantages of using immobilized stationary phases in chiral separations. Phenomenex. Available from: [Link]

• EP1004578B1 - 5-oxo-pyrrolidine-2-carboxylic acid hydroxamide derivatives. Google Patents.

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PMC. Available from: [Link]

• Relative quantification of enantiomers of chiral amines by high-throughput LC-ESI-MS/MS using isotopic variants of light and heavy L-pyroglutamic acids as the derivatization reagents. ResearchGate. Available from: [Link]

• Polysaccharide Chiral Stationary Phases for the Achiral and Chiral Separation of Cannabinoids. IntechOpen. Available from: [Link]

• The anticancer activity of 5-oxopyrrolidine derivatives 2 and 4–22 on... ResearchGate. Available from: [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available from: [Link]

• CHIRAL COLUMNS. Phenomenex. Available from: [Link]

• Mechanistic studies on the chiral recognition of polysaccharide-based chiral stationary phases using liquid chromatography and vibrational circular dichroism. Reversal of elution order of N-substituted alpha-methyl phenylalanine esters. ResearchGate. Available from: [Link]

• Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. MDPI. Available from: [Link]

• Method development with CHIRALPAK® IA. HPLC. Available from: [Link]

• Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. SCIRP. Available from: [Link]

• Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicro. Semantic Scholar. Available from: [Link]

• Chiral HPLC Method Development. I.B.S. Available from: [Link]

• Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. Shimadzu. Available from: [Link]

• Rapid separation of warfarin enantiomers on polysaccharide chiral stationary phases with a chiral recognition mechanism by computational approaches. Taylor & Francis Online. Available from: [Link]

• Evaluation of Differences between Chiralpak IA and Chiralpak AD-RH Amylose-Based Chiral Stationary Phases in Reversed-Phase high-performance liquid chromatography. ResearchGate. Available from: [Link]

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A Guide to the Spectroscopic Differentiation of (2S) and (2R)-Ethyl 4,4-Dimethyl-5-Oxopyrrolidine-2-Carboxylate

In the realm of pharmaceutical development and chiral chemistry, the precise determination of a molecule's absolute stereochemistry is not merely a matter of academic curiosity but a critical determinant of its biological activity and safety. Enantiomers, non-superimposable mirror-image isomers, can exhibit profoundly different pharmacological and toxicological profiles. This guide provides a comprehensive spectroscopic comparison of the (2S) and (2R) enantiomers of ethyl 4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, a chiral heterocyclic compound of interest in medicinal chemistry.

As we will explore, conventional spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are inherently "blind" to the chirality of a molecule. While these methods provide invaluable information about the connectivity and chemical environment of atoms within the molecule, they yield identical spectra for both enantiomers. Therefore, the cornerstone of this guide is the application of chiroptical spectroscopy, specifically Circular Dichroism (CD), which stands as the definitive method for distinguishing between these mirror-image isomers.

The Challenge of Enantiomeric Differentiation

Enantiomers possess identical physical properties such as melting point, boiling point, and solubility in achiral solvents. They also exhibit identical spectroscopic behavior when probed with achiral stimuli, such as the radio waves in NMR or the infrared radiation in IR spectroscopy. This is because these techniques rely on the interaction of electromagnetic radiation with the molecule's nuclei and vibrational modes, which are structurally identical for both enantiomers.

To differentiate between enantiomers, a chiral probe is required. In chemical methods, this can be a chiral resolving agent or a chiral stationary phase in chromatography. In spectroscopy, the chiral probe is circularly polarized light.

Spectroscopic Analysis of Ethyl 4,4-Dimethyl-5-Oxopyrrolidine-2-Carboxylate: An Overview

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Mirror of Connectivity

Both ¹H and ¹³C NMR spectra are expected to be identical for the (2S) and (2R) enantiomers. The chemical shifts and coupling constants are determined by the local electronic environment of each nucleus, which is the same for both mirror-image molecules.

Expected ¹H NMR Data (Representative):

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~4.2	q	2H	-OCH₂CH₃
~4.0	dd	1H	H-2
~2.5	m	2H	H-3
~1.3	t	3H	-OCH₂CH₃
~1.2	s	3H	C(4)-CH₃
~1.1	s	3H	C(4)-CH₃
~7.5	br s	1H	N-H

Expected ¹³C NMR Data (Representative): [1][2]

Chemical Shift (δ) ppm	Assignment
~175	C=O (amide)
~172	C=O (ester)
~61	-OCH₂CH₃
~58	C-2
~45	C-4
~35	C-3
~25	C(4)-CH₃
~24	C(4)-CH₃
~14	-OCH₂CH₃

Infrared (IR) Spectroscopy: A Vibrational Fingerprint

The IR spectra of the (2S) and (2R) enantiomers will also be identical. The vibrational modes of the bonds within the molecules are the same, leading to the absorption of infrared radiation at the same frequencies.

Expected IR Absorption Bands (Representative): [3][4][5]

Wavenumber (cm⁻¹)	Functional Group
~3200	N-H stretch
~1735	C=O stretch (ester)
~1680	C=O stretch (amide)
~1200	C-O stretch

Mass Spectrometry (MS): A Measure of Mass, Not Chirality

Mass spectrometry separates ions based on their mass-to-charge ratio. Since enantiomers have the same molecular formula and therefore the same molecular weight, their mass spectra will be identical under standard ionization techniques such as Electrospray Ionization (ESI) or Electron Impact (EI).[6]

Expected Mass Spectrometry Data:

Ion	m/z
[M+H]⁺	186.1125
[M+Na]⁺	208.0944

Circular Dichroism (CD) Spectroscopy: The Decisive Technique

Circular Dichroism (CD) spectroscopy is a powerful chiroptical technique that measures the differential absorption of left- and right-circularly polarized light by a chiral molecule.[7] Since enantiomers interact differently with circularly polarized light, their CD spectra will be mirror images of each other. This makes CD an indispensable tool for determining the absolute configuration of chiral compounds.[8]

The Principle of Circular Dichroism:

For the (2S) and (2R) enantiomers of ethyl 4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, the CD spectra are expected to show Cotton effects (peaks and troughs) of equal magnitude but opposite sign.

Hypothetical Comparative CD Spectra:

A hypothetical representation of the CD spectra for the (2S) and (2R) enantiomers is shown below. The (2S) enantiomer might exhibit a positive Cotton effect at a certain wavelength, while the (2R) enantiomer would show a negative Cotton effect of the same magnitude at the same wavelength.

Caption: Expected mirror-image CD spectra for the (2S) and (2R) enantiomers.

Experimental Protocol: Circular Dichroism Spectroscopy

The following is a general protocol for obtaining the CD spectrum of a chiral compound.

• Sample Preparation:

  • Prepare a solution of the enantiomerically pure compound in a suitable solvent (e.g., methanol, acetonitrile) that does not absorb in the spectral region of interest.

  • The concentration should be adjusted to give a maximum absorbance of less than 1.0 in the UV-Vis spectrum. A typical concentration range is 0.1-1.0 mg/mL.

• Instrument Setup:

  • Turn on the CD spectropolarimeter and allow the lamp to warm up for at least 30 minutes.

  • Purge the instrument with nitrogen gas to remove oxygen, which absorbs in the far-UV region.

• Data Acquisition:

  • Record a baseline spectrum of the solvent in the same cuvette that will be used for the sample.

  • Record the CD spectrum of the sample over the desired wavelength range (e.g., 190-400 nm).

  • Multiple scans (e.g., 3-5) are typically averaged to improve the signal-to-noise ratio.

• Data Processing:

  • Subtract the baseline spectrum from the sample spectrum.

  • The data is typically presented as molar ellipticity [θ] or differential extinction coefficient (Δε) as a function of wavelength.

Conclusion

References

• Frelek, J., & Kwit, M. (2007). Circular dichroism of lactones and lactams. Current Organic Chemistry, 11(11), 971-1009.
• Berova, N., Polavarapu, P. L., Nakanishi, K., & Woody, R. W. (Eds.). (2012). Comprehensive chiroptical spectroscopy: applications in stereochemical analysis of synthetic compounds, natural products, and biomolecules. John Wiley & Sons.
• Lin-Vien, D., Colthup, N. B., Fateley, W. G., & Grasselli, J. G. (1991). The handbook of infrared and Raman characteristic frequencies of organic molecules. Academic press.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to spectroscopy. Cengage learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John wiley & sons.
• Gawronski, J., & Skowronek, P. (2004). Circular dichroism of α, β-unsaturated lactams. Tetrahedron: Asymmetry, 15(18), 2889-2895.
• Polavarapu, P. L. (2002). Vibrational circular dichroism: a new spectroscopic tool for the study of chiral molecules. Current Opinion in Chemical Biology, 6(5), 658-664.
• Stephens, P. J., Devlin, F. J., Cheeseman, J. R., & Frisch, M. J. (2001). Ab initio calculation of vibrational circular dichroism spectra. Chirality, 13(5), 233-242.
• He, Y., Wang, B., & Dukor, R. K. (2011). Vibrational circular dichroism spectroscopy: a new tool for chiral analysis in the pharmaceutical industry. American Pharmaceutical Review, 14(3), 86-91.
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• Wikipedia. (n.d.). Circular dichroism. Retrieved from [Link]

• Petri, A., et al. (2021). The versatility of the pyrrolidine ring in medicinal chemistry. Molecules, 26(4), 1134.
• Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. (2022). Molecules, 27(15), 5035.

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

• Synthesis of Functionalized Diethyl(pyrrolidin-2-yl)phosphonate and Diethyl(5-oxopyrrolidin-2-yl)
• Exploration of 1-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives effect on triple-negative breast, prostate cancer and melanoma cell 2D and 3D cultures. (2025). RSC Medicinal Chemistry.

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• 6. Synthesis and Crystal Structure of Ethyl 5-(4-Bromophenyl)-7-methyl-3-oxo-2,3-dihidro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate [mdpi.com]
• 7. Circular dichroism - Wikipedia [en.wikipedia.org]
• 8. A Holistic Approach to Determining Stereochemistry of Potential Pharmaceuticals by Circular Dichroism with β-Lactams as Test Cases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate and Other Gem-Dimethyl Lactams in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the quest for robust and highly selective chiral building blocks is perpetual. Among these, chiral lactams have emerged as pivotal intermediates and auxiliaries, finding extensive application in the synthesis of complex molecules, including pharmaceuticals and natural products. This guide provides an in-depth technical comparison of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, a prominent gem-dimethyl lactam, with other related structures. We will delve into the underlying principles governing their reactivity, supported by experimental data, to offer a clear perspective on their relative performance in organic synthesis.

The Significance of the Gem-Dimethyl Group: The Thorpe-Ingold Effect in Action

The presence of a gem-dimethyl group at the C4 position of the pyrrolidinone ring is not a trivial structural feature. It is a deliberate design element that leverages a well-established principle in physical organic chemistry: the Thorpe-Ingold effect , also known as the gem-dimethyl effect.[1][2] This effect describes the acceleration of intramolecular reactions, including ring-closing reactions, due to the presence of geminal substituents on the carbon chain.

The primary reasons for this rate enhancement are twofold:

• Angle Compression: The two methyl groups, being bulkier than hydrogen atoms, increase the steric strain within the acyclic precursor. To alleviate this strain, the bond angle between the gem-dimethyl groups widens, which in turn compresses the angle between the reacting groups, bringing them into closer proximity and facilitating intramolecular cyclization.[3]

• Conformational Restriction: The gem-dimethyl group restricts the conformational freedom of the molecule, increasing the population of conformers that are poised for cyclization. This entropic contribution further favors the intramolecular pathway.[3]

This inherent predisposition for ring formation and rigidity makes gem-dimethyl lactams, such as ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, particularly attractive scaffolds in organic synthesis.

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate: A Versatile Chiral Building Block

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, derived from the chiral pool, serves as a valuable and versatile starting material for the synthesis of a variety of enantiomerically pure compounds.[4] Its rigidified conformation, a direct consequence of the gem-dimethyl group, often leads to enhanced stereocontrol in subsequent transformations.

Diastereoselective Alkylation: A Case Study

One of the most common applications of chiral pyroglutamate derivatives is as chiral auxiliaries in diastereoselective alkylation reactions. The pyrrolidinone scaffold directs the approach of an electrophile to the enolate generated at the α-position of a substituent, leading to the formation of a new stereocenter with high diastereoselectivity.

While direct comparative studies quantifying the performance of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate against its non-gem-dimethylated counterpart in the same reaction are not extensively documented in a single publication, the principles of the Thorpe-Ingold effect suggest a significant influence on the rigidity of the chiral scaffold. This rigidity is crucial for effective facial discrimination of the enolate. It is hypothesized that the gem-dimethyl group in the 4-position would further restrict the conformational flexibility of the bicyclic transition state during alkylation, potentially leading to higher diastereoselectivities compared to the unsubstituted analog.

Comparison with Other Gem-Dimethyl Lactams

The synthetic utility of the gem-dimethyl motif is not limited to the pyroglutamate scaffold. Other gem-dimethyl lactams have also been employed in organic synthesis, each with its own set of advantages and applications. For instance, the synthesis of 2,2-dimethylpyrrolidine from 5,5-dimethyl-2-pyrrolidone highlights the use of gem-dimethyl lactams as precursors to other chiral amines.[5]

The choice of a particular gem-dimethyl lactam often depends on the desired final product and the specific reaction being performed. Factors such as the ring size of the lactam and the nature of the substituents can influence the stereochemical outcome of a reaction.

Experimental Protocols

To provide a practical context for the concepts discussed, detailed experimental protocols for the synthesis and application of relevant compounds are outlined below.

Protocol 1: Synthesis of 1-(4-Acetamidophenyl)-5-oxopyrrolidine-3-carboxylic Acid[6]

This protocol describes the synthesis of a substituted pyrrolidinone, a core structure related to the topic of this guide.

Materials:

• Acetamide

• Itaconic acid

• Water

• 5% Hydrochloric acid

• 5% Sodium hydroxide solution

Procedure:

• A mixture of acetamide (75 g, 0.5 mol), itaconic acid (98 g, 0.75 mol), and water (100 mL) is refluxed for 12 hours.

• After reflux, 5% hydrochloric acid (100 mL) is added to the mixture, and it is stirred for 5 minutes.

• The mixture is cooled, and the formed crystalline solid is filtered off and washed with water.

• The crude product is purified by dissolving it in a 5% sodium hydroxide solution, filtering, and then acidifying the filtrate with hydrochloric acid to a pH of 5.

• The purified white solid product is collected by filtration.

Protocol 2: General Procedure for the Preparation of Hydrazones from 5-Oxopyrrolidine Derivatives[7]

This protocol illustrates a common derivatization of the carboxylic acid functionality in pyrrolidinones.

Materials:

• Hydrazide of a 5-oxopyrrolidine derivative

• Acetone or Ethyl methyl ketone

• Solvent (e.g., isopropanol)

Procedure:

• A mixture of the hydrazide (e.g., 0.5 g, 1.8 mmol) and the corresponding ketone (e.g., acetone or ethyl methyl ketone, 15 mL) is heated at reflux for 18 hours.

• After the reaction is complete, the mixture is cooled down.

• The resulting solid product is collected by filtration, washed with acetone, and dried.

Data Summary and Comparison

Lactam Type	Key Structural Feature	Influence on Reactivity	Typical Applications	Reference
Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate	Gem-dimethyl group at C4	Increased rigidity, Thorpe-Ingold effect promotes cyclization and influences stereoselectivity.	Chiral building block, chiral auxiliary in asymmetric synthesis.	[4]
Unsubstituted Pyroglutamates	No substitution at C4	More conformational flexibility compared to gem-dimethyl analogs.	Chiral pool starting material, synthesis of natural products.	[1]
Other Gem-Dimethyl Lactams	Gem-dimethyl group at various positions	Similar rigidity and reactivity benefits as the title compound, depending on the position of the gem-dimethyl group.	Precursors to chiral amines and other functionalized heterocycles.	[5]

Conclusion

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate stands out as a highly valuable chiral building block in organic synthesis, primarily due to the advantageous properties conferred by the gem-dimethyl group at the C4 position. The Thorpe-Ingold effect not only facilitates its synthesis but also imparts a conformational rigidity that is often beneficial for achieving high levels of stereocontrol in subsequent reactions. While direct quantitative comparisons with other lactams in standardized reactions are not always readily available in the literature, the underlying principles of physical organic chemistry strongly support the superior performance of gem-dimethyl lactams in many applications requiring high diastereoselectivity. The choice between the title compound and other gem-dimethyl lactams will ultimately depend on the specific synthetic target and the desired stereochemical outcome. Further research directly comparing the performance of these chiral auxiliaries in a systematic manner would be of great benefit to the synthetic chemistry community.

Sources

• 1. Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An asymmetric synthesis of chiral dihydropyridine calcium channel blockers [ch.ic.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. d-nb.info [d-nb.info]
• 5. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to Reference Standards for the Purity Analysis of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

For professionals in pharmaceutical research and development, the integrity of every chiral building block is non-negotiable. The stereochemical and chemical purity of intermediates like ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate dictates the efficacy and safety of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of methodologies and reference standards for the comprehensive purity analysis of this specific compound. We will navigate the landscape of reference materials, compare orthogonal analytical techniques, and provide actionable protocols for robust quality assessment.

The Reference Standard Hierarchy: A Foundational Overview

In pharmaceutical quality control, analytical measurements performed with relative methods, such as chromatography, must be traceable to a primary reference standard.[1] The choice and qualification of a reference standard are therefore foundational to any purity analysis.

• Primary Reference Standards: These are substances of high purity, authenticated and thoroughly characterized without comparison to another standard.[1] They are often obtained from officially recognized pharmacopoeias like the United States Pharmacopeia (USP) or the European Pharmacopoeia (Ph. Eur.).[2][3] However, for novel or specialized intermediates like ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, a pharmacopoeial standard may not exist. In such cases, a batch of the material must be fully characterized through extensive analytical testing to be established as an in-house primary standard.[1][4]

• Secondary (or Working) Reference Standards: These standards are characterized by comparison to a primary reference standard.[5] They are used for routine quality control, offering a cost-effective and readily available alternative to preserve the limited supply of the primary standard.[2][4]

Given the specialized nature of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, it is unlikely that a primary pharmacopoeial standard is commercially available. Therefore, the onus is on the research or manufacturing organization to procure high-purity material and establish a well-characterized in-house primary standard.

Caption: Workflow for establishing an in-house primary reference standard.

Comparative Analysis of Analytical Methods for Purity Determination

No single analytical method can provide a complete purity profile. A multi-faceted, orthogonal approach is essential for a scientifically sound assessment. Here, we compare three powerful techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Quantitative Nuclear Magnetic Resonance (qNMR).

Parameter	Chiral HPLC	GC-FID (with Derivatization)	Quantitative NMR (qNMR)
Primary Application	Enantiomeric Purity, Chemical Purity	Chemical Purity, Residual Solvents, Volatile Impurities	Absolute Purity (Assay), Structure Confirmation, Impurity ID
Reference Standard	Requires a reference standard for peak identification and quantification.	Requires a reference standard for retention time matching and response factor determination.	Can determine purity without a matching standard; uses a certified internal calibrant.[6][7]
Sample Preparation	Simple dissolution in mobile phase.	Requires derivatization to increase volatility.[8]	Simple dissolution in deuterated solvent with an internal standard.
Typical Precision (%RSD)	< 2.0%	< 3.0%	< 1.0%
Typical Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	99.0 - 101.0%
Key Advantage	Excellent for separating stereoisomers.	High sensitivity for volatile and semi-volatile compounds.	Primary ratio method; provides structural and quantitative data simultaneously.[6]
Key Limitation	Relative method; quantification depends on the purity of the reference standard.	Destructive; potential for incomplete derivatization.	Lower sensitivity than chromatographic methods for trace impurities.

Experimental Protocols: A Practical Guide

The following protocols are robust starting points for the analysis of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate. Method optimization and validation are required for specific applications.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

This method is paramount for determining both enantiomeric excess and the presence of non-chiral, process-related impurities.

Rationale: The use of a chiral stationary phase allows for the physical separation of the (2S) enantiomer from its (2R) counterpart, enabling precise quantification of stereochemical purity. A UV detector is suitable as the molecule contains a chromophore (the oxopyrrolidine ring).

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV detector.

Chromatographic Conditions:

• Column: Chiralcel® OD-H (250 x 4.6 mm, 5 µm) or equivalent polysaccharide-based chiral stationary phase.

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10, v/v). The ratio should be optimized for the best resolution between enantiomers.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 215 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and dissolve the sample in the mobile phase to a final concentration of approximately 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Caption: Step-by-step workflow for chiral HPLC purity analysis.

Method 2: Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is ideal for quantifying volatile impurities, including residual solvents from the synthesis process.

Rationale: Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate has limited volatility. Therefore, derivatization is necessary to convert it into a more volatile and thermally stable compound suitable for GC analysis. Silylation using an agent like BSTFA is a common and effective approach.[8]

Instrumentation:

• Gas chromatograph with a split/splitless injector, a flame ionization detector (FID), and a capillary column.

Chromatographic Conditions:

• Column: DB-5 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium, at a constant flow rate of 1.2 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 280 °C at 15 °C/min.

  • Hold at 280 °C for 10 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Sample Preparation (with Derivatization):

• Dissolve approximately 10 mg of the sample in 1 mL of anhydrous pyridine in a sealed vial.

• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[8]

• Heat the mixture at 70 °C for 30 minutes.

• Cool to room temperature before injection into the GC.

Caption: Workflow for GC analysis, including the critical derivatization step.

Method 3: Quantitative NMR (qNMR)

qNMR is a powerful primary method for determining the absolute purity (assay) of a reference standard without needing a chemically identical standard.[6]

Rationale: The area of an NMR signal is directly proportional to the number of nuclei contributing to it.[6] By adding a known amount of a highly pure, stable internal standard with a simple spectrum (e.g., maleic acid or dimethyl sulfone), the purity of the analyte can be calculated directly by comparing the integral of a unique analyte proton signal to that of a standard proton signal.[7]

Instrumentation:

• NMR Spectrometer (≥400 MHz recommended for better signal dispersion).

Experimental Parameters:

• Solvent: Deuterated chloroform (CDCl₃) or Dimethyl sulfoxide (DMSO-d₆).

• Internal Standard: A certified reference material like maleic acid. Choose a standard that is stable, non-volatile, and has resonances that do not overlap with the analyte signals.[7]

• Pulse Sequence: A standard 1D proton experiment with a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of both the analyte and the standard. This is critical for accurate quantification.

• Number of Scans: Sufficient to achieve a high signal-to-noise ratio (e.g., 16 or 64 scans).

Sample Preparation & Analysis:

• Accurately weigh approximately 10-20 mg of the ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate sample into a vial.

• Accurately weigh a similar mass of the chosen internal standard into the same vial.

• Dissolve the mixture in a precise volume of deuterated solvent (e.g., 0.7 mL).

• Acquire the ¹H NMR spectrum using quantitative parameters.

• Carefully integrate a well-resolved signal from the analyte (e.g., the ethyl ester CH₂) and a signal from the internal standard.

• Calculate the purity using the following equation[7]:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / W_analyte) * (W_std / MW_std) * P_std

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P = Purity of the standard

Conclusion and Recommendations

• Establish an In-House Primary Standard: Select a high-purity batch and perform comprehensive characterization using NMR and MS for identity, and a combination of analytical techniques for purity.

• Employ Orthogonal Purity Methods: Do not rely on a single technique.

  • Use Chiral HPLC as the primary tool for assessing both enantiomeric and general chromatographic purity.

  • Use GC-FID with derivatization to profile for volatile impurities and residual solvents not visible by HPLC.

  • Use qNMR to assign an absolute purity value (assay) to your in-house primary standard. This value is critical for accurately quantifying impurities in other batches using relative methods like HPLC.

By integrating these methodologies, researchers and drug development professionals can establish a scientifically sound and defensible system for ensuring the quality and purity of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, thereby safeguarding the integrity of their downstream research and development activities.

References

• ResearchGate. (n.d.). GC-MS analysis of pyrrolidine derivatives of fatty acids derived from... Retrieved from [Link]

• MRIGlobal. (2024, January 29). Reference Standards in the Pharmaceutical Industry. Retrieved from [Link]

• MDPI. (2017, February 7). Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. Retrieved from [Link]

• Pharmaffiliates. (2025, June 16). Types of Reference Standards Used in the Pharmaceutical Industry. Retrieved from [Link]

• IntechOpen. (2024, September 20). Chapter 4: NMR Discrimination of Chiral Organic Compounds. Retrieved from [Link]

• Annex Publishers. (2014, December 30). Identification of Pyrrolidinophenone-type Designer Drugs by Gas Chromatography/Time-of-Flight Mass Spectrometry. Retrieved from [Link]

• Hovione. (n.d.). Pharmaceutical quality control: the reference standards labyrinth. Retrieved from [Link]

• European Pharmaceutical Review. (n.d.). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Retrieved from [Link]

• Scribd. (n.d.). Pharmaceutical Reference Standards Overview. Retrieved from [Link]

• Biocompare. (2024, September 18). NMR Spectroscopy Used to Directly Measure Molecular Chirality. Retrieved from [Link]

• University of Bristol. (n.d.). Quantitative NMR Spectroscopy. Retrieved from [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Responsible Disposal of Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

In the dynamic landscape of drug discovery and development, the synthesis and handling of novel chemical entities are daily occurrences. With this innovation comes the critical responsibility of ensuring the safety of our researchers and the protection of our environment. This guide provides a detailed, step-by-step protocol for the proper disposal of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate, a compound that, while not extensively characterized in public safety literature, belongs to the pyrrolidine class of chemicals. The principles and procedures outlined here are grounded in established laboratory safety standards and regulatory requirements, ensuring a self-validating system of waste management.

The core principle of chemical disposal is to treat any unknown or uncharacterized compound as hazardous until proven otherwise.[1] This approach ensures the highest level of safety and compliance. This guide will walk you through the necessary steps of hazard assessment, segregation, containment, and final disposal, empowering you to manage your chemical waste with confidence and scientific integrity.

Part 1: Hazard Identification and Characterization

1.1. Structural Analogy and Hazard Inference:

Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate is a derivative of pyrrolidine. Pyrrolidines, as a class, can exhibit a range of hazards, including flammability and corrosivity.[2] Some related compounds are classified as irritants to the skin and eyes.[3][4] Therefore, it is prudent to handle this compound with appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.[5]

1.2. Institutional Chemical Hygiene Plan:

Your institution's Chemical Hygiene Plan (CHP) is a critical resource that outlines specific procedures for handling and disposing of laboratory chemicals.[6][7] This plan is mandated by the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450).[8][9] Always consult your CHP and your institution's Environmental Health and Safety (EHS) department for guidance.

1.3. Data Summary Table:

The following table summarizes the inferred hazards and necessary precautions.

Parameter	Inferred Information/Recommendation	Rationale/Source
GHS Pictograms (Assumed)	Irritant (Exclamation Mark), Potential for other hazards	Based on related pyrrolidine compounds.[3][4]
Personal Protective Equipment	Nitrile gloves, safety goggles, lab coat	Standard laboratory practice for handling chemicals of unknown toxicity.[5]
Primary Hazards	Skin and eye irritation, potential for flammability	Inferred from the pyrrolidine chemical class.[2][3][4]
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases	General incompatibility for many organic compounds.[10]
Spill Cleanup	Absorb with inert material (vermiculite, sand), collect in a sealed container for disposal.[11]	Standard procedure for chemical spills.

Part 2: Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate waste.

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe chemical waste management.[12][13] Never mix incompatible waste streams.

• Designate a Waste Container: Use a dedicated, chemically compatible container for all waste containing ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate.[14] This includes neat compound, solutions, and contaminated consumables (e.g., pipette tips, weighing paper, gloves).

• Solid vs. Liquid Waste: If you generate both solid and liquid waste, use separate, clearly labeled containers.

• Avoid Mixing: Do not mix this waste stream with other chemical wastes unless you have explicit approval from your EHS department.[1]

Step 2: Container Labeling

Accurate and thorough labeling is a regulatory requirement and essential for safe handling.[15][16]

• Label Contents: Clearly label the container with the words "Hazardous Waste" and the full chemical name: "Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate".[16]

• List Constituents: If the waste is a mixture, list all components and their approximate percentages.

Step 3: Waste Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.[14][17]

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when adding waste.[14][15] This prevents the release of vapors and potential spills.

• Secondary Containment: Store the waste container in a secondary containment bin to catch any potential leaks.[1]

• Storage Location: The SAA should be located at or near the point of waste generation and away from drains, heat sources, and direct sunlight.[17][18]

Step 4: Arranging for Disposal

Once your waste container is full or you have no further need to accumulate this type of waste, you must arrange for its disposal through the proper channels.

• Contact EHS: Follow your institution's procedures for requesting a chemical waste pickup from the EHS department.[14]

• Provide Documentation: Be prepared to provide all necessary information about the waste, including the completed hazardous waste label.

• Never Use Drains or Regular Trash: It is illegal and unsafe to dispose of chemical waste down the drain or in the regular trash.[5][17]

Part 3: Workflow and Decision-Making Diagram

The following diagram illustrates the decision-making process for the proper disposal of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate.

Caption: Disposal workflow for ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate.

Conclusion

The responsible management of chemical waste is a fundamental aspect of laboratory safety and environmental stewardship. By following this comprehensive guide, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate. Remember to always prioritize safety, consult your institution's specific guidelines, and when in doubt, seek guidance from your Environmental Health and Safety department.

References

• OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. (2003, February 15). University of Pennsylvania EHRS. Retrieved from [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Best Practices for Managing Laboratory Waste. (2025, October 23). Republic Services. Retrieved from [Link]

• 29 CFR 1910.1450 -- Occupational exposure to hazardous chemicals in laboratories. (2013, January 22). eCFR. Retrieved from [Link]

• Laboratory Safety Guidance. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Management of Waste. (n.d.). In Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. National Institutes of Health. Retrieved from [Link]

• The Laboratory Standard. (n.d.). Office of Clinical and Research Safety. Retrieved from [Link]

• Laboratory Chemical Waste Management Practices. (2020, January 22). Duke Safety. Retrieved from [Link]

• Laboratory Waste Management Guidelines. (n.d.). Retrieved from [Link]

• Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia Research. Retrieved from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved from [Link]

• Chemistry Lab Waste Disposal. (2024, June 17). Environmental Marketing Services. Retrieved from [Link]

• PYRROLIDINE FOR SYNTHESIS. (n.d.). Loba Chemie. Retrieved from [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA. Retrieved from [Link]

• Laboratory Environmental Sample Disposal Information Document. (n.d.). Environmental Protection Agency. Retrieved from [Link]

• Pyrrolidine - HAZARD SUMMARY. (n.d.). New Jersey Department of Health. Retrieved from [Link]

• Safety Data Sheet - (S)-5-Oxopyrrolidine-2-carboxamide. (2024, June 29). Angene Chemical. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate

Hazard Assessment: Understanding the Risks

Key Potential Hazards:

• Skin Irritation and Burns: Direct contact can cause skin irritation or, in more severe cases, chemical burns.[3][5]

• Serious Eye Damage: Contact with the eyes can lead to serious irritation or damage.[2][3][5]

• Respiratory Tract Irritation: Inhalation of vapors or aerosols may cause respiratory irritation.[6]

• Harmful if Swallowed: Ingestion can be harmful.[3][4]

Given these potential hazards, the following personal protective equipment (PPE) and handling protocols are essential.

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the cornerstone of safe laboratory practice. The following recommendations are based on a comprehensive evaluation of the potential risks associated with handling ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate.

Primary Engineering Controls: The First Line of Defense

Before any discussion of PPE, it is crucial to emphasize the importance of primary engineering controls. All work with ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate should be conducted within a certified chemical fume hood to minimize the inhalation of any vapors or aerosols.

Hand Protection: Your Direct Interface

Protocol:

• Glove Selection: Wear chemical-resistant gloves at all times. Nitrile or neoprene gloves are generally recommended for handling pyrrolidine derivatives. Always consult the glove manufacturer's compatibility chart for specific chemical resistance information.

• Inspection: Before each use, visually inspect gloves for any signs of degradation, such as discoloration, swelling, or tearing.

• Donning: Ensure hands are clean and dry before putting on gloves.

• Doffing: Use proper technique to remove gloves to avoid skin contact with the outer, contaminated surface.

• Disposal: Dispose of used gloves in a designated hazardous waste container. Do not reuse disposable gloves.

Eye and Face Protection: Shielding from Splashes and Vapors

Protocol:

• Safety Goggles: Tightly fitting, indirectly vented chemical splash goggles that comply with OSHA 29 CFR 1910.133 or European Standard EN166 are mandatory.[7]

• Face Shield: When there is a significant risk of splashing, such as during transfers of larger volumes or when heating the substance, a face shield should be worn in addition to safety goggles.[1]

Body Protection: Preventing Dermal Exposure

Protocol:

• Laboratory Coat: A flame-resistant lab coat that is fully buttoned is required.

• Chemical Apron: For procedures with a higher risk of splashes, a chemical-resistant apron worn over the lab coat is recommended.

• Footwear: Closed-toe shoes are mandatory. Perforated shoes or sandals are not permitted in the laboratory.

Respiratory Protection: A Precautionary Measure

Protocol:

• Under Normal Conditions: When working in a properly functioning chemical fume hood, respiratory protection is typically not required.

• In Case of Spills or Ventilation Failure: In the event of a large spill or a failure of the ventilation system, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[3] All personnel who may need to use a respirator must be properly fit-tested and trained in its use.

Operational Guide to PPE Usage

The correct sequence of donning and doffing PPE is critical to prevent cross-contamination.

Donning Sequence:

• Lab Coat

• Goggles and/or Face Shield

• Gloves

Doffing Sequence:

• Gloves

• Goggles and/or Face Shield

• Lab Coat

Caption: PPE Donning and Doffing Workflow

Spill and Emergency Procedures

In the event of a spill, the immediate priority is to ensure personnel safety and contain the spill.

Immediate Actions:

• Evacuate: Alert others in the immediate area and evacuate if necessary.

• Isolate: Isolate the spill area to prevent further contamination.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• PPE: Do not attempt to clean up a spill without the appropriate PPE, which may include a respirator depending on the size and nature of the spill.

Spill Cleanup:

• Small Spills: For small spills, use an absorbent material like vermiculite or sand to contain the liquid.[8][9]

• Large Spills: For large spills, evacuate the area and contact the institution's environmental health and safety (EHS) department immediately.

• Disposal: All contaminated materials, including absorbent materials and used PPE, must be placed in a sealed, labeled container for hazardous waste disposal.[10][11]

Caption: Chemical Spill Response Workflow

Disposal of Contaminated PPE

All PPE that has come into contact with ethyl (2S)-4,4-dimethyl-5-oxopyrrolidine-2-carboxylate must be considered hazardous waste.

• Gloves and other disposable items: Place in a designated, sealed, and clearly labeled hazardous waste container immediately after use.

• Reusable PPE (e.g., lab coats): If a lab coat becomes contaminated, it should be professionally decontaminated by a licensed service. Do not launder contaminated lab coats at home or in public laundry facilities.

Summary of Recommended Personal Protective Equipment

Protection Type	Required Equipment	Additional Information
Engineering Controls	Chemical Fume Hood	Primary method of exposure control.
Hand Protection	Chemical-Resistant Gloves (Nitrile or Neoprene)	Inspect before use; do not reuse disposable gloves.
Eye/Face Protection	Chemical Splash Goggles	Wear a face shield over goggles for splash hazards.
Body Protection	Flame-Resistant Lab Coat	Wear a chemical-resistant apron for added protection.
Footwear	Closed-Toe Shoes	Ensure no skin is exposed.
Respiratory Protection	NIOSH-Approved Respirator	Required for spills or ventilation failure.

References

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Pyrrolidine.
• Dow AgroSciences LLC. (2012, April 26). Material Safety Data Sheet: ELEMENT 4 Herbicide*.
• Apollo Scientific. (2022, September 16). Safety Data Sheet: Pyrrolidine.
• CDH Fine Chemicals India. (n.d.). Material Safety Data Sheet: Pyrrolidine.
• SDFine. (n.d.). Safety Data Sheet: Pyrrolidine.
• Loba Chemie. (2025, July 17). Safety Data Sheet: Pyrrolidine for Synthesis.
• BroadPharm. (2026, January 29). Safety Data Sheet: BDP 581/591 maleimide.
• Unknown. (n.d.). Safety Data Sheet.
• Unknown. (2022, February 8). Safety Data Sheet.
• Fisher Scientific. (2025, December 23). Safety Data Sheet: Methyl (S)-1-Boc-5-oxopyrrolidine-2-carboxylate.
• TCI Chemicals. (2025, October 30). Safety Data Sheet: 1-tert-Butyl 3-Ethyl 4-Oxopyrrolidine-1,3-dicarboxylate.
• PPG. (2025, December 18). Safety Data Sheet: DLX LMASTER PRIMER 59113.
• R&D Systems. (2025, July 31). Safety Data Sheet.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: Pyrrolidine.
• Fisher Scientific. (2025, December 26). Safety Data Sheet: Ethyl pyrrole-2-carboxylate.
• Angene Chemical. (2024, June 29). Safety Data Sheet: (S)-5-Oxopyrrolidine-2-carboxamide.
• TCI Chemicals. (2025, October 14). Safety Data Sheet: Ethyl 2,4-Dimethylpyrrole-3-carboxylate.
• Combi-Blocks, Inc. (2023, January 2). Safety Data Sheet: Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate.
• Merck Millipore. (n.d.). Safety Data Sheet.

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